C.I. Acid yellow 42

Core Science & Biosynthesis

C.I. Acid yellow 42 chemical structure and properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.I. Acid Yellow 42, also known by its Colour Index number 22910, is a synthetic dye belonging to the disazo class of compounds. It is widely utilized in the textile industry for dyeing protein fibers such as wool and silk, as well as synthetic polyamides like nylon. Its popularity stems from its vibrant yellow hue, good solubility in water, and effective dyeing properties. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, synthesis, and applications of C.I. Acid Yellow 42, tailored for a scientific audience.

Chemical Structure and Identification

C.I. Acid Yellow 42 is a sodium salt of a complex aromatic sulfonic acid. Its chemical identity is well-defined by various nomenclature and registry systems.

Systematic Name: disodium (B8443419) 4,4'-bis[(E)-(3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-yl)diazenyl][1,1'-biphenyl]-2,2'-disulfonate[1]

CAS Registry Number: 6375-55-9[2]

Molecular Formula: C₃₂H₂₄N₈Na₂O₈S₂[2]

Molecular Weight: 758.69 g/mol [2]

Below is a diagram illustrating the chemical structure of C.I. Acid Yellow 42.

Caption: Chemical structure of C.I. Acid Yellow 42.

Physicochemical Properties

A summary of the key physicochemical properties of C.I. Acid Yellow 42 is presented in the table below for easy reference.

Property	Value	Reference
Physical State	Bright yellow powder	[3]
Molecular Weight	758.69 g/mol	[2]
Density	1.617 g/cm³ (at 20 °C)	N/A
Solubility
In Water	17.27 g/L (at 20 °C)	N/A
In Ethanol	Soluble (lemon yellow solution)	[3]
In Acetone	Slightly soluble	[3]
Melting Point	Not available
Boiling Point	Not available

Spectroscopic Data

• UV-Visible Spectroscopy: The UV-Vis spectrum in an aqueous solution is expected to show a major absorption band in the visible region, responsible for its yellow color. The position of the maximum absorption wavelength (λmax) is influenced by the solvent and pH.

• Infrared (IR) Spectroscopy: The IR spectrum would exhibit characteristic absorption bands corresponding to its functional groups. Key expected peaks include those for S=O stretching from the sulfonate groups, N=N stretching of the azo groups, C=O stretching from the pyrazolone (B3327878) rings, and various aromatic C-H and C=C stretching vibrations.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy would provide detailed information about the chemical environment of the hydrogen and carbon atoms in the molecule, confirming the complex aromatic and heterocyclic structure.

Synthesis

The synthesis of C.I. Acid Yellow 42 involves a two-step diazotization and coupling reaction.

Manufacturing Process Outline:

• Diazotization: The process begins with the bis-diazotization of 4,4'-diaminostilbene-2,2'-disulfonic acid. This is typically carried out in an acidic medium with sodium nitrite (B80452) at low temperatures to form a stable tetraazonium salt.

• Coupling: The resulting tetraazonium salt is then coupled with two equivalents of 3-methyl-1-phenyl-5-pyrazolone. This electrophilic substitution reaction occurs at the active methylene (B1212753) group of the pyrazolone ring, leading to the formation of the disazo dye.

Caption: Synthesis workflow for C.I. Acid Yellow 42.

Experimental Protocol (General):

A detailed, validated experimental protocol for the synthesis of C.I. Acid Yellow 42 is not publicly available. However, a general procedure based on the known chemistry of azo dye synthesis would involve the slow addition of a cold solution of sodium nitrite to a cold, acidic suspension of 4,4'-diaminostilbene-2,2'-disulfonic acid. The resulting tetraazonium salt solution would then be slowly added to a basic solution of 3-methyl-1-phenyl-5-pyrazolone, maintaining a low temperature to control the coupling reaction. The final product would be precipitated, filtered, washed, and dried.

Applications and Experimental Protocols

C.I. Acid Yellow 42 is primarily used for dyeing protein and polyamide fibers. The application process typically involves an acidic dyebath to promote the electrostatic interaction between the anionic dye molecules and the cationic sites on the fibers.

Dyeing of Wool

Experimental Protocol:

• Scouring: The wool material is first scoured to remove any impurities by washing with a non-ionic detergent.

• Dye Bath Preparation: A dyebath is prepared with a specific liquor-to-goods ratio (e.g., 40:1). The required amount of C.I. Acid Yellow 42 (e.g., 1-3% on weight of fiber), a leveling agent, and an acid (e.g., acetic acid or formic acid) to achieve a pH of 4.5-5.5 are added.

• Dyeing Process: The scoured wool is introduced into the dyebath at a low temperature (e.g., 40°C). The temperature is gradually raised to the boil (98-100°C) over 30-45 minutes and maintained for 45-60 minutes with gentle agitation.

• Rinsing and Drying: After dyeing, the material is rinsed thoroughly with warm and then cold water and dried.

Dyeing of Silk

Experimental Protocol:

• Degumming: Raw silk is degummed to remove sericin by treating it with a mild alkaline soap solution.

• Dye Bath Preparation: A dyebath is prepared similarly to that for wool, often with the addition of Glauber's salt as a leveling agent. The pH is typically adjusted to a slightly acidic range.[4]

• Dyeing Process: The silk is introduced into the dyebath at a low temperature, and the temperature is gradually raised to 85-90°C and held for 45-60 minutes.[4]

• Rinsing and Drying: The dyed silk is rinsed thoroughly and dried away from direct sunlight.

Dyeing of Nylon

Experimental Protocol:

• Scouring: The nylon fabric is scoured to remove any finishes or oils.

• Dye Bath Preparation: An acidic dyebath is prepared, similar to that for wool.

• Dyeing Process: The dyeing is typically carried out at a temperature near the boil for 30-60 minutes.[5][6] The pH control is crucial for achieving level dyeing and good exhaustion of the dye.[6]

• Rinsing and Drying: The dyed nylon is rinsed and dried.

Toxicology and Safety

The safety of C.I. Acid Yellow 42 is an important consideration for its handling and application.

Human Health:

• Irritation: It may cause eye and skin irritation upon contact.[7]

• Sensitization: There is a potential for allergic skin reaction (sensitization).[8]

• Carcinogenicity, Mutagenicity, and Reproductive Toxicity: There is no conclusive data available to classify C.I. Acid Yellow 42 as a carcinogen, mutagen, or reproductive toxin.[7][8]

Environmental Fate:

• Ecotoxicity: Specific ecotoxicity data (e.g., LC50 for aquatic organisms) for C.I. Acid Yellow 42 is not widely reported.[9] As with many synthetic dyes, its release into the environment should be minimized.

• Persistence and Degradability: Information on the biodegradability of C.I. Acid Yellow 42 is limited. Azo dyes, in general, can be persistent in the environment and may require specific treatment methods for their removal from wastewater.

Handling and Storage:

• Personal Protective Equipment (PPE): When handling the powdered dye, it is essential to use appropriate PPE, including safety goggles, gloves, and a dust mask, to avoid contact and inhalation.

• Storage: The dye should be stored in a cool, dry, well-ventilated area in a tightly sealed container.

Conclusion

C.I. Acid Yellow 42 is a chemically well-defined and industrially significant disazo dye. Its utility in dyeing protein and polyamide fibers is well-established. This guide has provided a detailed overview of its chemical structure, physicochemical properties, synthesis, and application protocols. While there is a need for more publicly available, in-depth spectroscopic and toxicological data, the information presented here serves as a valuable resource for researchers, scientists, and professionals in related fields. Further research into the detailed reaction kinetics, spectral properties, and a comprehensive toxicological profile would be beneficial for a more complete understanding of this compound.

References

• 1. amsbio.com [amsbio.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. Acid Yellow 42 | 6375-55-9 [chemicalbook.com]
• 4. My Textile Notes: Dyeing of Silk with Acid Dyes [mytextilenotes.blogspot.com]
• 5. How to Dye Nylon: 14 Steps (with Pictures) - wikiHow [wikihow.com]
• 6. m.youtube.com [m.youtube.com]
• 7. cncolorchem.com [cncolorchem.com]
• 8. Acid Yellow 42 - Safety Data Sheet [chemicalbook.com]
• 9. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Laboratory Applications of C.I. Acid Yellow Dyes: Clarifying C.I. Acid Yellow 42 and Metanil Yellow (C.I. Acid Yellow 36)

Introduction

Within the field of biological and chemical research, precise terminology is paramount. The nomenclature of chemical dyes, governed by the Colour Index International, can often lead to confusion. A notable case is that of C.I. Acid Yellow 42, a dye whose laboratory applications are frequently conflated with the more commonly used C.I. Acid Yellow 36, also known as Metanil Yellow. While some suppliers list C.I. Acid Yellow 42 as a fluorescent dye for histological analysis, specific, validated protocols and in-depth technical data for its use in research laboratories are scarce in published literature.[1][2] Its primary documented applications are in the textile and leather industries.[3]

Conversely, Metanil Yellow (C.I. Acid Yellow 36) is a well-established reagent with defined roles as both a pH indicator and a histological counterstain.[4][5][6] This guide will address the properties of both dyes to clarify their distinction and will focus on the established, evidence-based laboratory applications of Metanil Yellow, providing detailed protocols and technical data relevant to researchers, scientists, and drug development professionals.

Data Presentation: Comparative Overview

To mitigate confusion, the fundamental properties of C.I. Acid Yellow 42 and Metanil Yellow are summarized below.

Property	C.I. Acid Yellow 42	Metanil Yellow (C.I. Acid Yellow 36)
C.I. Name	Acid Yellow 42	Acid Yellow 36
CAS Number	6375-55-9[3]	587-98-4[6]
Molecular Formula	C₃₂H₂₄N₈Na₂O₈S₂[3]	C₁₈H₁₄N₃NaO₃S[6]
Molecular Weight	758.69 g/mol [3]	375.38 g/mol
Appearance	Bright yellow powder[3]	Yellow to orange-yellow powder
Primary Application	Dyeing wool, silk, polyamide, leather[3]	pH Indicator, Histological Counterstain[6][7]

Section 1: Metanil Yellow as a pH Indicator

Metanil Yellow is an azo dye that serves as an effective acid-base indicator, primarily for strongly acidic solutions.[6] Its distinct color change occurs within a pH range of 1.2 to 2.3.[8]

Quantitative Data

Parameter	Value
pH Transition Range	1.2 - 2.3[6][8]
Color in Acid (pH < 1.2)	Red[6][8]
Color in Base (pH > 2.3)	Yellow[6][8]
Typical Solution Conc.	0.1% w/v in Methanol[9]

Experimental Protocol: Preparation of Metanil Yellow Indicator Solution

This protocol details the preparation of a standard 0.1% working solution for use in titrations and other pH-dependent assays.

Materials:

• Metanil Yellow (C.I. Acid Yellow 36) powder

• Methanol (B129727), laboratory grade

• Volumetric flask (100 mL)

• Magnetic stirrer and stir bar

• Weighing balance

Procedure:

• Accurately weigh 0.1 g of Metanil Yellow powder.

• Transfer the powder to a 100 mL volumetric flask.

• Add approximately 70 mL of methanol to the flask.

• Place a magnetic stir bar in the flask and stir the mixture until the dye is completely dissolved.

• Once dissolved, add methanol to the flask until the solution reaches the 100 mL calibration mark.

• Stopper the flask and invert it several times to ensure homogeneity.

• Store the solution in a tightly sealed, light-resistant container.

A sensitivity test can be performed by adding 0.1 mL of the prepared solution to 50 mL of anhydrous glacial acetic acid, which should result in a pinkish-red color. The subsequent addition of 0.05 mL of 0.1 M perchloric acid should change the color to violet.[9]

Visualization of pH Transition

Caption: pH transition states of Metanil Yellow indicator.

Section 2: Metanil Yellow in Histological Staining

Metanil Yellow is a valuable counterstain in various histological procedures. It provides a yellow background that increases the contrast and highlights cellular components stained by primary dyes.[5] Its most prominent use is in the Alcian Blue-H&E-Metanil Yellow (AB-H&E-MY) stain for the diagnosis of Barrett's esophagus, where it stains collagen yellow and makes the turquoise-stained mucin more visible.[10]

Experimental Protocol: Alcian Blue-H&E-Metanil Yellow Staining

This multi-step procedure is designed for formalin-fixed, paraffin-embedded tissue sections.

Materials:

• Deparaffinized and rehydrated tissue sections on slides

• Acetic Acid 3%, Aqueous

• Alcian Blue Stain 1%, pH 2.5 Aqueous

• Hematoxylin (B73222) Stain, Mayer Modified

• Scott Tap Water Substitute (or 0.25% ammonia (B1221849) water)

• Eosin Y Working Solution

• Metanil Yellow Stain, Aqueous

• Ethanol (70%, 95%, 100%)

• Xylene or xylene substitute

• Mounting medium

Procedure:

• Deparaffinization and Hydration: Deparaffinize sections in three changes of xylene, 3 minutes each. Hydrate through two changes each of 100% and 95% ethyl alcohol, followed by a thorough wash in distilled water.[11]

• Acidic Mucin Staining: Place slides in 3% Acetic Acid for 3 minutes. Move directly into Alcian Blue (pH 2.5) solution for 15 minutes.[10][11]

• Washing: Wash in running tap water for 5 minutes, then rinse in distilled water.[11]

• Nuclear Staining: Stain in Mayer's Hematoxylin for 2-4 minutes.[11]

• Rinsing and Bluing: Rinse in running tap water until clear. "Blue" the sections by dipping 2-3 times in Scott Tap Water Substitute. Wash well in running tap water.[11]

• Cytoplasmic Staining: Place slides in 70% ethyl alcohol for 1 minute, then stain with Eosin Y solution for 1 minute.[11]

• Dehydration: Dehydrate in one change of 95% ethyl alcohol for 30 seconds, followed by two changes of 100% ethyl alcohol for 30 seconds each.[11]

• Counterstaining: Place slides in Metanil Yellow solution for 1 minute. Note: This timing is critical; over-staining can increase background color.[10][11]

• Final Dehydration and Clearing: Rinse and dehydrate in two changes of 100% ethyl alcohol. Clear in three changes of xylene.[11]

• Coverslipping: Coverslip with a compatible mounting medium.

Expected Results:

• Acidic Mucins: Turquoise to Blue[10]

• Nuclei: Blue

• Cytoplasm/Muscle: Pink/Red

• Collagen: Yellow[10]

Visualization of Staining Workflow

Caption: Workflow for the AB-H&E-MY histological stain.

While C.I. Acid Yellow 42 is noted by some vendors for histology, its use lacks detailed, publicly available protocols, making its practical application in the laboratory difficult to ascertain. The dye most relevant to researchers seeking a yellow acid dye for laboratory use is Metanil Yellow (C.I. Acid Yellow 36). With its well-defined roles as a pH indicator for highly acidic conditions and as a versatile counterstain in complex histological procedures, Metanil Yellow is a reliable and well-documented tool for scientific investigation. Researchers are advised to confirm the C.I. number and CAS number of their reagents to ensure the appropriate dye is used for these validated applications.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. amsbio.com [amsbio.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. newcomersupply.com [newcomersupply.com]
• 5. Enhancement of histological detail using metanil yellow as counterstain in periodic acid Schiff's hematoxylin staining of glycol methacrylate tissue sections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Metanil yellow, Practical grade [himedialabs.com]
• 7. Shopping [cancerdiagnostics.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]
• 10. Alcian Blue - H&E - Metanil Yellow Stain for Diagnosing Barrett's Esophagus [sigmaaldrich.com]
• 11. newcomersupply.com [newcomersupply.com]

An In-depth Technical Guide on the Solubility of C.I. Acid Yellow 42 in Ethanol and Water

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of C.I. Acid Yellow 42, also known as Metanil Yellow, in two common solvents: ethanol (B145695) and water. This information is crucial for a variety of applications, from dye formulation and industrial processes to its use in laboratory settings.

Chemical and Physical Properties

C.I. Acid Yellow 42 is a bright yellow powder.[1][2][3] It is an acid dye that is also used as a pH indicator, changing color from red at pH 1.2 to yellow at pH 2.3.

Solubility Data

The solubility of C.I. Acid Yellow 42 in water and ethanol is a key parameter for its application. The following table summarizes the available quantitative and qualitative data.

Solvent	Solubility	Temperature	Observations
Water	17.27 g/L	20°C	The aqueous solution is lemon-yellow.[1][3][4] The color does not change upon the addition of concentrated hydrochloric acid or concentrated sodium hydroxide.[1][3][4]
Ethanol	Soluble	Not Specified	The resulting solution is lemon-yellow.[1][2][3] It is described as slightly soluble by some sources.[5]
Acetone	Slightly Soluble	Not Specified

Experimental Protocols for Solubility Determination

While specific, detailed experimental protocols for determining the solubility of C.I. Acid Yellow 42 were not found in the public literature, a generalized methodology based on standard laboratory practices can be outlined. The following workflow represents a common approach to determining the solubility of a solid compound in a liquid solvent.

Diagram: Generalized Experimental Workflow for Solubility Determination

Caption: Generalized workflow for determining the solubility of a solid in a liquid.

Key Steps in the Experimental Protocol:

• Preparation of a Saturated Solution: An excess amount of C.I. Acid Yellow 42 is added to a known volume of the solvent (water or ethanol) in a container that can be sealed to prevent solvent evaporation.

• Equilibration: The mixture is agitated (e.g., using a magnetic stirrer or shaker bath) at a constant, controlled temperature for a sufficient period to ensure that equilibrium is reached and the solution is saturated.

• Separation of Undissolved Solid: The mixture is then allowed to stand, or is centrifuged, to allow the undissolved solid to settle, leaving a clear, saturated supernatant.

• Concentration Measurement: A carefully measured aliquot of the clear supernatant is withdrawn. The concentration of the dye in this aliquot is then determined using a suitable analytical technique, such as UV-Visible spectrophotometry, after creating a calibration curve with solutions of known concentrations.

• Calculation of Solubility: The solubility is then calculated from the measured concentration of the saturated solution and is typically expressed in grams per liter (g/L) or milligrams per milliliter (mg/mL).

Factors Influencing Solubility

It is important to note that the solubility of C.I. Acid Yellow 42 can be influenced by several factors, including:

• Temperature: Generally, the solubility of solids in liquids increases with temperature.

• pH: As an acid dye, the pH of the aqueous solution can affect its solubility.

• Purity of the Dye and Solvent: Impurities in either the dye or the solvent can alter the measured solubility.

This guide provides a foundational understanding of the solubility of C.I. Acid Yellow 42 in ethanol and water. For specific applications, it is recommended to determine the solubility under the exact experimental conditions that will be employed.

References

• 1. chembk.com [chembk.com]
• 2. Acid Yellow 42 - Acid Milling Yellow R - Vicoacid Yellow 42 from Emperor Chem [emperordye.com]
• 3. Acid Yellow 42 | 6375-55-9 [chemicalbook.com]
• 4. Acid Yellow 42 CAS#: 6375-55-9 [m.chemicalbook.com]
• 5. sdinternational.com [sdinternational.com]

An In-depth Technical Guide to Metanil Yellow Absorption Spectrum Analysis

For: Researchers, Scientists, and Drug Development Professionals

Introduction

Metanil yellow is a synthetic mono-azo dye, chemically known as sodium 3-[(4-anilinophenyl)diazenyl]benzenesulfonate.[1][2] Also referred to as Acid Yellow 36, it is utilized in the textile and leather industries and as a pH indicator in analytical chemistry.[1][3][4] Despite being banned for consumption in many countries, its vibrant yellow color has led to its illicit use as an adulterant in foods like turmeric powder, pulses, and sweets, posing significant health risks.[1][5] Animal studies have indicated that Metanil yellow can be neurotoxic and hepatotoxic.[1][4]

The analysis of its absorption spectrum via UV-Visible (UV-Vis) spectrophotometry is a primary method for its detection and quantification. This guide provides a comprehensive overview of the spectroscopic properties of Metanil yellow, the profound influence of pH on its spectrum, and detailed protocols for its analysis.

Spectroscopic Properties

Metanil yellow's characteristic color arises from its extended system of conjugated double bonds, including the azo group (-N=N-), which acts as a chromophore. The UV-Vis absorption spectrum is sensitive to the chemical environment, particularly the pH of the solvent.

Quantitative Spectroscopic Data

The wavelength of maximum absorbance (λmax) for Metanil yellow varies significantly with solvent and pH. This pH-dependent shift is a critical aspect of its analysis. A compilation of reported spectroscopic data is presented below.

Condition / Solvent	λmax (nm)	Molar Extinction Coefficient (ε) (L·mol⁻¹·cm⁻¹)	Reference(s)
In Water	430 nm	Not Specified	[6]
In 0.1 mol/L NaOH	433 - 439 nm	Not Specified	[7]
General (Unspecified Solvent)	414 nm, 434 nm	≥18,500 (at 415-419 nm)	[3][8]
Aqueous solution at pH 2.5	440 nm	Not Specified	[9]
Reaction complex with HCl	450 nm	Not Specified	[10]
pH Indicator Transition	Red to Yellow
pH 1.2	Red form	Not Specified	[1][3]
pH 2.3 - 3.2	Yellow form	Not Specified	[1][3]

The Influence of pH on Absorption Spectrum

Metanil yellow functions as an acid-base indicator, exhibiting a distinct color change from red in strongly acidic solutions to yellow in less acidic and alkaline solutions.[1][3] This phenomenon is rooted in the protonation and deprotonation of the azo dye molecule, which alters its electronic structure and, consequently, its interaction with light.

According to Ostwald's theory for acid-base indicators, the dye exists as a weak acid or base where the undissociated and dissociated forms have different colors.[11][12] In the case of Metanil yellow, the azo group can be protonated under acidic conditions. This protonation extends the conjugated system, resulting in a bathochromic shift (a shift to a longer wavelength) of the absorption maximum.[6] When hydrochloric acid is added to a solution of Metanil yellow, the color changes to magenta/pink, and the λmax shifts to approximately 450 nm.[6][10][13] This distinct spectral change in acidic media is a cornerstone for its qualitative and quantitative determination. Studies on the adsorption of Metanil yellow also show that its behavior is highly pH-dependent, with optimal adsorption often occurring at a low pH of around 2 or 3.[14]

Caption: pH-induced equilibrium of Metanil yellow.

Experimental Protocols

The following sections detail standardized procedures for the spectrophotometric analysis of Metanil yellow.

Reagents and Materials

• Metanil yellow analytical standard

• Deionized or HPLC-grade water

• Hydrochloric acid (HCl), concentrated and 0.5 M

• Volumetric flasks (100 mL, 50 mL, 10 mL)

• Pipettes

• Cuvettes (1 cm path length, quartz or glass)

• Mortar and pestle (for solid samples)

• Centrifuge and centrifuge tubes

Instrumentation

• UV-Visible Spectrophotometer (double-beam recommended for stability)[13]

Preparation of Standard Solutions

• Stock Solution (e.g., 100 ppm): Accurately weigh 10 mg of Metanil yellow standard. Dissolve it in a small amount of deionized water in a 100 mL volumetric flask. Bring the flask to volume with deionized water and mix thoroughly.

• Working Standards: Prepare a series of working standards (e.g., 2, 5, 10, 15, 20 µg/mL) by diluting the stock solution appropriately in volumetric flasks. This concentration range has been shown to obey Beer's law.[10]

Sample Preparation (General Protocol for Food Matrix)

• Homogenization: Weigh a representative amount (e.g., 1-10 g) of the solid food sample (e.g., turmeric powder).

• Extraction: Add a suitable extraction solvent. For qualitative testing and to leverage the pH effect, an acidic solution is effective. For instance, add a defined volume of 0.5 M HCl to the sample.[13]

• Mixing & Sonication: Mix the sample and solvent thoroughly. Sonication can be used to improve extraction efficiency.

• Clarification: Centrifuge the mixture at high speed (e.g., 5000 rpm) to pellet solid debris.

• Filtration: Carefully collect the supernatant and filter it through a 0.45 µm syringe filter to remove any remaining particulates before analysis.

Spectrophotometric Measurement

• Instrument Setup: Turn on the spectrophotometer and allow it to warm up as per the manufacturer's instructions.

• Wavelength Scan: To determine the λmax for the specific sample matrix and solvent system, perform a wavelength scan over a range of 350-600 nm using one of the prepared standard solutions.

• Blank Correction: Fill a cuvette with the same solvent used to prepare the standards and the sample (the "blank"). Place it in the reference beam (for double-beam) or measure and subtract its absorbance from all subsequent readings (for single-beam).

• Calibration Curve: Measure the absorbance of each working standard at the determined λmax (e.g., 450 nm for samples acidified with HCl). Plot a graph of absorbance versus concentration. The resulting plot should be linear and pass through the origin.

• Sample Measurement: Measure the absorbance of the prepared sample extract at the same λmax.

• Quantification: Determine the concentration of Metanil yellow in the sample extract by interpolating its absorbance value on the calibration curve. Account for all dilution factors to calculate the final concentration in the original sample.

Caption: Spectrophotometric analysis workflow.

References

• 1. Metanil Yellow - Wikipedia [en.wikipedia.org]
• 2. Metanil yellow | C18H14N3NaO3S | CID 3935589 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. METANIL YELLOW CAS#: 587-98-4 [m.chemicalbook.com]
• 4. rainbowdyetech.co [rainbowdyetech.co]
• 5. Rapid determination of metanil yellow in turmeric using a molecularly imprinted polymer dispersive solid-phase extraction and visible light spectrophotometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 587-98-4 CAS | METANIL YELLOW | pH Indicator (Solid) | Article No. 04600 [lobachemie.com]
• 8. Kinetic and Computational Study of Degradation of Two Azo Dyes, Metanil Yellow and Orange II, by Iron Oxide Nanoparticles Synthesized Using Hylocereus undatus - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. DEVELOPMENT OF A VISIBLE SPECTROPHOTOMETRIC METHOD FOR THE QUANTITATIVE DETERMINATION OF METANIL YELLOW IN DIFFERENT FOOD SAMPLES. | Semantic Scholar [semanticscholar.org]
• 11. Acid-Base indicators : Mechanism and selection of indicator [chemicalnote.com]
• 12. studylib.net [studylib.net]
• 13. ijmtst.com [ijmtst.com]
• 14. researchgate.net [researchgate.net]

C.I. Acid yellow 42 molecular weight and formula

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.I. Acid Yellow 42, also known by its Colour Index number 22910, is a disodium (B8443419) salt of a double azo dye. It is a bright, lemon-yellow powder with applications in various scientific and industrial fields.[1][2] This technical guide provides a comprehensive overview of its chemical and physical properties, synthesis, and key experimental applications, with a focus on its use in research settings.

Chemical and Physical Properties

C.I. Acid Yellow 42 is characterized by the following molecular formula and weight, with a minor variation reported in some sources.

Table 1: Core Chemical and Physical Data for C.I. Acid Yellow 42

Property	Value	Reference
Molecular Formula	C₃₂H₂₄N₈Na₂O₈S₂	[1]
Variant: C₃₂H₂₇N₈NaO₈S₂	[2][3]
Molecular Weight	758.69 g/mol	[1]
Variant: 738.73 g/mol	[2][3]
CAS Number	6375-55-9	[1]
Appearance	Bright yellow powder	[1][2]
Water Solubility	17.27 g/L at 20°C	[2][3]
Density	1.617 g/cm³ at 20°C	[2][3]
LogP	-1.122 at 20°C	[2][3]

Solubility and Behavior in Solution:

C.I. Acid Yellow 42 is soluble in water, forming a lemon-yellow solution.[1][2] It is also soluble in ethanol, presenting a similar lemon-yellow color, and is slightly soluble in acetone.[1][2] The color of its aqueous solution remains unchanged upon the addition of concentrated hydrochloric acid or concentrated sodium hydroxide.[2] In concentrated sulfuric acid, it appears as a lemon-yellow solution, and the color persists upon dilution.[1][2] The presence of certain metal ions can affect its color in solution; copper ions cause a slight reddish-darkening, while iron ions lead to a dark green hue. Chromium ions do not induce a color change.[1][4]

Synthesis

The synthesis of C.I. Acid Yellow 42 is a two-step process involving diazotization and coupling.

Manufacturing Process:

The synthesis of C.I. Acid Yellow 42 involves the double nitriding of 2,2′-Disulfo-4,4′-diaminobibenzene, which is then coupled with two molecules of 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one.[1][4]

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. 酸性黄 42 | 6375-55-9 [m.chemicalbook.com]
• 3. chembk.com [chembk.com]
• 4. Acid Yellow 42 | 6375-55-9 [chemicalbook.com]

An In-depth Technical Guide to the Safety and Handling of C.I. Acid Yellow 42

This guide provides comprehensive safety and handling information for C.I. Acid Yellow 42, intended for researchers, scientists, and professionals in drug development. The following sections detail the physical and chemical properties, hazard identification, handling and storage procedures, exposure controls, and emergency measures associated with this compound.

Chemical and Physical Properties

C.I. Acid Yellow 42 is a bright yellow powder. It is an acid dye used in various industrial applications, including the dyeing of textiles like wool, silk, and nylon, as well as in the paper and leather industries.[1][2][3]

Table 1: Physical and Chemical Properties of C.I. Acid Yellow 42

Property	Value	Source(s)
Chemical Formula	C₃₂H₂₄N₈Na₂O₈S₂ or C₃₂H₂₇N₈NaO₈S₂	[3][4]
Molecular Weight	758.69 g/mol or 738.73 g/mol	[5][4]
CAS Number	6375-55-9	[1][4][6]
Appearance	Bright yellow powder	[5][1]
Odor	Odorless	[4]
Solubility	Soluble in water (17.27 g/L at 20°C); Soluble in ethanol; Slightly soluble in acetone.	[5][1]
pH	7.5	[4]
Density	1.617 g/cm³ at 20°C	[5][1]
Melting Point	Not available; decomposes upon heating.	[2]
Flash Point	Not available	[4]
Autoignition Temperature	Not available	[4]

Hazard Identification and Toxicological Information

C.I. Acid Yellow 42 is considered hazardous. The primary routes of exposure are inhalation, ingestion, and skin or eye contact.[4]

Potential Health Effects: [4]

• Ingestion: Harmful if swallowed, may cause gastrointestinal irritation with symptoms like nausea, vomiting, and diarrhea.

• Inhalation: May cause irritation to the respiratory tract.

• Skin Contact: May cause skin irritation, particularly in sensitive individuals. Prolonged or repeated contact can lead to irritation. An allergic skin reaction is possible.[6]

• Eye Contact: Dust may cause irritation and inflammation.

Table 2: Toxicological Data Summary

Test	Result	Source(s)
Acute Toxicity (LD50/LC50)	Not listed	[4]
Carcinogenicity	Not listed by ACGIH, IARC, NIOSH, NTP, or OSHA.	[4]
Teratogenicity	No information available.	[4]
Mutagenicity	Mutagenicity data has been reported, but specific details are not provided.	[4]

No detailed experimental protocols for the cited toxicological studies were available in the public domain search results.

Handling and Storage

Proper handling and storage procedures are crucial to minimize the risks associated with C.I. Acid Yellow 42.

Handling: [4][7]

• Use with adequate ventilation, such as in a chemical fume hood.

• Minimize dust generation and accumulation.

• Avoid contact with eyes, skin, and clothing.

• Avoid ingestion and inhalation.

• Wash hands thoroughly after handling.

• Remove and wash contaminated clothing before reuse.

Storage: [2][4][7]

• Store in a cool, dry, and well-ventilated area.

• Keep containers tightly closed.

• Preserve in tight and light-resistant containers.

• Store away from incompatible materials such as strong oxidizing and reducing agents.

Exposure Controls and Personal Protective Equipment (PPE)

Engineering controls and personal protective equipment are essential to prevent exposure.

• Engineering Controls: Use process enclosures, local exhaust ventilation, or other engineering controls to manage airborne levels. An eyewash station and a safety shower should be readily available.[4]

• Personal Protective Equipment (PPE):

Table 3: Recommended Personal Protective Equipment

PPE Type	Specification	Source(s)
Eye/Face Protection	Wear appropriate protective eyeglasses or chemical safety goggles.	[4][7]
Skin Protection	Wear appropriate protective gloves (e.g., rubber) and clothing to prevent skin exposure.	[4][7]
Respiratory Protection	An approved respirator should be worn when necessary to avoid inhaling dust.	[4]

First Aid Measures

Immediate first aid is critical in the event of exposure.

Table 4: First Aid Procedures for C.I. Acid Yellow 42 Exposure

Exposure Route	First Aid Procedure	Source(s)
Ingestion	If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Get medical aid immediately.	[4]
Inhalation	Remove from exposure to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid immediately.	[4][8]
Skin Contact	Flush skin with plenty of soap and water. Get medical aid if irritation develops or persists. Remove contaminated clothing and wash it before reuse.	[4][6][8]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical aid immediately.	[4][8]

Fire Fighting and Accidental Release Measures

Fire Fighting Measures: [4]

• Extinguishing Media: Use agents most appropriate to extinguish the surrounding fire, such as water, foam, or dry chemical.

• Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) in pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.

• Hazards: During a fire, irritating and highly toxic gases may be generated by thermal decomposition or combustion.

Accidental Release Measures: [4][7]

• Personal Precautions: Use proper personal protective equipment as indicated in Section 4.

• Spill Cleanup: Vacuum or sweep up the material and place it into a suitable disposal container. Clean up spills immediately, observing precautions in the Protective Equipment section. Avoid generating dusty conditions.

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the chemical enter drains.[7]

Stability and Reactivity

• Chemical Stability: Stable under normal temperatures and pressures.[4]

• Conditions to Avoid: Incompatible materials, excess heat, and strong oxidants.[4]

• Incompatibilities: Strong oxidizing and reducing agents.[4]

• Hazardous Decomposition Products: Irritating and toxic fumes and gases.[4]

• Hazardous Polymerization: Will not occur.[4]

Disposal Considerations

Dispose of contents and container in accordance with all local, regional, national, and international regulations.[6]

Visualizations

Below are diagrams illustrating key safety and handling workflows.

Caption: Workflow for the safe handling of C.I. Acid Yellow 42.

Caption: First aid procedures for different exposure routes.

References

• 1. Acid Yellow 42 | 6375-55-9 [chemicalbook.com]
• 2. Buy Acid Milling Yellow Dyes (Acid Yellow 42) at Best Price Online [mayurdyes.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. cncolorchem.com [cncolorchem.com]
• 5. chembk.com [chembk.com]
• 6. Acid Yellow 42 - Safety Data Sheet [chemicalbook.com]
• 7. echemi.com [echemi.com]
• 8. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

Unmasking the Risks: A Technical Guide to the Toxicology of Metanil Yellow

For Researchers, Scientists, and Drug Development Professionals

Metanil yellow, a non-permitted azo dye, is a significant concern in food safety and toxicology due to its widespread use as an adulterant in various food products. Its bright yellow hue makes it a cheap substitute for natural colorants, leading to unintentional chronic exposure in the general population. This technical guide provides a comprehensive overview of the toxicological data on Metanil yellow, focusing on quantitative data, detailed experimental methodologies, and the visualization of its mechanistic pathways to support research and risk assessment activities.

Quantitative Toxicological Data

The following tables summarize the key quantitative data from toxicological studies on Metanil yellow.

Table 1: Acute Toxicity

Species	Route of Administration	LD50 Value	Reference
Rat	Oral	5000 mg/kg	[1][2]
Mouse	Intraperitoneal	1000 mg/kg	[2][3]
Mouse	Intravenous	200 mg/kg	[2][3]

Note: LD50 (Lethal Dose, 50%) is the dose required to kill half the members of a tested population.

Table 2: Sub-chronic Toxicity

Species	Dose	Duration	Key Findings	Reference
Albino Rat	25, 50, and 75 mg/kg body weight/day (gavage)	30 days	Significant elevation of liver and kidney function markers. Mild to moderate histopathological changes in liver and kidney.	[4]
Swiss Albino Rat	25, 50, and 75 mg/kg body weight/day (gavage)	30 days	Decrease in total protein and albumin; increase in alkaline phosphatase, SGPT, and total bilirubin.	[5]
Wistar Rat	0.1%, 0.5%, and 1.0% in the diet	7 months	Dose-dependent promotion of N-nitrosodiethylamine (DEN)-induced preneoplastic hepatic lesions.	[6]
Wistar Rat	200 mg/kg body weight/day (oral gavage)	8 weeks	Induced oxidative stress, astrogliosis, and apoptosis in the cerebellar cortex.	[7]
Albino Wistar Rat	430 mg/kg body weight (oral)	7 days	Significant depletion of hepatic and intestinal glutathione (B108866) levels and increased lipid peroxidation.	[8]

Note: No Observed Adverse Effect Level (NOAEL) and Lowest Observed Adverse Effect Level (LOAEL) values for Metanil yellow are not explicitly stated in the reviewed literature.

Table 3: Genotoxicity

Assay	Test System	Concentration/Dose	Results	Reference
Allium cepa Assay	Allium cepa root meristematic cells	0.25%, 0.50%, 0.75%, and 1.0%	Significant reduction in mitotic index and induction of chromosomal aberrations (e.g., stickiness, bridges, breaks).	[9]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of toxicological studies. The following sections describe the protocols for key experiments cited in the literature on Metanil yellow.

In Vivo Sub-chronic Oral Toxicity Study in Rodents

This protocol is based on studies evaluating the effects of repeated oral administration of Metanil yellow.[4][5]

• Animal Model: Adult Swiss albino or Wistar rats (8-9 weeks old, weighing approximately 90-150 g) are used. Animals are maintained under standard laboratory conditions with controlled temperature, humidity, and light-dark cycles. They have access to a standard pellet diet and water ad libitum.

• Acclimatization: Animals are acclimatized to the laboratory environment for at least one week before the start of the experiment.

• Grouping: Animals are randomly divided into experimental and control groups, with a sufficient number of animals in each group (e.g., six animals per group) to ensure statistical significance.

• Dosing:

  • Test Substance Preparation: Metanil yellow is dissolved or suspended in a suitable vehicle, such as distilled water.

  • Administration: The test substance is administered daily via oral gavage at various dose levels (e.g., 25, 50, and 75 mg/kg body weight). The control group receives the vehicle only.

  • Duration: The administration is continued for a specified period, typically 30 days for a sub-chronic study.

• Observations:

  • Clinical Signs: Animals are observed daily for any signs of toxicity, such as changes in behavior, appearance, or mortality.

  • Body Weight: Body weight is recorded weekly to assess the impact on growth.

• Terminal Procedures:

  • Blood Collection: At the end of the study period, animals are fasted overnight, and blood samples are collected via retro-orbital puncture or cardiac puncture under anesthesia.

  • Serum Analysis: Serum is separated by centrifugation and used for the analysis of biochemical parameters, including liver function tests (e.g., ALT, AST, ALP, total bilirubin) and kidney function tests (e.g., urea, creatinine).

  • Organ Collection: Following blood collection, animals are euthanized by cervical dislocation. Key organs such as the liver and kidneys are excised, weighed, and examined for any gross pathological changes.

  • Histopathology: A portion of the organs is fixed in 10% neutral buffered formalin, processed through graded alcohol and xylene, embedded in paraffin (B1166041) wax, sectioned, and stained with hematoxylin (B73222) and eosin (B541160) (H&E) for microscopic examination of histopathological changes.

• Statistical Analysis: Data are analyzed using appropriate statistical methods (e.g., ANOVA followed by a post-hoc test) to determine the significance of the observed differences between the control and treated groups.

Allium cepa Genotoxicity Assay

This protocol is a standard method for assessing the genotoxic potential of substances using the common onion, Allium cepa.[9]

• Test System: Healthy and equal-sized onion bulbs (Allium cepa) are used.

• Preparation: The outer dry scales of the onions are removed, and the bulbs are placed in containers with distilled water for rooting.

• Treatment: Once the roots have grown to a length of 2-3 cm, the onions are transferred to solutions of Metanil yellow at different concentrations (e.g., 0.25%, 0.50%, 0.75%, and 1.0%). A control group is maintained in distilled water. The exposure period is typically 24 to 48 hours.

• Root Tip Fixation: After the treatment period, the root tips are excised and fixed in a freshly prepared solution of ethanol (B145695) and glacial acetic acid (3:1, v/v) for 24 hours.

• Slide Preparation:

  • The fixed root tips are hydrolyzed in 1N HCl at 60°C for a few minutes.

  • The hydrolyzed root tips are then stained with a suitable chromosome stain, such as acetocarmine or Schiff's reagent.

  • The stained root tips are squashed on a clean glass slide in a drop of 45% acetic acid and covered with a coverslip.

• Microscopic Analysis:

  • The prepared slides are observed under a light microscope.

  • A large number of cells (e.g., 1000 cells per concentration) are scored for the mitotic index (MI) and the presence of chromosomal aberrations.

  • Mitotic Index (MI): Calculated as (Number of dividing cells / Total number of cells observed) x 100.

  • Chromosomal Aberrations: Various types of aberrations are recorded, including chromosome stickiness, anaphase bridges, chromosome breaks, and c-mitosis.

• Statistical Analysis: The data are statistically analyzed to compare the mitotic index and the frequency of chromosomal aberrations in the treated groups with the control group.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes affected by Metanil yellow is essential for understanding its mechanisms of toxicity.

Caption: Proposed signaling pathway of Metanil yellow-induced cellular toxicity.

Caption: Generalized experimental workflow for an in vivo toxicity study of Metanil yellow.

References

• 1. rowleybio.com [rowleybio.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. Effect of Blend of Metanil Yellow and Tartrazine on Different Organs of Albino Rat | International Journal of Medical Toxicology and Forensic Medicine [journals.sbmu.ac.ir]
• 5. Serological Changes Induced by Blend of Sunset Yellow, Metanil Yellow and Tartrazine in Swiss Albino Rat, Rattus Norvegicus - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Dose related promoter effect of metanil yellow on the development of hepatic pre-neoplastic lesions induced by N-nitrosodiethylamine in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ctdbase.org [ctdbase.org]
• 8. Effect of oral and parenteral administration of metanil yellow on some hepatic and intestinal biochemical parameters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

In-Depth Technical Guide: C.I. Acid Yellow 42 (CAS: 6375-55-9)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

C.I. Acid Yellow 42, identified by the CAS number 6375-55-9, is a disodium (B8443419) salt of a double azo dye. Primarily utilized as a colorant in the textile and leather industries, its chemical structure and properties are well-documented. This guide provides a comprehensive overview of its physicochemical characteristics, synthesis, and available safety and toxicological data. It is important to note that while this document consolidates the existing technical information, there is a significant lack of published research on the specific biological activities, mechanisms of action, and potential therapeutic applications of C.I. Acid Yellow 42 relevant to drug development. The information presented herein is intended to serve as a foundational resource for scientific professionals.

Physicochemical Properties

C.I. Acid Yellow 42 is a bright yellow powder with good solubility in water. Its chemical stability is notable, with its color remaining unchanged in the presence of concentrated hydrochloric acid and sodium hydroxide.

Table 1: Chemical and Physical Properties of C.I. Acid Yellow 42

Property	Value	Reference
CAS Number	6375-55-9
Molecular Formula	C₃₂H₂₄N₈Na₂O₈S₂
Molecular Weight	758.69 g/mol
Appearance	Bright yellow powder
Water Solubility	Soluble
Ethanol Solubility	Soluble (lemon yellow solution)
Acetone Solubility	Slightly soluble
Behavior in Concentrated Sulfuric Acid	Lemon yellow, color unchanged upon dilution
Color Change with Metal Ions	Copper: Slightly reddish-dark; Iron: Dark green; Chromium: Unchanged

Synthesis

The synthesis of C.I. Acid Yellow 42 involves a two-step process: the double nitriding of 2,2′-disulfo-4,4′-diaminobibenzene, followed by the coupling of the resulting diazonium salt with two equivalents of 3-methyl-1-phenyl-1H-pyrazol-5(4H)-one.

Synthesis Workflow

Caption: Synthesis workflow of C.I. Acid Yellow 42.

Toxicological and Safety Data

The available toxicological information for C.I. Acid Yellow 42 is limited and primarily derived from Material Safety Data Sheets (MSDS). It is indicated to be harmful if swallowed and may cause irritation to the skin, eyes, and respiratory tract. While mutagenicity data has been reported, it is not listed as a carcinogen by major regulatory agencies such as ACGIH, IARC, NIOSH, NTP, or OSHA.

Table 2: Summary of Toxicological and Safety Information

Aspect	Information	Reference
Acute Toxicity	Harmful if swallowed. May cause gastrointestinal irritation.
Irritation	May cause irritation to eyes, skin, and respiratory tract.
Mutagenicity	Mutagenicity data has been reported.
Carcinogenicity	Not listed as a carcinogen by ACGIH, IARC, NIOSH, NTP, or OSHA.

Biological Activity and Signaling Pathways

A comprehensive search of the scientific literature did not yield any specific studies on the biological activity, mechanism of action, or effects on signaling pathways of C.I. Acid Yellow 42 in a context relevant to drug development or biomedical research. The existing information is focused on its properties and applications as a dye. There is no evidence to suggest its involvement in any specific biological signaling pathways.

Experimental Protocols

Consistent with the lack of research on its biological activity, no detailed experimental protocols for the investigation of C.I. Acid Yellow 42 in a biomedical context were found in the public domain. Research into its potential biological effects would require the development of novel experimental designs.

Industrial Applications

The primary application of C.I. Acid Yellow 42 is in the dyeing of wool, silk, and polyamide fibers. It is also used for direct printing on these materials and for coloring leather.

Conclusion

C.I. Acid Yellow 42 is a well-characterized azo dye with established physicochemical properties and a clear synthesis route. While its industrial applications are well-defined, there is a significant gap in the scientific literature regarding its biological effects. For researchers and professionals in drug development, this compound represents a largely unexplored chemical entity. The available toxicological data suggests a need for caution in handling, but a full assessment of its biological potential, whether for therapeutic or toxicological purposes, would necessitate extensive further research, including in vitro and in vivo studies to elucidate any potential mechanisms of action and biological targets.

In-Depth Technical Guide to C.I. Acid Yellow 42 for Researchers and Drug Development Professionals

An overview of the azo dye C.I. Acid Yellow 42, detailing its chemical properties, alternative names, and a key application in environmental science with a comprehensive experimental protocol.

Introduction

C.I. Acid Yellow 42 is a disazo acid dye known for its vibrant lemon-yellow color.[1][2] It finds extensive use in the textile industry for dyeing wool, silk, and polyamide fibers, as well as in the coloring of leather, paper, and certain cosmetics.[3][4] For researchers, scientists, and professionals in drug development, understanding the physicochemical properties and potential applications of such compounds is crucial for various analytical and experimental procedures. This guide provides a technical overview of C.I. Acid Yellow 42, its synonyms, and a detailed experimental protocol for its use in adsorption studies, which can be adapted for purification or analytical method development.

Synonyms and Alternative Names

C.I. Acid Yellow 42 is known by a multitude of synonyms and trade names, which can be critical for comprehensive literature searches and material sourcing. The most common identifiers are its Colour Index (C.I.) name and number, and its CAS Registry Number.

• C.I. Name: Acid Yellow 42

• C.I. Number: 22910[1][5]

• CAS Number: 6375-55-9[1][5]

Other notable synonyms include:

• Acid Milling Yellow R[2]

• Vicoacid Yellow 42

• Weak Acid Yellow C-R[1]

• Weak Acid Yellow R[1][4]

• Weak Acid Yellow MR[1][4]

• Acid Yellow N-CRS[1]

• Acid Yellow R[1][4]

• Acid Yellow FG

• Acid Yellow K

• Supranol Yellow R

• Milling Yellow RX

• Optanol Yellow R

• Tracid Yellow MR[2]

Physicochemical Properties

A thorough understanding of the physicochemical properties of C.I. Acid Yellow 42 is essential for its application in research and development. Key quantitative data are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₃₂H₂₄N₈Na₂O₈S₂	[1][2]
Molecular Weight	758.69 g/mol	[1][2]
Appearance	Bright yellow powder	[1][2]
Water Solubility	17.27 g/L at 20°C	[6]
Density	1.617 g/cm³ at 20°C	[6]
Purity	≥ 98%	[7]
Lambda Max (λmax)	~410 nm	Inferred from adsorption studies

Solubility and Chemical Behavior:

C.I. Acid Yellow 42 is soluble in water, forming a lemon-yellow solution.[1] It is also soluble in ethanol, presenting a similar lemon-yellow color, but is only slightly soluble in acetone.[1][2] The color of its aqueous solution remains unchanged upon the addition of concentrated hydrochloric acid or concentrated sodium hydroxide (B78521).[1] In concentrated sulfuric acid, it appears lemon yellow, and this color is maintained upon dilution.[1][2] The presence of certain metal ions can affect its color; copper ions cause a slight reddish-darkening, while iron ions result in a dark green hue.[1][8] Chromium ions do not alter its color.[1]

Experimental Protocol: Adsorption of C.I. Acid Yellow 42 on a Novel Adsorbent

The following protocol details the experimental procedure for studying the adsorption of C.I. Acid Yellow 42 onto a synthesized adsorbent, which is a common method for dye removal from aqueous solutions and can be adapted for analytical sample preparation or purification processes.

Objective: To determine the adsorption capacity of a synthesized adsorbent for C.I. Acid Yellow 42.

Materials:

• C.I. Acid Yellow 42 (analytical grade)

• Synthesized adsorbent material (e.g., layered double hydroxide)

• Deionized water

• Hydrochloric acid (0.1 M)

• Sodium hydroxide (0.1 M)

• Spectrophotometer

• pH meter

• Orbital shaker

• Centrifuge

• Standard laboratory glassware

Procedure:

• Preparation of Stock Solution: A stock solution of C.I. Acid Yellow 42 (e.g., 1000 mg/L) is prepared by dissolving the required amount of the dye in deionized water.

• Preparation of Working Solutions: A series of working solutions of varying concentrations (e.g., 10, 20, 50, 100, 200 mg/L) are prepared by diluting the stock solution with deionized water.

• Adsorption Experiments:

  • A fixed amount of the adsorbent (e.g., 0.1 g) is added to a series of flasks containing a fixed volume (e.g., 50 mL) of the different concentration working solutions.

  • The pH of the solutions is adjusted to a desired value (e.g., pH 7) using 0.1 M HCl or 0.1 M NaOH.

  • The flasks are then agitated on an orbital shaker at a constant speed (e.g., 150 rpm) and temperature (e.g., 25°C) for a predetermined time to reach equilibrium.

• Sample Analysis:

  • After agitation, the solutions are centrifuged to separate the adsorbent.

  • The concentration of C.I. Acid Yellow 42 remaining in the supernatant is determined using a spectrophotometer at its lambda max (approximately 410 nm).

• Data Analysis:

  • The amount of dye adsorbed per unit mass of adsorbent (qₑ, in mg/g) is calculated using the following equation: qₑ = (C₀ - Cₑ) * V / m where C₀ and Cₑ are the initial and equilibrium concentrations of the dye (mg/L), respectively, V is the volume of the solution (L), and m is the mass of the adsorbent (g).

  • The adsorption data can be fitted to various isotherm models (e.g., Langmuir, Freundlich) to understand the adsorption mechanism.

Visualizations

The following diagrams illustrate the logical relationships in the naming of C.I. Acid Yellow 42 and a typical experimental workflow for its analysis.

Identifiers for C.I. Acid Yellow 42

Adsorption Study Workflow

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Acid Yellow 42 Manufacturers and suppliers - Alan Chemical [alanchemindustries.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. CI酸性黄42 | C.I. Acid yellow 42 | CAS 6375-55-9 | Fluorescent Dye | 美国InvivoChem [invivochem.cn]
• 5. C.I.Acid Yellow 42 | Chemical Substance Information | J-GLOBAL [jglobal.jst.go.jp]
• 6. A Palette of Fluorescent Probes with Varying Emission Colors for Imaging Hydrogen Peroxide Signaling in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fluorescent Proteins for Investigating Biological Events in Acidic Environments - PMC [pmc.ncbi.nlm.nih.gov]
• 8. hztya.com [hztya.com]

Genotoxicity of Metanil Yellow in Cell Studies: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Metanil yellow, a non-permitted azo dye illicitly used as a food colorant, has demonstrated significant genotoxic potential in various cell-based studies. This technical guide provides a comprehensive overview of the current scientific evidence on the genotoxicity of Metanil yellow, with a focus on its effects in cell studies. The document summarizes quantitative data from key assays, details relevant experimental protocols, and elucidates potential signaling pathways involved in its mechanism of action. While a substantial body of evidence exists from plant-based systems, particularly Allium cepa, data from in vitro mammalian cell line studies are limited. This guide synthesizes the available information to provide a thorough understanding for researchers, scientists, and professionals in drug development and toxicology.

Introduction

Metanil yellow (C₁₈H₁₄N₃NaO₃S) is a synthetic monoazo dye that is not permitted for use in food products due to safety concerns. Despite regulatory prohibitions, its low cost and vibrant yellow color have led to its frequent use as an adulterant in various foodstuffs, particularly in developing countries. The potential for human exposure and the structural alerts for genotoxicity inherent to azo dyes necessitate a thorough evaluation of its DNA-damaging capabilities. This guide focuses on the genotoxic effects of Metanil yellow as observed in cell-based assays, providing a critical resource for the scientific community.

Quantitative Genotoxicity Data

The genotoxic effects of Metanil yellow have been quantified in several studies, primarily utilizing the Allium cepa root chromosomal aberration assay. This plant-based model is a well-established system for screening the genotoxic potential of chemical substances. The data consistently show a dose- and time-dependent increase in chromosomal aberrations and a decrease in the mitotic index, indicating both cytotoxic and genotoxic effects.

Table 1: Mitotic Index in Allium cepa Root Tip Cells Exposed to Metanil Yellow

Concentration (%)	Exposure Time (hours)	Mitotic Index (%)	% Inhibition
Control	24	9.8 ± 0.6	-
0.25	24	8.2 ± 0.5	16.3
0.50	24	7.1 ± 0.4	27.6
0.75	24	6.3 ± 0.3	35.7
1.0	24	5.5 ± 0.4	43.9
Control	48	9.9 ± 0.7	-
0.25	48	6.9 ± 0.5	30.3
0.50	48	5.8 ± 0.3	41.4
0.75	48	4.9 ± 0.2	50.5
1.0	48	4.1 ± 0.3	58.6

Data compiled from studies on Allium cepa.

Table 2: Frequency of Chromosomal Aberrations in Allium cepa Root Tip Cells Exposed to Metanil Yellow

Concentration (%)	Exposure Time (hours)	Total Aberrant Cells (%)
Control	24	1.2 ± 0.2
0.25	24	2.8 ± 0.4
0.50	24	4.5 ± 0.5
0.75	24	6.8 ± 0.6
1.0	24	8.9 ± 0.7
Control	48	1.3 ± 0.3
0.25	48	5.2 ± 0.5
0.50	48	8.1 ± 0.7
0.75	48	11.3 ± 0.9
1.0	48	14.6 ± 1.1

Data compiled from studies on Allium cepa.

The types of chromosomal aberrations observed include sticky chromosomes, c-mitosis, chromosome breaks, anaphase bridges, and micronuclei, indicating both clastogenic (chromosome breaking) and aneugenic (affecting chromosome number) effects.

While direct quantitative data from mammalian cell line studies (e.g., Comet assay, micronucleus test) for Metanil yellow are scarce in the published literature, studies on other azo dyes in cell lines like HepG2 and human lymphocytes have shown significant increases in DNA damage and micronuclei formation.[1][2] This suggests that Metanil yellow likely exerts similar effects in mammalian cells.

Experimental Protocols

Standardized protocols are crucial for the reliable assessment of genotoxicity. The following are detailed methodologies for key assays used to evaluate the genotoxic potential of substances like Metanil yellow.

In Vitro Mammalian Cell Micronucleus Assay (OECD 487)

The in vitro micronucleus test is a widely used method to detect both clastogenic and aneugenic effects of chemicals in cultured mammalian cells.

• Cell Lines: Human lymphoblastoid TK6 cells, Chinese Hamster Ovary (CHO) cells, or human hepatoma HepG2 cells are commonly used.

• Treatment: Cells in exponential growth are exposed to at least three concentrations of Metanil yellow, with and without a metabolic activation system (S9 mix), for a short (3-6 hours) or long (approximately 1.5-2 normal cell cycle lengths) duration.

• Cytokinesis Block: Cytochalasin B is added to the culture medium to block cytokinesis, resulting in binucleated cells. This ensures that only cells that have undergone one mitosis are scored for micronuclei.

• Harvesting and Staining: Cells are harvested, subjected to hypotonic treatment, fixed, and dropped onto microscope slides. The cells are then stained with a DNA-specific stain such as Giemsa or a fluorescent dye like DAPI.

• Scoring: At least 2000 binucleated cells per concentration are scored for the presence of micronuclei. The cytotoxicity is assessed by calculating the Cytochalasin B Proliferation Index (CBPI) or Replicative Index (RI).

In Vitro Mammalian Cell Comet Assay (Single Cell Gel Electrophoresis)

The Comet assay is a sensitive method for detecting DNA strand breaks in individual cells.

• Cell Preparation: A single-cell suspension is prepared from the chosen cell line (e.g., CHO, HepG2).

• Treatment: Cells are treated with various concentrations of Metanil yellow for a short period (e.g., 2-4 hours).

• Embedding: The treated cells are mixed with low melting point agarose (B213101) and layered onto a microscope slide pre-coated with normal melting point agarose.

• Lysis: The slides are immersed in a high-salt lysis solution to remove cell membranes and proteins, leaving behind the DNA as nucleoids.

• Alkaline Unwinding and Electrophoresis: The slides are placed in an alkaline electrophoresis buffer (pH > 13) to unwind the DNA and are then subjected to electrophoresis. Fragmented DNA migrates out of the nucleus, forming a "comet tail."

• Staining and Visualization: The DNA is stained with a fluorescent dye (e.g., SYBR Green, ethidium (B1194527) bromide), and the comets are visualized using a fluorescence microscope.

• Data Analysis: Image analysis software is used to quantify the extent of DNA damage by measuring parameters such as tail length, tail intensity (% DNA in the tail), and tail moment.

In Vitro Mammalian Chromosomal Aberration Test (OECD 473)

This test identifies structural chromosome damage in cultured mammalian cells.

• Cell Culture and Treatment: Cells (e.g., CHO, human peripheral blood lymphocytes) are cultured and treated with Metanil yellow at various concentrations, with and without S9 metabolic activation.

• Metaphase Arrest: A spindle inhibitor, such as colcemid or colchicine, is added to the cultures to arrest cells in the metaphase stage of mitosis.

• Harvesting and Slide Preparation: Cells are harvested, treated with a hypotonic solution, fixed, and spread onto microscope slides.

• Staining: The chromosomes are stained, typically with Giemsa.

• Microscopic Analysis: At least 200 well-spread metaphases per concentration are analyzed for different types of chromosomal aberrations, including chromatid and chromosome gaps, breaks, and exchanges. The mitotic index is also calculated to assess cytotoxicity.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Experimental workflow for in vitro genotoxicity assessment of Metanil yellow.

Caption: Proposed oxidative stress-mediated genotoxicity pathway of Metanil yellow.

Caption: The p53 signaling pathway in response to DNA damage.

Discussion of Potential Mechanisms of Genotoxicity

The genotoxic effects of Metanil yellow are likely mediated through several mechanisms, primarily linked to its metabolism and the induction of oxidative stress.

• Metabolic Activation: As an azo dye, Metanil yellow can be metabolized by azoreductases, which are present in liver cells and gut microbiota. This metabolic reduction can cleave the azo bond, leading to the formation of aromatic amines.[3] These metabolites are often more reactive and carcinogenic than the parent dye and can form DNA adducts, leading to mutations.

• Oxidative Stress: The metabolism of Metanil yellow and its aromatic amine derivatives can lead to the excessive production of reactive oxygen species (ROS).[3] This increase in ROS can overwhelm the cell's antioxidant defenses, resulting in oxidative stress. ROS can directly damage DNA by causing single- and double-strand breaks and base modifications (e.g., 8-oxoguanine). Oxidative stress can also damage other cellular components like lipids and proteins, indirectly contributing to genomic instability.

• p53 Signaling Pathway: DNA damage, whether direct or mediated by oxidative stress, typically activates the p53 tumor suppressor pathway. Upon activation, p53 can orchestrate a range of cellular responses, including cell cycle arrest to allow time for DNA repair, upregulation of DNA repair genes, and induction of apoptosis (programmed cell death) if the damage is too severe to be repaired. This is a critical defense mechanism against the propagation of cells with damaged DNA.

Conclusion

The available evidence strongly indicates that Metanil yellow is a genotoxic agent. Studies in Allium cepa have consistently demonstrated its ability to induce chromosomal aberrations and inhibit cell division. While there is a notable lack of published data on the genotoxicity of Metanil yellow in mammalian cell lines, the known mechanisms of action for other azo dyes suggest a high probability of similar effects in these systems. The likely mechanisms involve metabolic activation to reactive aromatic amines and the induction of oxidative stress, leading to DNA damage and the activation of cellular stress response pathways like the p53 signaling cascade.

For professionals in research, drug development, and toxicology, it is imperative to recognize the genotoxic risk associated with Metanil yellow. Further research using a battery of in vitro mammalian cell genotoxicity assays (Comet, micronucleus, and chromosomal aberration) is crucial to definitively characterize its genotoxic profile in human-relevant systems and to support regulatory actions to prevent human exposure to this hazardous substance.

References

• 1. Genotoxic, mutagenic and cytotoxic effects of the commercial dye CI Disperse Blue 291 in the human hepatic cell line HepG2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The azo dyes Disperse Red 1 and Disperse Orange 1 increase the micronuclei frequencies in human lymphocytes and in HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Evidence for direct-acting oxidative genotoxicity by reduction products of azo dyes - PMC [pmc.ncbi.nlm.nih.gov]

Chemical Stability of C.I. Acid Yellow 42 Under Normal Laboratory Conditions: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical stability of C.I. Acid Yellow 42 (CAS No. 6375-55-9), a disulfonated diazo dye, under normal laboratory conditions. The information presented herein is intended to assist researchers, scientists, and professionals in drug development in understanding the storage, handling, and potential degradation pathways of this compound.

Executive Summary

General Stability Profile

C.I. Acid Yellow 42 is a bright yellow powder that is soluble in water and ethanol, and slightly soluble in acetone.[2] Its stability is contingent upon proper storage and handling to prevent degradation.

Storage and Handling Recommendations

To maintain the integrity of C.I. Acid Yellow 42, the following storage conditions are recommended based on safety data sheets:

• Temperature: Store in a cool, dry place.[1]

• Light: Preserve in tight and light-resistant containers.[1]

• Atmosphere: Keep containers tightly closed to protect from atmospheric moisture and contaminants.[1]

Incompatible Materials and Conditions to Avoid

Exposure to certain substances and conditions can lead to the degradation of C.I. Acid Yellow 42. It is crucial to avoid:

• Strong Oxidizing Agents: These can lead to oxidative degradation of the dye molecule.[1]

• Strong Reducing Agents: These may cause the reductive cleavage of the azo bond.[1]

• Excess Heat: Elevated temperatures can accelerate decomposition.[1]

Potential Degradation Pathways

While specific degradation pathways for C.I. Acid Yellow 42 under normal lab conditions have not been extensively documented, azo dyes, in general, are susceptible to several degradation mechanisms. A logical workflow for assessing these potential pathways is crucial for a comprehensive stability analysis.

Caption: Logical workflow for assessing the chemical stability of a compound.

Quantitative Data Summary

As previously noted, specific quantitative stability data for C.I. Acid Yellow 42 under normal laboratory conditions is scarce in the public domain. The following table summarizes the qualitative stability information gathered from material safety data sheets.

Parameter	Observation	Source
Thermal Stability	Stable under normal temperatures. Avoid excess heat.	[1]
Photostability	Recommended to be stored in light-resistant containers.	[1]
Hydrolytic Stability	No specific data available, but as a water-soluble sulfonated dye, hydrolysis under extreme pH conditions is a potential degradation pathway.
Oxidative Stability	Incompatible with strong oxidizing agents.	[1]

Experimental Protocols for Stability Assessment

Long-Term and Accelerated Stability Testing

A robust stability study would involve both long-term and accelerated testing.[5][6][7]

• Long-Term Stability Testing:

  • Conditions: 25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH.[3][4]

  • Duration: Testing should be conducted for a period sufficient to cover the proposed shelf life.[3][4]

  • Testing Frequency: Every 3 months for the first year, every 6 months for the second year, and annually thereafter.[3][4]

• Accelerated Stability Testing:

  • Conditions: 40°C ± 2°C / 75% RH ± 5% RH.[4]

  • Duration: A minimum of 6 months.[3][4]

  • Testing Frequency: A minimum of three time points, including the initial and final time points (e.g., 0, 3, and 6 months).[3][4]

Forced Degradation Studies

Forced degradation studies are essential to identify potential degradation products and pathways.

• Acid/Base Hydrolysis: Refluxing the dye in acidic and basic solutions (e.g., 0.1 M HCl, 0.1 M NaOH) at an elevated temperature (e.g., 60-80°C) for a defined period.

• Oxidation: Treatment with an oxidizing agent such as hydrogen peroxide (e.g., 3-30% H₂O₂) at room temperature or slightly elevated temperature.

• Photostability: Exposing the solid dye and its solution to a light source that provides both UV and visible light, as specified in ICH Q1B guidelines.

• Thermal Degradation: Exposing the solid dye to dry heat at elevated temperatures (e.g., in 10°C increments above the accelerated testing temperature).[3]

Analytical Methodology for Quantification

High-Performance Liquid Chromatography with UV-Visible detection (HPLC-UV/Vis) is a suitable and widely used method for the quantification of dyes and their degradation products.

• Instrumentation: A standard HPLC system equipped with a UV/Vis or Diode Array Detector (DAD).

• Column: A reversed-phase C18 column is typically effective for separating azo dyes.

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium (B1175870) acetate) and an organic solvent (e.g., acetonitrile (B52724) or methanol).[8][9][10]

• Detection: The wavelength of maximum absorbance (λmax) for C.I. Acid Yellow 42 should be used for quantification.

• Validation: The analytical method should be validated for specificity, linearity, accuracy, precision, and sensitivity (LOD and LOQ).[11]

The following diagram illustrates a typical experimental workflow for a stability study.

Caption: Experimental workflow for a comprehensive stability study.

Conclusion

C.I. Acid Yellow 42 is a chemically stable compound under recommended storage conditions, characterized by a cool, dry, and dark environment. While specific quantitative data on its degradation kinetics are lacking, a comprehensive stability assessment can be effectively designed by applying established principles of long-term, accelerated, and forced degradation studies. The use of validated analytical techniques, such as HPLC-UV, is critical for accurate quantification and monitoring of any potential degradation. For researchers and professionals in drug development, adherence to these principles will ensure the reliable use of C.I. Acid Yellow 42 in their applications.

References

• 1. cncolorchem.com [cncolorchem.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. ema.europa.eu [ema.europa.eu]
• 4. database.ich.org [database.ich.org]
• 5. testinglab.com [testinglab.com]
• 6. Accelerated Stability Testing in Expiration Dating of Pharmaceutical Dosage Forms | Pharmaguideline [pharmaguideline.com]
• 7. tcalab.alfa-chemistry.com [tcalab.alfa-chemistry.com]
• 8. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 9. staff-old.najah.edu [staff-old.najah.edu]
• 10. Analysis of water-soluble azo dyes in soft drinks by high resolution UPLC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

C.I. Acid Yellow 42: An Evaluation of its Suitability as a pH Indicator in Titration

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide addresses the inquiry into the use of C.I. Acid Yellow 42 as a pH indicator for titration. Extensive research and analysis of available scientific literature conclude that C.I. Acid Yellow 42 is not a suitable pH indicator . A fundamental property of a pH indicator is a distinct and reversible color change in response to variations in pH. However, C.I. Acid Yellow 42 maintains a stable lemon-yellow color in its aqueous solution across a wide pH spectrum, including the presence of strong acids and bases. This document will elucidate the properties of C.I. Acid Yellow 42 that preclude its use as a pH indicator and provide a broader context on the characteristics of effective pH indicators, particularly within the azo dye class.

What Defines a pH Indicator?

A pH indicator is a weak acid or weak base that exhibits a distinct color change over a specific pH range.[1] This change in color is due to a change in the molecule's structure as it either gains or loses a proton (H⁺). The equilibrium for a weak acid indicator (HIn) can be represented as:

HIn (acidic form, color A) ⇌ H⁺ + In⁻ (basic form, color B)

The pH at which the color change occurs is dependent on the indicator's acid dissociation constant (pKa). The useful pH range for an indicator is generally considered to be pKa ± 1.

C.I. Acid Yellow 42: Chemical Properties and Inherent Limitations as a pH Indicator

C.I. Acid Yellow 42 is a double azo dye primarily used in the textile industry for dyeing wool, silk, and polyamide fibers.[2] Its chemical and physical properties are well-documented, and a summary of relevant data is presented below.

Property	Value	Citation(s)
Chemical Name	Disodium 4,4'-bis[(E)-(3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)diazenyl]-2,2'-stilbenedisulfonate	[2]
C.I. Name	Acid Yellow 42	[2]
CAS Number	6375-55-9	[3]
Molecular Formula	C₃₂H₂₄N₈Na₂O₈S₂	[2]
Appearance	Bright yellow powder	[3]
Solubility in Water	Soluble (lemon yellow solution)	[3]
Color in Acidic Solution	The aqueous solution remains lemon yellow upon addition of concentrated hydrochloric acid.	[3][4]
Color in Basic Solution	The aqueous solution remains lemon yellow upon addition of concentrated sodium hydroxide.	[3][4]

The critical finding from the available data is the lack of a color change in strongly acidic or basic conditions.[3][4] This indicates that the molecular structure of C.I. Acid Yellow 42 does not undergo the necessary reversible protonation/deprotonation in a way that alters its chromophore to produce a visible color change within a useful pH range.

Azo Dyes as pH Indicators: A Case for Structural Specificity

While C.I. Acid Yellow 42 is an azo dye, not all azo dyes function as pH indicators. The ability to act as a pH indicator is highly dependent on the specific molecular structure. For instance, Methyl Orange and Metanil Yellow (Acid Yellow 36) are both azo dyes that are effective pH indicators.[5][6][7][8]

Indicator	pH Range	Acidic Color	Basic Color	Citation(s)
Methyl Orange	3.1 - 4.4	Red	Yellow	[5]
Metanil Yellow	1.2 - 2.3	Red	Yellow	[5]

The functionality of these dyes as pH indicators stems from the specific arrangement of their azo group (-N=N-) in conjugation with other functional groups that can be protonated or deprotonated, leading to a shift in the electronic structure and thus a change in the visible color.[9]

Experimental Protocols: Assessing a Dye's Potential as a pH Indicator

To determine if a given dye is a suitable pH indicator, the following general experimental protocol can be employed:

• Preparation of the Indicator Solution: A dilute solution of the dye is prepared in a neutral solvent, typically water or an alcohol-water mixture.

• pH-Dependent Spectral Analysis:

  • A series of buffer solutions with known pH values are prepared.

  • A small, consistent amount of the indicator solution is added to each buffer solution.

  • The visible absorption spectrum of each solution is recorded using a spectrophotometer.

• Visual Color Change Observation: The color of the indicator in each buffer solution is visually noted to determine the pH range over which a distinct color transition occurs.

For C.I. Acid Yellow 42, such an experiment would reveal a consistent lemon-yellow color across the pH range, confirming its unsuitability as a titration indicator.

Visualizing the Logic: Why C.I. Acid Yellow 42 is Not a pH Indicator

The following diagram illustrates the decision-making process for evaluating a substance as a potential pH indicator, highlighting where C.I. Acid Yellow 42 fails to meet the criteria.

Caption: Evaluation workflow for a potential pH indicator.

The following diagram illustrates the general principle of a functional pH indicator, which involves a structural change leading to a color change.

Caption: General mechanism of a pH indicator's color change.

Conclusion

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. Acid Yellow 42 | 6375-55-9 [chemicalbook.com]
• 4. 酸性黄 42 | 6375-55-9 [m.chemicalbook.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. proprep.com [proprep.com]
• 8. nbinno.com [nbinno.com]
• 9. m.youtube.com [m.youtube.com]

The History and Application of Metanil Yellow in Histology: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Metanil yellow, a mono-azo dye, has a significant history as a counterstain in various histological techniques. Despite its historical utility, particularly in trichrome and specialized staining methods, its use has been tempered by considerations of its toxicological profile. This guide provides a comprehensive overview of the historical context, chemical properties, and diverse applications of Metanil yellow in histology. It details specific experimental protocols, presents quantitative data in a structured format, and illustrates key workflows and conceptual relationships through diagrammatic representations. This document serves as a technical resource for researchers and professionals in understanding and potentially utilizing Metanil yellow in a controlled laboratory setting, while also highlighting important safety considerations.

Introduction: A Historical Perspective

The precise origin of Metanil yellow's use as a histological stain is not definitively documented in a singular seminal publication. Its introduction into histology appears to be an evolutionary process, emerging as a viable and economical alternative to other yellow counterstains like Picric acid in the early 20th century. It gained traction for its application in variants of the widely used Masson's trichrome stain, where it serves to provide a contrasting yellow color to specific tissue components.

One of its notable applications is in a variant of Masson's trichrome for staining collagen yellow, providing a different color palette compared to the more common green or blue collagen staining protocols. Furthermore, Metanil yellow has been employed as a counterstain in Periodic Acid-Schiff (PAS) staining to enhance the visualization of PAS-positive structures by providing a contrasting background. Its utility extends to specialized diagnostic procedures, such as the Alcian Blue-H&E-Metanil Yellow stain for the identification of Barrett's esophagus.

Chemical Properties and Staining Mechanism

Metanil yellow, also known as Acid Yellow 36, is the sodium salt of 3-(4-anilinophenylazo)benzenesulfonic acid. Its chemical structure, characterized by the presence of an azo group (-N=N-) and a sulfonic acid group (-SO3H), classifies it as an anionic azo dye.

The staining mechanism of Metanil yellow is primarily based on electrostatic interactions between the anionic dye molecules and positively charged tissue components. In an acidic solution, the sulfonic acid group of Metanil yellow is ionized, carrying a negative charge. This allows it to bind to basic tissue components, such as the cytoplasm and collagen, which possess positively charged amino groups under acidic conditions. The intensity of the staining is influenced by factors such as the pH of the staining solution and the concentration of the dye.

Key Applications in Histology

Metanil yellow has been utilized in a variety of histological staining techniques, primarily as a counterstain to provide a yellow background or to specifically color certain tissue elements.

Masson's Trichrome Stain Variant

In a specific variant of the Masson's trichrome technique, Metanil yellow is used to stain collagen fibers yellow. This provides a distinct contrast to the red-stained muscle and cytoplasm and the dark blue to black nuclei.

Alcian Blue-H&E-Metanil Yellow Stain for Barrett's Esophagus

This specialized staining protocol is a valuable tool for the diagnosis of Barrett's esophagus, a metaplastic condition of the distal esophagus. In this procedure, Alcian blue at pH 2.5 stains acidic mucins blue, hematoxylin (B73222) colors the nuclei blue-purple, eosin (B541160) stains the cytoplasm and muscle pink, and Metanil yellow provides a yellow counterstain to the collagen.

Counterstain in Periodic Acid-Schiff (PAS) Technique

Metanil yellow can be used as a counterstain after PAS staining to provide a contrasting yellow background, which helps in highlighting the magenta-colored PAS-positive substances such as glycogen, basement membranes, and certain mucins.

Quantitative Data Summary

The following tables summarize key quantitative parameters from various staining protocols involving Metanil yellow.

Table 1: Metanil Yellow Solution Preparation

Parameter	Value	Reference
Concentration	Saturated aqueous solution
1% in 1% acetic acid
0.25% aqueous solution
Solvent	Distilled water
1% acetic acid
pH	Acidic (typically pH 2.5-3.5)

Table 2: Staining Times for Metanil Yellow

Staining Protocol	Staining Time	Reference
Masson's Trichrome Variant	5 minutes
Alcian Blue-H&E-Metanil Yellow	30 seconds to 1 minute
PAS Counterstain	1 minute

Detailed Experimental Protocols

Masson's Trichrome Stain with Metanil Yellow (Variant)

This protocol is adapted from a variant of the Masson's trichrome stain.

Solutions:

• Weigert's Iron Hematoxylin: Solution A (1 g hematoxylin in 100 ml 95% ethanol) and Solution B (4 ml 29% ferric chloride in 95 ml distilled water, 1 ml concentrated HCl). Mix equal parts of A and B just before use.

• Acid Fuchsin Solution: 1 g Acid Fuchsin in 100 ml distilled water with 1 ml glacial acetic acid.

• Phosphomolybdic Acid Solution: 1 g phosphomolybdic acid in 100 ml distilled water.

• Metanil Yellow Solution: Saturated aqueous solution of Metanil yellow.

Procedure:

• Deparaffinize and rehydrate tissue sections to distilled water.

• Stain in Weigert's Iron Hematoxylin for 10 minutes.

• Wash in running tap water for 10 minutes.

• Stain in Acid Fuchsin solution for 5 minutes.

• Rinse briefly in distilled water.

• Treat with Phosphomolybdic Acid solution for 5 minutes.

• Rinse briefly in distilled water.

• Counterstain with Metanil Yellow solution for 5 minutes.

• Rinse briefly in distilled water.

• Dehydrate through graded alcohols, clear in xylene, and mount.

Expected Results:

• Nuclei: Blue/Black

• Cytoplasm, Muscle: Red

• Collagen: Yellow

Alcian Blue-H&E-Metanil Yellow Stain

This protocol is a valuable tool for the diagnosis of Barrett's esophagus.

Solutions:

• Alcian Blue Solution (pH 2.5): 1 g Alcian Blue 8GX in 100 ml 3% acetic acid.

• Mayer's Hematoxylin Solution

• Eosin Y Solution: 1% aqueous or alcoholic solution.

• Metanil Yellow Solution: 0.25% aqueous solution.

Procedure:

• Deparaffinize and rehydrate sections to distilled water.

• Stain in Alcian Blue solution (pH 2.5) for 30 minutes.

• Wash in running tap water for 2 minutes.

• Rinse in distilled water.

• Stain in Mayer's Hematoxylin for 5-10 minutes.

• Wash in running tap water for 5 minutes.

• Differentiate in 0.5% acid alcohol if necessary.

• Blue in Scott's tap water substitute or weak ammonia (B1221849) water.

• Wash in running tap water for 5 minutes.

• Counterstain in Eosin Y solution for 30 seconds to 1 minute.

• Wash in running tap water.

• Dehydrate through graded alcohols.

• Stain in Metanil Yellow solution for 30 seconds to 1 minute.

• Briefly rinse in absolute alcohol.

• Clear in xylene and mount.

Expected Results:

• Acidic Mucins: Blue

• Nuclei: Blue to purple

• Cytoplasm, Muscle: Pink to red

• Collagen: Yellow

Visualizing Workflows and Relationships

The following diagrams, created using the DOT language, illustrate key experimental workflows and logical relationships related to the use of Metanil yellow in histology.

C.I. Acid Yellow 42 for Collagen Staining in Tissue Samples: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth exploration of the potential use of C.I. Acid Yellow 42 for staining collagen in histological tissue samples. While C.I. Acid Yellow 42 is an established dye in the textile and leather industries for protein-rich materials such as wool and silk, its application in specific collagen staining for research and diagnostic purposes is not well-documented. This document outlines the physicochemical properties of C.I. Acid Yellow 42, discusses the theoretical basis for its interaction with collagen, and presents a proposed experimental protocol for its use. Due to the limited specific literature, this guide also draws comparisons with established collagen staining methods to provide a comprehensive framework for researchers interested in exploring its utility.

Introduction to C.I. Acid Yellow 42

C.I. Acid Yellow 42, also known by the Colour Index Number 22910, is a disazo acid dye.[1] Its primary applications are in the dyeing of protein fibers like wool, silk, and polyamide, as well as in the paper and leather industries.[2][3][4] Acid dyes are characterized by their anionic nature, typically due to the presence of sulfonic acid groups, which allows them to form ionic bonds with cationic groups in proteins under acidic conditions.

The affinity of Acid Yellow 42 for proteinaceous materials suggests its potential as a histological stain for components like collagen. However, it is crucial to note that its use in this context is not a standardized or widely validated technique. This guide aims to provide a foundational understanding and a starting point for the investigation of C.I. Acid Yellow 42 as a collagen stain.

Physicochemical Properties of C.I. Acid Yellow 42

A summary of the key properties of C.I. Acid Yellow 42 is presented in the table below. Understanding these properties is essential for developing a staining protocol.

Property	Value/Description	Reference
C.I. Name	Acid Yellow 42	[1]
C.I. Number	22910	[1]
CAS Number	6375-55-9	[1]
Molecular Formula	C₃₂H₂₄N₈Na₂O₈S₂	[1]
Molecular Weight	758.69 g/mol	[1]
Appearance	Bright yellow powder	[5]
Solubility	Soluble in water (lemon yellow solution), soluble in ethanol.	[1][5]
Chemical Class	Disazo dye	[1]

Theoretical Mechanism of Collagen Staining with Acid Dyes

The staining of tissue components is governed by the chemical interactions between the dye molecules and the substrate. For acid dyes like C.I. Acid Yellow 42, the primary mechanism of staining collagen is based on electrostatic interactions.

Collagen is rich in basic amino acids, such as lysine (B10760008) and arginine, which possess positively charged amino groups at acidic pH. Acid Yellow 42 is an anionic dye containing negatively charged sulfonate groups. In an acidic solution, the tissue proteins become protonated, exposing their cationic sites, which then bind to the anionic dye molecules. The density and accessibility of these charged groups in collagen fibers contribute to the intensity of the staining.

Established Histological Use of "Milling Yellow"

While a direct protocol for collagen staining with Acid Yellow 42 is absent in the literature, a historical histological technique known as Slidders' Fuchsin-Miller stain for fibrin specifies the use of "Milling Yellow 3G".[2] It has been noted that C.I. Acid Yellow 42 is one of the dyes that has been referred to by this name.[2] In this method, Milling Yellow serves as a counterstain to differentiate other tissue components (staining them yellow) from fibrin, which is stained red by acid fuchsin.

This established, albeit for a different target, use in a formal histological procedure provides the most concrete basis for proposing a method for collagen staining.

Proposed Experimental Protocols for Collagen Staining with C.I. Acid Yellow 42

The following protocols are proposed based on the principles of acid dye staining and the composition of the Slidders' Fuchsin-Miller technique. These are hypothetical protocols and will require optimization for specific tissue types and applications.

Protocol 1: Simple Counterstain for Collagen

This protocol adapts the principles of a simple acid dye counterstain, where Acid Yellow 42 would act as a general protein stain, highlighting collagen among other components.

Solutions Required:

• Weigert's Iron Hematoxylin (B73222): For nuclear staining.

• Acid Yellow 42 Staining Solution: 1% w/v C.I. Acid Yellow 42 in 1% aqueous acetic acid.

• 1% Acetic Acid: For differentiation.

Procedure:

• Deparaffinize and rehydrate formalin-fixed, paraffin-embedded tissue sections.

• Stain nuclei with Weigert's iron hematoxylin for 10 minutes.

• Wash in running tap water for 10 minutes.

• Differentiate with 1% acid alcohol if necessary.

• Wash in running tap water.

• Immerse slides in the Acid Yellow 42 Staining Solution for 5-10 minutes.

• Briefly rinse in 1% acetic acid to differentiate.

• Dehydrate rapidly through graded alcohols.

• Clear in xylene and mount with a resinous medium.

Expected Results:

• Nuclei: Black/dark blue

• Collagen and other proteinaceous components (e.g., cytoplasm, muscle): Shades of yellow

Protocol 2: Proposed Trichrome-Type Stain for Collagen

This protocol is a hypothetical adaptation of a Masson's trichrome-style stain, substituting Acid Yellow 42 for the traditional yellow component.

Solutions Required:

• Bouin's Fluid or other mordant (optional)

• Weigert's Iron Hematoxylin

• Biebrich Scarlet-Acid Fuchsin Solution

• Phosphomolybdic/Phosphotungstic Acid Solution (5% aqueous)

• Acid Yellow 42 Staining Solution: 2.5% w/v C.I. Acid Yellow 42 in 2.5% aqueous acetic acid.

Procedure:

• Deparaffinize and rehydrate sections to distilled water.

• (Optional) Mordant in Bouin's fluid at 56°C for 1 hour for improved staining, then wash until clear.

• Stain nuclei with Weigert's iron hematoxylin for 10 minutes; wash.

• Stain with Biebrich Scarlet-Acid Fuchsin solution for 10-15 minutes.

• Rinse in distilled water.

• Differentiate in 5% phosphomolybdic or phosphotungstic acid for 10-15 minutes, or until collagen is decolorized.

• Rinse in distilled water.

• Counterstain with the Acid Yellow 42 solution for 10-15 minutes.

• Rinse briefly in 1% acetic acid.

• Dehydrate, clear, and mount.

Expected Results (Hypothetical):

• Nuclei: Black

• Cytoplasm, muscle, erythrocytes: Red

• Collagen: Yellow

Data Presentation and Quantitative Analysis

Should these staining methods prove effective, quantitative analysis of collagen content could be performed using digital image analysis, similar to established methods for Picrosirius Red and Masson's Trichrome.

Hypothetical Quantitative Data Table:

Sample Group	Treatment	% Collagen Area (mean ± SD)	Staining Method
A	Control	15.2 ± 2.1	Proposed Trichrome with AY42
B	Fibrotic Agent	45.8 ± 5.6	Proposed Trichrome with AY42
C	Anti-fibrotic Drug	22.5 ± 3.4	Proposed Trichrome with AY42

This data is illustrative and would need to be generated experimentally.

Visualizations

Diagrams of Proposed Workflows and Mechanisms

The following diagrams, generated using Graphviz (DOT language), illustrate the proposed experimental workflows and the theoretical staining mechanism.

Caption: Theoretical ionic bonding mechanism of C.I. Acid Yellow 42 with collagen fibers.

Caption: Workflow for the proposed simple counterstain method using C.I. Acid Yellow 42.

Caption: Workflow for the proposed trichrome-type stain incorporating C.I. Acid Yellow 42.

Conclusion and Future Directions

C.I. Acid Yellow 42 presents a theoretical potential for use in histological staining of collagen due to its properties as an acid dye with a strong affinity for proteins. The proposed protocols in this guide offer a starting point for researchers to investigate its efficacy. Significant experimental validation is required to determine the optimal staining conditions, specificity for collagen versus other tissue elements, and its suitability for quantitative analysis. Comparative studies against standard methods like Picrosirius Red and Masson's Trichrome will be essential to ascertain the advantages and limitations of C.I. Acid Yellow 42 as a collagen stain in a research setting.

References

• 1. stainsfile.com [stainsfile.com]
• 2. benchchem.com [benchchem.com]
• 3. stainsfile.com [stainsfile.com]
• 4. Histochemical Staining of Collagen and Identification of Its Subtypes by Picrosirius Red Dye in Mouse Reproductive Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. stainsfile.com [stainsfile.com]

Protocols & Analytical Methods

Protocol for Masson's Trichrome Stain with Metanil Yellow Variant

Application Note for Researchers, Scientists, and Drug Development Professionals

Introduction

Masson's trichrome is a fundamental differential staining technique in histology and pathology, enabling the visualization of collagenous connective tissue in contrast to muscle and cytoplasm.[1] This method is invaluable for studying fibrotic changes in tissues, assessing tissue architecture, and diagnosing a range of pathological conditions, including liver cirrhosis, kidney disease, and muscular dystrophy.[2][3] While the most common variants of Masson's trichrome stain collagen blue or green, a less common but effective variant utilizes Metanil yellow to stain collagen yellow.[4] This protocol provides a detailed methodology for the Metanil yellow variant of Masson's trichrome stain.

The use of Metanil yellow as a counterstain can enhance histological detail by increasing contrast between tissue components.[5] The resulting yellow coloration of collagen against the red-stained muscle and black nuclei provides a distinct color palette that may be advantageous for specific imaging requirements or for multiplex staining protocols where blue or green channels are otherwise occupied.

Principle of the Stain

The Masson's trichrome stain is a multi-step procedure that relies on the differential affinity of anionic dyes for tissue components based on their porosity and permeability. The protocol typically involves three key stages: nuclear staining, cytoplasmic and muscle staining, and collagen staining.

• Nuclear Staining: An iron hematoxylin (B73222), such as Régaud's, is used to stain the cell nuclei black or dark blue. Iron hematoxylins are resistant to decolorization by the subsequent acidic dye solutions.

• Cytoplasmic and Muscle Staining: A red acid dye, such as Acid fuchsin, is applied to stain the cytoplasm, muscle, and keratin.

• Collagen Staining: A polyacid, typically phosphomolybdic acid, is used as a differentiating agent. It is believed to act as a "colorless stain," displacing the red dye from the more porous collagen fibers while the less porous cytoplasm and muscle retain the red stain. Subsequently, Metanil yellow, a yellow acid dye, is applied and selectively binds to the collagen, staining it yellow.[6]

Applications

The Masson's trichrome stain, including the Metanil yellow variant, is a critical tool for:

• Fibrosis Assessment: Quantifying the extent of collagen deposition in fibrotic diseases of the liver, kidney, heart, and lung.[3]

• Tumor Diagnosis: Differentiating between smooth muscle and collagen in tumors to aid in classification.

• Muscular Pathology: Studying muscular dystrophies and other muscle diseases.[2]

• Connective Tissue Studies: General investigation of connective tissue morphology in various organs.

While less common, the yellow collagen stain can be particularly useful in digital pathology for spectral imaging and image analysis, where the distinct yellow channel can be easily separated from red and blue/black signals.

Data Presentation

Solution Preparation

Solution	Component	Amount	Solvent
Solution A	Acid fuchsin	1 g	99 mL Distilled water
Glacial acetic acid	1 mL
Solution B	Phosphomolybdic acid	1 g	100 mL Distilled water
Solution C	Metanil yellow	To saturation	100 mL Distilled water
Solution D	Glacial acetic acid	1 mL	99 mL Distilled water
Nuclear Stain	Régaud's iron hematoxylin	As required

Table 1: Preparation of staining solutions for the Masson's Trichrome Yellow Collagen Variant.[6]

Expected Staining Results

Tissue Component	Stained Color
Nuclei	Black
Muscle, Cytoplasm, Keratin	Red
Collagen	Yellow

Table 2: Expected results of the Metanil yellow Masson's trichrome stain.[6]

Experimental Protocol

This protocol is adapted from the Masson's Trichrome Yellow Collagen Variant.[6]

Materials

• 5µm paraffin (B1166041) sections of neutral buffered formalin-fixed tissue

• Régaud's iron hematoxylin (or equivalent)

• Solution A (Acid fuchsin solution)

• Solution B (Phosphomolybdic acid solution)

• Solution C (Saturated Metanil yellow solution)

• Solution D (Acetic acid solution)

• Xylene

• Ethanol (B145695) (absolute and graded series)

• Distilled water

• Salicylic (B10762653) xylene (optional, for mounting)

• Salicylic balsam (optional, for mounting)

Procedure

• Deparaffinization and Rehydration:

  • Bring sections to water via xylene and a descending series of ethanol concentrations.

• Nuclear Staining:

  • Stain nuclei with Régaud's iron hematoxylin or an equivalent iron hematoxylin solution.

  • Wash well with water.

• Cytoplasmic and Muscle Staining:

  • Place sections into Solution A for 5 minutes.

  • Rinse rapidly with water.

• Differentiation:

  • Place sections into Solution B for 5 minutes.

  • Drain the slide without rinsing.

• Collagen Staining:

  • Pour Solution C onto the slide and leave for 5 minutes. It is recommended to perform this step on a staining rack to ensure the solution is not re-used.[6]

• Final Rinse and Differentiation:

  • Place the slide in Solution D for 5 minutes.

  • Rinse rapidly with water.

• Dehydration and Mounting:

  • Dehydrate the sections with absolute ethanol.

  • Clear with salicylic xylene and mount with salicylic balsam.[6] Alternatively, clear with standard xylene and mount with a resinous mounting medium.

Note on Fixation: For optimal results, tissues fixed in Bouin's fluid or those secondarily fixed in Bouin's fluid for one hour at 56°C are recommended.[6]

Visualization of Experimental Workflow

Workflow for Metanil Yellow Masson's Trichrome Stain

References

• 1. m.youtube.com [m.youtube.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. newcomersupply.com [newcomersupply.com]
• 4. Masson’s Trichrome staining for histology [protocols.io]
• 5. Enhancement of histological detail using metanil yellow as counterstain in periodic acid Schiff's hematoxylin staining of glycol methacrylate tissue sections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. stainsfile.com [stainsfile.com]

Application Notes: C.I. Acid Yellow 42 Staining for Paraffin Sections

Introduction

C.I. Acid Yellow 42 is a water-soluble anionic dye.[1][2][3][4] While primarily utilized in the textile and leather industries for dyeing protein-based materials like wool and silk, its properties as an acid dye suggest its potential application in histological staining.[2][4][5] Acid dyes, in acidic solutions, carry a net negative charge and bind to components with a net positive charge, such as the cytoplasm and other proteins. This protocol outlines a proposed method for the use of C.I. Acid Yellow 42 for staining protein components in formalin-fixed, paraffin-embedded tissue sections. The bright yellow color of the dye provides a distinct visualization of these elements.[1][2][3][4]

Principle of Staining

The staining mechanism of C.I. Acid Yellow 42, like other acid dyes, is based on electrostatic interactions. In an acidic environment, the amino groups of tissue proteins are protonated, resulting in a net positive charge. The negatively charged sulfonate groups of the Acid Yellow 42 molecule then bind to these positively charged sites, resulting in the characteristic yellow staining of protein-rich structures. The intensity of the staining is dependent on the concentration of the dye, the pH of the staining solution, and the duration of incubation.

Experimental Protocols

I. Preparation of Reagents

• C.I. Acid Yellow 42 Staining Solution (1% w/v):

  • Dissolve 1 g of C.I. Acid Yellow 42 powder in 100 mL of distilled water.

  • Add 1 mL of glacial acetic acid to acidify the solution (to approximately pH 2.5-3.5).

  • Stir until the dye is completely dissolved. The solution should be a clear lemon-yellow.[1][2][3]

  • Filter the solution before use to remove any undissolved particles.

• Acid Alcohol (0.5% HCl in 70% Ethanol):

  • Add 0.5 mL of concentrated hydrochloric acid to 99.5 mL of 70% ethanol. Mix well.

• Mayer's Hematoxylin (B73222) Solution (Counterstain):

  • A commercially available, ripened Mayer's hematoxylin solution is recommended for consistency.

II. Staining Procedure for Paraffin (B1166041) Sections

This protocol is designed for formalin-fixed, paraffin-embedded tissue sections cut at 4-5 µm thickness.

• Deparaffinization and Rehydration:

  • Immerse slides in two changes of xylene, each for 5-10 minutes.[6][7]

  • Transfer slides through two changes of absolute ethanol, each for 3-5 minutes.[6][7]

  • Hydrate through descending grades of ethanol: 95% and 70%, for 3 minutes each.[6][7]

  • Rinse gently in running tap water.

• Staining with C.I. Acid Yellow 42:

  • Immerse slides in the 1% C.I. Acid Yellow 42 staining solution for 5-10 minutes.

  • Rinse briefly in distilled water to remove excess stain.

• Differentiation:

  • Quickly dip the slides in 0.5% acid alcohol (1-3 dips) to differentiate and remove background staining.

  • Immediately rinse thoroughly in running tap water to stop the differentiation process.

• Counterstaining:

  • Immerse slides in Mayer's hematoxylin for 3-5 minutes to stain the nuclei.

  • "Blue" the sections by rinsing in running tap water for 5 minutes until the nuclei turn blue.

• Dehydration, Clearing, and Mounting:

  • Dehydrate the sections through ascending grades of ethanol: 70%, 95%, and two changes of absolute ethanol, for 3 minutes each.

  • Clear the sections in two changes of xylene, for 5 minutes each.

  • Mount with a permanent mounting medium.

Expected Results:

• Cytoplasm, muscle, collagen, and erythrocytes: Bright yellow

• Nuclei: Blue to purple

Data Presentation

Table 1: Summary of Reagents and Incubation Times

Step	Reagent	Concentration/Formula	Incubation Time
Deparaffinization	Xylene	N/A	2 x 5-10 min
Rehydration	Absolute Ethanol	100%	2 x 3-5 min
95% Ethanol	95%	3 min
70% Ethanol	70%	3 min
Staining	C.I. Acid Yellow 42 Solution	1% w/v in 1% Acetic Acid	5-10 min
Differentiation	Acid Alcohol	0.5% HCl in 70% Ethanol	1-3 dips
Counterstaining	Mayer's Hematoxylin	Commercial	3-5 min
Bluing	Tap Water	N/A	5 min
Dehydration	70% Ethanol	70%	3 min
95% Ethanol	95%	3 min
Absolute Ethanol	100%	2 x 3 min
Clearing	Xylene	N/A	2 x 5 min

Visualizations

Caption: Workflow for C.I. Acid Yellow 42 staining of paraffin sections.

References

• 1. Acid Yellow 42 | 6375-55-9 [chemicalbook.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. acid yellow 42 (C.I. 22910) [chembk.com]
• 4. Acid Yellow 42 Manufacturers and suppliers - Alan Chemical [alanchemindustries.com]
• 5. echemi.com [echemi.com]
• 6. Fluorescent IHC Protocol: Paraffin-embedded Tissue Sections: R&D Systems [rndsystems.com]
• 7. Staining Paraffin Sections by PAP Procedure | Rockland [rockland.com]

Application Notes and Protocols: Alcian Blue-H&E-Metanil Yellow Staining for Barrett's Esophagus

For Researchers, Scientists, and Drug Development Professionals

Introduction

Barrett's esophagus is a metaplastic condition where the normal stratified squamous epithelium of the esophagus is replaced by intestinal-type columnar epithelium containing goblet cells. This condition is a significant risk factor for the development of esophageal adenocarcinoma. The Alcian Blue-H&E-Metanil Yellow (AB-H&E-MY) staining protocol is a specialized histological technique designed to clearly identify the intestinal metaplasia characteristic of Barrett's esophagus.

This comprehensive stain combines three key components:

• Alcian Blue (pH 2.5): This dye specifically stains acidic mucopolysaccharides, such as those found in intestinal goblet cells, a brilliant blue or turquoise color. At a pH of 2.5, it selectively binds to both carboxylated and sulfated mucins, which are characteristic of intestinal-type mucin.[1][2][3]

• Hematoxylin (B73222) and Eosin (B541160) (H&E): This is the most common staining method in histology. Hematoxylin stains cell nuclei a dark blue or purple, while eosin stains the cytoplasm and connective tissues in varying shades of pink and red. This provides essential morphological context to the tissue architecture.

• Metanil Yellow: This acts as a counterstain, coloring collagen yellow and smooth muscle a salmon color. The combination of Metanil Yellow with Alcian Blue enhances the visibility of the mucin, making the goblet cells stand out with a distinct turquoise appearance.[2]

The AB-H&E-MY stain is highly effective in distinguishing Barrett's esophagus from other gastrointestinal disorders, offering a clear, colorful demonstration of the various tissue components for accurate diagnosis.[2]

Principle of the Procedure

The differential staining is based on the specific affinities of the dyes for various tissue components. Alcian Blue, a polyvalent basic dye, forms salt linkages with the acidic groups of acid mucopolysaccharides at a pH of 2.5.[1][2] Hematoxylin, a basic dye, binds to the basophilic nucleic acids in the cell nucleus. Eosin, an acidic dye, is attracted to eosinophilic proteins in the cytoplasm and extracellular matrix. Finally, Metanil Yellow provides a contrasting background, highlighting collagen and further accentuating the turquoise-stained goblet cells.

Experimental Protocols

This section provides a detailed, step-by-step protocol for performing the Alcian Blue-H&E-Metanil Yellow stain on formalin-fixed, paraffin-embedded esophageal tissue sections.

Reagents and Solutions

Reagent	Part Number/Supplier Example	Preparation
Fixative	10% Phosphate Buffered Formalin	Ready to use
Alcian Blue Staining Solution
Acetic Acid, 3% Aqueous	Newcomer Supply, Part 10017	Ready to use
Alcian Blue Stain, 1% in 3% Acetic Acid (pH 2.5)	Newcomer Supply, Part 1003	Ready to use
Hematoxylin & Eosin Staining Solutions
Mayer's Hematoxylin	Newcomer Supply, Part 1202	Ready to use
Hydrochloric Acid, 0.25% in Water	0.25 ml HCl in 99.75 ml distilled water
Ammonia Water, 0.25%	0.25 ml Ammonium Hydroxide in 99.75 ml distilled water
Eosin Y Working Solution	Newcomer Supply, Part 1072	Ready to use
Metanil Yellow Staining Solution
Metanil Yellow Stain, Aqueous	Newcomer Supply, Part 12235	Ready to use
Dehydrating and Clearing Agents
Ethyl Alcohol, 70%	Ready to use
Ethyl Alcohol, 95%	Ready to use
Ethyl Alcohol, 100% (Absolute)	Ready to use
Xylene or Xylene Substitute	Ready to use
Mounting Medium	Resin-based mounting medium

Staining Procedure

The following table outlines the detailed steps for the Alcian Blue-H&E-Metanil Yellow staining procedure.

Step	Procedure	Time
Deparaffinization and Rehydration
1	Xylene (or substitute), 2 changes	5 minutes each
2	100% Ethyl Alcohol, 2 changes	3 minutes each
3	95% Ethyl Alcohol, 2 changes	3 minutes each
4	Running tap water	5 minutes
Alcian Blue Staining
5	3% Acetic Acid Solution	3 minutes
6	Alcian Blue, pH 2.5 Solution	15 minutes
7	Wash well in running tap water	5 minutes
Hematoxylin Staining
8	Mayer's Hematoxylin	2-4 minutes
9	Rinse in running tap water	Several changes
10	Differentiate in 0.25% Hydrochloric Acid	2-3 seconds
11	Rinse in running tap water	Several changes
12	Blue in 0.25% Ammonia Water	2-3 seconds
13	Rinse well in running tap water	Several changes
Eosin Staining
14	70% Ethyl Alcohol	1 minute
15	Eosin Solution	1 minute
Dehydration
16	95% Ethyl Alcohol	30-60 seconds
17	100% Ethyl Alcohol, 2 changes	30 seconds each
Metanil Yellow Staining
18	Metanil Yellow Solution	1 minute
Final Dehydration and Mounting
19	Rinse in 100% Ethyl Alcohol, 2 changes	10 dips each
20	Clear in Xylene (or substitute), 3 changes	1 minute each
21	Coverslip with a compatible mounting medium

Expected Results

Properly stained slides will exhibit a vibrant and differential coloration, allowing for clear identification of various tissue components.

Tissue Component	Staining Result
Nuclei	Dark Blue
Cytoplasm	Pinkish-Red
Acidic Mucin (Barrett's Esophagus)	Turquoise
Neutral Mucin (Gastric Mucosa)	Unstained or Pale Blue
Collagen	Yellow
Smooth Muscle	Salmon
Red Blood Cells	Bright Red

Visualization of the Experimental Workflow

The following diagram illustrates the sequential steps of the Alcian Blue-H&E-Metanil Yellow staining protocol.

Caption: Workflow of the Alcian Blue-H&E-Metanil Yellow staining protocol.

Troubleshooting

Issue	Possible Cause	Solution
Weak or No Alcian Blue Staining	Incorrect pH of Alcian Blue solution	Ensure the pH is 2.5.
Insufficient staining time	Increase incubation time in Alcian Blue.
Excessive Background Staining	Inadequate rinsing after staining steps	Ensure thorough washing between steps.
Overstaining in Metanil Yellow	Reduce the incubation time in Metanil Yellow.[4]
Poor Nuclear Staining	Hematoxylin is old or depleted	Use fresh hematoxylin solution.
Incomplete "blueing" step	Ensure adequate time in the blueing reagent.
Cloudy Appearance of Slide	Water contamination in clearing agent	Change to fresh xylene or clearing agent.
Incomplete dehydration	Ensure sufficient time in absolute alcohol.

Quality Control

To ensure the accuracy and reliability of the staining results, it is imperative to include positive and negative control tissues in each staining run.

• Positive Control: A known case of Barrett's esophagus or a section of the small or large intestine containing goblet cells should be used.[5][6] This will verify that the Alcian Blue is effectively staining the acidic mucins.

• Negative Control: A section of normal esophageal squamous epithelium or gastric mucosa should be included to demonstrate the absence of non-specific staining.

By adhering to this detailed protocol and incorporating appropriate quality control measures, researchers and clinicians can confidently utilize the Alcian Blue-H&E-Metanil Yellow stain for the accurate identification of Barrett's esophagus.

References

• 1. elabdoc-prod.roche.com [elabdoc-prod.roche.com]
• 2. prezi.com [prezi.com]
• 3. The Alcian Blue Stain for Histology [nsh.org]
• 4. newcomersupply.com [newcomersupply.com]
• 5. newcomersupply.com [newcomersupply.com]
• 6. newcomersupply.com [newcomersupply.com]

Application Notes and Protocols for C.I. Acid Yellow 42 Staining Solution

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.I. Acid Yellow 42 is an anionic azo dye traditionally utilized in the textile and leather industries. In the realm of biological research, its properties as an acid dye lend it to applications as a cytoplasmic counterstain in various histological procedures, most notably in trichrome staining methods to provide a yellow contrast to other cellular components. This document provides detailed protocols for the preparation and application of a C.I. Acid Yellow 42 staining solution for research purposes.

Physicochemical Properties

A summary of the key physicochemical properties of C.I. Acid Yellow 42 is presented in the table below.

Property	Value
C.I. Name	Acid Yellow 42
C.I. Number	22910
CAS Number	6375-55-9
Molecular Formula	C₃₂H₂₄N₈Na₂O₈S₂
Molecular Weight	758.69 g/mol
Appearance	Bright yellow powder
Solubility	Soluble in water and ethanol (B145695), slightly soluble in acetone.[1]

Experimental Protocols

Preparation of a 1% Aqueous C.I. Acid Yellow 42 Staining Solution

This protocol outlines the preparation of a stock solution of C.I. Acid Yellow 42 that can be used as a cytoplasmic counterstain.

Materials:

• C.I. Acid Yellow 42 powder (C.I. 22910)

• Distilled or deionized water

• Glacial acetic acid (optional, for pH adjustment)

• Glass beaker

• Graduated cylinder

• Magnetic stirrer and stir bar

• Filter paper (e.g., Whatman No. 1)

• Storage bottle

Procedure:

• Weigh 1.0 g of C.I. Acid Yellow 42 powder and place it into a clean glass beaker.

• Add a small amount of distilled water (approximately 20-30 mL) to the beaker to create a paste.

• Gradually add more distilled water while continuously stirring with a magnetic stirrer until a total volume of 100 mL is reached.

• Stir the solution until the dye is completely dissolved. This may take several minutes.

• (Optional) For enhanced staining of cytoplasmic elements, the pH of the solution can be made more acidic. Add a few drops of glacial acetic acid to the solution to lower the pH. The optimal pH may need to be determined empirically for specific applications but is generally in the acidic range for acid dyes.

• Filter the solution through filter paper to remove any undissolved particles.

• Store the staining solution in a well-labeled, airtight bottle at room temperature.

Application of C.I. Acid Yellow 42 as a Cytoplasmic Counterstain in a Modified Masson's Trichrome Method

This protocol describes the use of C.I. Acid Yellow 42 as a counterstain for cytoplasm, muscle, and erythrocytes in a trichrome staining procedure, where collagen is stained with a contrasting color (e.g., blue or green with Aniline Blue or Fast Green).

Principle:

In trichrome staining, a sequence of acid dyes is used to differentially stain various tissue components. A polyacid, such as phosphomolybdic or phosphotungstic acid, is often used as a differentiating agent to remove the initial red dye from collagen, allowing it to be subsequently stained with a contrasting color. A yellow counterstain can be used to color the cytoplasm and muscle.

Procedure for Paraffin-Embedded Sections:

• Deparaffinization and Rehydration:

  • Immerse slides in two changes of xylene for 5 minutes each.

  • Transfer slides through two changes of 100% ethanol for 3 minutes each.

  • Transfer slides through two changes of 95% ethanol for 3 minutes each.

  • Transfer slides to 70% ethanol for 3 minutes.

  • Rinse slides in running tap water.[2]

• Nuclear Staining:

  • Stain in Weigert's iron hematoxylin (B73222) working solution for 10 minutes.

  • Rinse in running warm tap water for 10 minutes.

  • Wash in distilled water.

• Cytoplasmic and Muscle Staining:

  • Stain in Biebrich scarlet-acid fuchsin solution for 10-15 minutes.

  • Wash in distilled water.

• Differentiation:

  • Place slides in a phosphomolybdic-phosphotungstic acid solution for 10-15 minutes, or until the collagen is decolorized.

  • Transfer sections directly (without rinsing) to the next staining solution.

• Collagen Staining:

  • Stain in a 2.5% solution of Aniline Blue in 2% acetic acid for 5-10 minutes.

  • Rinse briefly in distilled water.

• Yellow Counterstaining with C.I. Acid Yellow 42:

  • Immerse slides in the prepared 1% C.I. Acid Yellow 42 solution for 2-5 minutes.

  • Rinse briefly in a 1% acetic acid solution.

• Dehydration and Mounting:

  • Dehydrate slides quickly through 95% ethanol and two changes of absolute ethanol.

  • Clear in two changes of xylene for 5 minutes each.

  • Mount with a resinous mounting medium.

Expected Results:

• Nuclei: Black

• Cytoplasm, Muscle, Keratin: Red to Pink

• Collagen: Blue (if using Aniline Blue)

• Erythrocytes: Yellow

Visualizations

Experimental Workflow: Modified Masson's Trichrome Stain

The following diagram illustrates the sequential steps involved in the modified Masson's Trichrome staining protocol incorporating C.I. Acid Yellow 42 as a counterstain.

A workflow diagram of the modified Masson's Trichrome staining protocol.

Logical Relationship: Principle of Differential Staining in Trichrome Methods

This diagram illustrates the principle of how different tissue components are stained based on their permeability and the molecular size of the dyes used in a sequential trichrome staining process.

References

• 1. mmpc.org [mmpc.org]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols: Metanil Yellow as a Counterstain in Histological Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metanil yellow (C.I. 13065, Acid Yellow 36) is an azo dye used as a yellow counterstain in various histological staining procedures. Its primary function is to provide a contrasting background to highlight and differentiate specific tissue components stained by a primary stain. Metanil yellow is effective in providing sharp morphological detail and increasing contrast in tissue sections.[1][2] It is particularly useful in polychromatic staining methods where multiple tissue elements are to be distinguished. This document provides detailed protocols for the use of Metanil yellow as a counterstain in several common histological techniques.

Applications in Histology

Metanil yellow serves as a versatile counterstain in a variety of histological applications:

• Connective Tissue Staining: It is used in variants of Masson's trichrome stain to color collagen yellow, providing a clear distinction from red-stained muscle fibers.[3]

• Gastrointestinal Pathology: In combination with Alcian blue and Hematoxylin (B73222) & Eosin (H&E), Metanil yellow is instrumental in the diagnosis of conditions like Barrett's esophagus.[4][5][6] The stain aids in differentiating intestinal metaplasia from gastric mucosa by staining mucins a brilliant turquoise against a yellow background.[6]

• General Histology: It enhances the visualization of Periodic Acid-Schiff (PAS) positive substances by providing a contrasting yellow background, thereby improving the definition of tissue morphology.[1][2]

• Fungal Staining: In specific protocols, it can be used as a counterstain to visualize fungi, which are stained purple, against a yellow background.[7]

• Elastic Fiber Staining: It can be used as a counterstain in conjunction with stains for elastic fibers, such as Orcein-hematoxylin.

Data Presentation

The following table summarizes the expected staining results when using Metanil yellow as a counterstain in various histological protocols. This qualitative data provides a reference for the interpretation of stained tissue sections.

Staining Protocol	Target Tissue/Component	Primary Stain(s)	Metanil Yellow Counterstain	Expected Color
Alcian Blue-H&E-Metanil Yellow	Nuclei	Hematoxylin	-	Dark Blue
Cytoplasm	Eosin	-	Pinkish-Red
Mucin (Barrett's Esophagus)	Alcian Blue	Combined with Metanil Yellow	Turquoise
Collagen	-	Metanil Yellow	Yellow
Smooth Muscle	-	Metanil Yellow	Salmon
PAS/Iron-Hematoxylin with Metanil Yellow	PAS-positive entities	Periodic Acid-Schiff	-	Magenta
Nuclei	Iron-Hematoxylin	-	Black/Dark Blue
Background/Connective Tissue	-	Metanil Yellow	Yellow
Aldehyde Fuchsin with Metanil Yellow	Fungi	Aldehyde Fuchsin	-	Purple
Background	-	Metanil Yellow	Yellow
Herovici's Stain	Collagen	-	Metanil Yellow	Yellow

Experimental Protocols

Preparation of Metanil Yellow Staining Solution

Materials:

• Metanil yellow powder (C.I. 13065)

• Distilled water

• Glacial acetic acid

Procedure:

• Dissolve 0.25 g of Metanil yellow powder in 100 mL of distilled water.

• Add 0.25 mL of glacial acetic acid.

• Mix well until the powder is completely dissolved.

• Filter the solution before use.

Note: Solution concentrations may vary between protocols. Always refer to the specific protocol for the recommended concentration.

Protocol 1: Alcian Blue-H&E-Metanil Yellow Stain for Barrett's Esophagus

This method is a valuable diagnostic tool for identifying intestinal metaplasia in esophageal biopsies.[4][5][6]

Workflow Diagram:

References

• 1. biognost.com [biognost.com]
• 2. Enhancement of histological detail using metanil yellow as counterstain in periodic acid Schiff's hematoxylin staining of glycol methacrylate tissue sections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. METANIL YELLOW - AN AZO DYE INDUCED HISTOPATHOLOGICAL AND ULTRASTRUCTURAL CHANGES IN ALBINO RAT (RATTUS NORVEGICUS) | The Bioscan [thebioscan.com]
• 4. stainsfile.com [stainsfile.com]
• 5. researchgate.net [researchgate.net]
• 6. Metanil yellow, Practical grade [himedialabs.com]
• 7. Metanil yellow promotes oxidative stress, astrogliosis, and apoptosis in the cerebellar cortex of adult male rat with possible protective effect of scutellarin: A histological and immunohistochemical study - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Fungal Visualization in Tissue

Introduction

The accurate and rapid visualization of fungal elements within tissue samples is crucial for the diagnosis of infectious diseases, guiding therapeutic strategies in clinical settings, and for advancing research in mycology and drug development. While traditional histological stains like Periodic acid-Schiff (PAS) and Grocott's methenamine (B1676377) silver (GMS) are widely used, fluorescent staining techniques offer a valuable alternative, providing high contrast and sensitivity.

This document provides detailed application notes and protocols for the fluorescent staining of fungi in tissue. While the initial inquiry focused on C.I. Acid Yellow 42, a comprehensive literature review reveals that this dye is not a standard or commonly documented reagent for this specific application. Its primary use is in the textile and leather industries. Therefore, these notes will focus on well-established and effective fluorescent stains for fungal visualization.

Principle of Fluorescent Fungal Staining

Fluorescent stains used for fungal identification, often referred to as optical brightening agents, are compounds that bind to specific components of the fungal cell wall, primarily chitin (B13524) and cellulose (B213188). When excited by ultraviolet (UV) or near-UV light, these fluorophores emit visible light, allowing the fungal structures to be clearly visualized against a dark background with high contrast. This method is rapid and highly sensitive for detecting fungal elements in a variety of clinical specimens and tissue sections.

Featured Fluorescent Fungal Stains

Several fluorescent dyes are highly effective for staining fungi in tissue. The most common and well-validated include:

• Calcofluor White (CFW): A widely used fluorescent brightener that binds non-specifically to cellulose and chitin in fungal cell walls.

• Blankophor: A similar optical brightener with a high affinity for β-glycosidically linked polysaccharides in the fungal cell wall. It is noted for its stability in alkaline solutions.[1]

• Solophenyl Flavine 7GFE 500: A fluorescent dye that also targets fungal cell walls and offers an alternative emission spectrum to Calcofluor White.[2]

• Pontamine Fast Scarlet 4B: Another fluorescent dye that effectively stains fungal cell walls, providing a different color fluorescence.[2]

Experimental Workflow for Fluorescent Fungal Staining

Caption: General workflow for fluorescent staining of fungi in tissue sections.

Detailed Protocols

Protocol 1: Calcofluor White Staining of Paraffin-Embedded Tissue

Materials:

• Calcofluor White M2R stock solution (e.g., 1 g/L in distilled water)

• 10% Potassium Hydroxide (KOH)

• Phosphate-buffered saline (PBS), pH 7.2

• Deparaffinization and rehydration reagents (Xylene, graded alcohols)

• Aqueous mounting medium

• Positive control slides (tissue known to contain fungi)

• Negative control slides (tissue without fungi)

Procedure:

• Deparaffinization and Rehydration:

  • Immerse slides in Xylene: 2 changes, 5 minutes each.

  • Immerse in 100% Ethanol: 2 changes, 3 minutes each.

  • Immerse in 95% Ethanol: 2 minutes.

  • Immerse in 70% Ethanol: 2 minutes.

  • Rinse in distilled water: 5 minutes.

• Staining:

  • Prepare the working staining solution by mixing equal parts of the Calcofluor White stock solution and 10% KOH.

  • Apply the staining solution to the tissue section and incubate for 1-5 minutes at room temperature.

• Washing:

  • Gently rinse the slides with PBS or distilled water.

• Mounting:

  • Mount the coverslip using an aqueous mounting medium.

• Visualization:

  • Examine the slides using a fluorescence microscope with a UV excitation filter (approximately 340-380 nm). Fungal elements will fluoresce bright white or apple-green.

Protocol 2: Blankophor Staining of Fresh or Frozen Tissue

Materials:

• Blankophor stock solution

• 15-20% (w/v) aqueous Potassium Hydroxide (KOH)

• Saline solution

• Aqueous mounting medium

Procedure:

• Preparation of Working Solution:

  • Dilute the Blankophor stock solution 1:1000 in 15-20% aqueous KOH.[1] This solution can be stored in the dark at 4°C for over a year.[1]

• Staining:

  • For fresh specimens (e.g., tissue homogenates), add an equal volume of the working solution.

  • For solid tissues, add two volumes of the working solution to the sample.[1]

  • Incubate for 5-15 minutes at room temperature. The incubation can be accelerated by heating.

• Mounting and Visualization:

  • Mount a drop of the stained specimen on a slide with a coverslip.

  • Examine under a fluorescence microscope. Fungal elements will show bright fluorescence. Unbound dye fades rapidly upon UV exposure, enhancing contrast.[1]

Data Presentation

While specific quantitative data for C.I. Acid Yellow 42 in fungal staining is unavailable, the following table summarizes the characteristics of alternative fluorescent stains.

Stain	Excitation Max (nm)	Emission Max (nm)	Target	Advantages
Calcofluor White	~365	~435	Chitin, Cellulose	Widely available, rapid, high contrast.[3]
Blankophor	~365	~445	β-glycosidic polysaccharides	Stable in alkali, can be combined with tissue maceration.[1]
Solophenyl Flavine 7GFE 500	~488	~510	Fungal cell walls	Stable fluorescence, compatible with common laser lines.[2]
Pontamine Fast Scarlet 4B	~543	~570	Fungal cell walls	Provides red fluorescence, useful for multi-color imaging.[2]

Mechanism of Action: Fluorescent Brighteners and Fungal Cell Walls

Caption: Binding mechanism of fluorescent brighteners to fungal cell wall components.

Troubleshooting

• Weak or No Staining:

  • Ensure proper deparaffinization and rehydration.

  • Check the concentration and freshness of the staining solution.

  • Verify the pH of the solutions.

  • Confirm the functionality of the fluorescence microscope's lamp and filters.

• High Background Staining:

  • Reduce the incubation time with the stain.

  • Ensure thorough washing after staining.

  • Some tissue components like collagen and elastin (B1584352) can autofluoresce or be weakly stained.[3]

• Fading of Fluorescence (Photobleaching):

  • Minimize exposure of the stained slide to the excitation light.

  • Use an anti-fade mounting medium.

  • Solophenyl Flavine 7GFE 500 and Pontamine Fast Scarlet 4B are reported to be more photostable than Calcofluor White.[2]

Conclusion

While C.I. Acid Yellow 42 is not a recognized stain for visualizing fungi in tissue, several excellent fluorescent alternatives provide rapid, sensitive, and high-contrast results. Calcofluor White, Blankophor, and other optical brighteners are invaluable tools for researchers, scientists, and drug development professionals in the field of mycology. The protocols and information provided herein offer a solid foundation for the successful application of fluorescent fungal staining techniques.

References

• 1. Versatile Fluorescent Staining of Fungi in Clinical Specimens by Using the Optical Brightener Blankophor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Rapid detection of fungi in tissues using calcofluor white and fluorescence microscopy. | Semantic Scholar [semanticscholar.org]

Application Notes: Staining Smooth Muscle with Metanil Yellow and H&E

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the use of Metanil yellow as a counterstain in conjunction with the standard Hematoxylin (B73222) and Eosin (B541160) (H&E) stain. This combination enhances the differentiation of smooth muscle from collagenous connective tissue, a critical aspect in various research and preclinical studies.

Principle and Applications

The standard H&E stain is the cornerstone of histological examination, providing excellent nuclear and cytoplasmic detail.[1][2][3] Hematoxylin, a basic dye, stains acidic (basophilic) structures like the cell nucleus a blue-purple color.[2][3] Eosin, an acidic dye, stains basic (eosinophilic) components such as cytoplasm and various extracellular proteins in shades of pink and red.[2][3]

While H&E provides a general morphological overview, distinguishing smooth muscle from collagen can sometimes be challenging as both stain pink to red. Metanil yellow is introduced as a selective counterstain for collagen.[4] The addition of this yellow dye provides a sharp color contrast, staining collagen yellow while leaving smooth muscle to be visualized in the pink to red shades imparted by eosin, often described as a salmon color.

Key Applications:

• Fibrosis Assessment: In drug development and toxicology, quantifying fibrosis (the excessive accumulation of collagen) is crucial. This staining method allows for the clear visualization and subsequent quantification of collagen deposits in smooth muscle-rich tissues like the gastrointestinal tract, blood vessels, and respiratory system.

• Gastrointestinal Pathology: The technique is effective in studying conditions like Barrett's esophagus, where changes in mucosal and submucosal layers involve both smooth muscle and connective tissue.[4]

• Vascular Remodeling Studies: In cardiovascular research, this stain can help assess changes in the composition of blood vessel walls, clearly delineating the smooth muscle of the tunica media from surrounding collagen.

• General Histology: It serves as an enhancement to routine H&E, providing more definitive tissue component identification in complex tissues.[5][6]

Experimental Protocols

This protocol is designed for formalin-fixed, paraffin-embedded tissue sections cut at 4-5 microns.

Reagent Preparation

Reagent	Preparation
Mayer's Hematoxylin	Commercially available. A common formulation that is resistant to over-staining.
Eosin Y Working Solution	1% Eosin Y in 80% ethanol (B145695) with 0.5% glacial acetic acid. Commercially available.
Metanil Yellow Solution (0.25%)	Dissolve 0.25 g of Metanil yellow powder in 100 mL of distilled water. Add 0.25 mL of glacial acetic acid. Mix well and filter before use.
Scott's Tap Water Substitute	Commercially available bluing reagent.
Acid Alcohol (1%)	1 mL Hydrochloric Acid in 99 mL of 70% Ethanol.

Staining Procedure

The following workflow outlines the complete staining process.

Staining Workflow Diagram

Step-by-Step Protocol:

• Deparaffinization and Rehydration:

  • Immerse slides in Xylene: 2 changes, 5 minutes each.[7]

  • Immerse in 100% Ethanol: 2 changes, 3 minutes each.[7]

  • Immerse in 95% Ethanol: 3 minutes.

  • Immerse in 70% Ethanol: 3 minutes.

  • Rinse gently in running tap water for 5 minutes.

• Hematoxylin Staining:

  • Stain in Mayer's Hematoxylin for 3-5 minutes.

  • Wash in running tap water until the water runs clear.

  • Differentiate briefly (1-3 quick dips) in 1% Acid Alcohol to remove background staining.

  • Wash in running tap water.

  • Blue the sections in Scott's Tap Water Substitute for 1-2 minutes until nuclei turn a crisp blue.

  • Wash in running tap water for 5 minutes.

• Eosin Staining:

  • Stain in Eosin Y working solution for 1-2 minutes.

  • Dehydrate through 95% ethanol (30 seconds) and two changes of 100% ethanol (30 seconds each).

• Metanil Yellow Counterstaining:

  • Place slides in the aqueous Metanil Yellow solution for 1 minute. Note: Over-staining can increase background color, so timing is critical.

  • Rinse and dehydrate quickly in two changes of 100% ethanol.

• Clearing and Coverslipping:

  • Clear in two changes of xylene, 5 minutes each.[7]

  • Coverslip using a resinous mounting medium.

Data Presentation

Staining Parameters

Step	Reagent	Duration	Purpose
1	Xylene	2 x 5 min	Deparaffinization
2	Graded Alcohols (100% to 70%)	3 min each	Rehydration
3	Mayer's Hematoxylin	3-5 min	Nuclear Staining
4	1% Acid Alcohol	1-3 dips	Differentiation
5	Scott's Tap Water Substitute	1-2 min	Bluing of Nuclei
6	Eosin Y Solution	1-2 min	Cytoplasmic Staining
7	Metanil Yellow Solution	1 min	Collagen Staining
8	100% Ethanol	2 x 30 sec (pre-MY), 2 x rinses (post-MY)	Dehydration
9	Xylene	2 x 5 min	Clearing

Expected Staining Results

Tissue Component	Stained Color
Nuclei	Blue to Purple
Smooth Muscle	Salmon / Deep Pink-Red
Collagen	Yellow
Cytoplasm	Lighter shades of Pink
Red Blood Cells	Bright Red / Orange

Logical Relationship of Staining

The differential staining is based on the chemical affinity of the dyes for different tissue components.

Principle of Differential Staining

References

• 1. Hematoxylin & Eosin (H&E) Staining Intro: Procedures & More [leicabiosystems.com]
• 2. clyte.tech [clyte.tech]
• 3. Hematoxylin and eosin staining of tissue and cell sections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. prezi.com [prezi.com]
• 5. Enhancement of histological detail using metanil yellow as counterstain in periodic acid Schiff's hematoxylin staining of glycol methacrylate tissue sections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. newcomersupply.com [newcomersupply.com]

Application Notes and Protocols: Dehydration and Clearing for Metanil Yellow Staining

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and guidance for the effective dehydration and clearing of tissue sections when utilizing Metanil yellow as a counterstain in histological preparations. Adherence to these steps is critical for achieving optimal staining quality, clarity, and archival stability of the slides.

Metanil yellow is an acidic azo dye frequently employed as a counterstain in various staining procedures, such as the Alcian Blue-H&E-Metanil Yellow (AB-H&E-MY) method for diagnosing conditions like Barrett's esophagus.[1][2][3] It provides a yellow contrast to other stains, highlighting components like collagen.[2][4] Proper dehydration and clearing are essential final steps to ensure the stained tissue is transparent and can be permanently mounted for microscopic examination.[5]

Data Presentation: Dehydration and Clearing Agents

The selection of appropriate dehydration and clearing agents is crucial for preserving tissue integrity.[6] Ethanol (B145695) is the most commonly used dehydrating agent, employed in a graded series to gradually remove water from the tissue.[7][8] This is followed by a clearing agent, which must be miscible with both the dehydrating agent and the mounting medium.[7][9] Xylene is a widely used clearing agent for this purpose.[7][10]

Reagent	Purpose	Typical Concentration/Grade	Incubation Time	Notes
Dehydrating Agents
Ethanol	Removal of water from tissue sections.	70%	1 minute	Initial dehydration step after aqueous staining.
Ethanol	Further removal of water.	95%	30 seconds - 3 minutes	An intermediate step to prevent tissue distortion.[11]
Ethanol	Complete removal of water.	100% (Absolute)	30 seconds - 3 minutes per change (typically 2-3 changes)	Essential for subsequent clearing with xylene.[1][11]
Clearing Agents
Xylene	Removal of alcohol and rendering the tissue transparent.	Reagent Grade	2-5 minutes per change (typically 2-3 changes)	Ensures miscibility with permanent mounting media.[1][11]
Xylene Substitutes	Less toxic alternatives to xylene.	Varies by manufacturer	Follow manufacturer's recommendations	May be used for safety reasons.[1]

Experimental Protocols

The following protocols detail the dehydration and clearing steps for paraffin-embedded tissue sections stained with Metanil yellow. These steps typically follow the final staining and rinsing procedures.

Protocol 1: Standard Dehydration and Clearing for Metanil Yellow Staining

This protocol is suitable for most routine histological applications of Metanil yellow.

Materials:

• Stained slides

• 70% Ethanol

• 95% Ethanol[12]

• 100% (Absolute) Ethanol (at least two changes)[12]

• Xylene (at least two changes)[12]

• Coplin jars or staining dishes

• Forceps

• Mounting medium (xylene-based)

• Coverslips

Procedure:

• Following the final rinse after Metanil yellow staining, briefly drain excess water from the slides.[1]

• Immerse slides in 70% ethanol for 1 minute.[12]

• Transfer slides to 95% ethanol and incubate for 30 seconds.[1]

• Dehydrate in the first change of 100% ethanol for 30 seconds.[1]

• Transfer to a second change of 100% ethanol and incubate for an additional 30 seconds.[1]

• Immediately transfer the slides to the first change of xylene and incubate for 10 dips.[1]

• Transfer to a second change of xylene and incubate for 10 dips.[1]

• Finally, immerse in a third change of xylene for 10 dips to ensure complete clearing.[1]

• Working with one slide at a time, remove it from the xylene, wipe the back of the slide, and place a drop of mounting medium over the tissue section.

• Gently lower a coverslip over the tissue, avoiding air bubbles.

• Allow the slides to dry in a horizontal position.

Protocol 2: Dehydration and Clearing in the Alcian Blue-H&E-Metanil Yellow (AB-H&E-MY) Staining Procedure

This protocol outlines the specific dehydration and clearing steps within the context of the comprehensive AB-H&E-MY stain.

Materials:

• Slides stained with the complete AB-H&E-MY procedure

• 95% Ethanol[1]

• 100% (Absolute) Ethanol (two changes)[1]

• Xylene (three changes)[1]

• Coplin jars or staining dishes

• Forceps

• Resinous mounting medium[3]

• Coverslips

Procedure:

• After staining with Metanil Yellow solution for 1 minute, rinse the slides.[1]

• Dehydrate in 95% ethanol for 30-60 seconds.[3]

• Dehydrate in two changes of 100% ethanol for 30 seconds each.[1][3]

• Clear the sections in three changes of xylene for 2 minutes each.[3]

• Mount with a resinous mounting medium.[3]

Mandatory Visualization

The following diagrams illustrate the experimental workflows for the dehydration and clearing processes.

Caption: Workflow for Dehydration and Clearing.

Caption: AB-H&E-MY Dehydration and Clearing Steps.

References

• 1. newcomersupply.com [newcomersupply.com]
• 2. prezi.com [prezi.com]
• 3. Alcian Blue - H&E - Metanil Yellow Stain for Diagnosing Barrett's Esophagus [sigmaaldrich.com]
• 4. stainsfile.com [stainsfile.com]
• 5. Histological methods for CNS [pathologycenter.jp]
• 6. books.rsc.org [books.rsc.org]
• 7. easybiologyclass.com [easybiologyclass.com]
• 8. youtube.com [youtube.com]
• 9. scribd.com [scribd.com]
• 10. Dehydrtating agents and clearing agents | PPTX [slideshare.net]
• 11. Application Guides / Dehydration / Rehydration in Immunostaining - 2BScientific [2bscientific.com]
• 12. biognost.com [biognost.com]

Application Notes and Protocols for C.I. Acid Yellow 42 in Nylon Fiber Dyeing Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of C.I. Acid Yellow 42 for dyeing nylon (polyamide) fibers. The information is intended to guide researchers in developing and executing experimental protocols for textile dyeing and related studies.

Introduction

C.I. Acid Yellow 42 is a monoazo acid dye known for its application in dyeing protein fibers like wool and silk, as well as synthetic polyamides such as nylon.[1][2] Its molecular structure, containing sulfonic acid groups, allows it to form ionic bonds with the protonated amino groups in the nylon fiber under acidic conditions.[1] This interaction is the primary mechanism for dye fixation.[1] Proper control of dyeing parameters such as pH, temperature, and auxiliary chemicals is crucial for achieving optimal dye uptake, levelness, and fastness properties.

Physicochemical Properties of C.I. Acid Yellow 42

Property	Value
C.I. Name	Acid Yellow 42
CAS Number	6375-55-9
Molecular Formula	C₃₂H₂₄N₈Na₂O₈S₂
Molecular Weight	758.69 g/mol
Appearance	Yellow Powder
Solubility	Soluble in water

Source:[2][3]

Quantitative Data on Dyeing Performance

The following tables summarize the typical performance characteristics of C.I. Acid Yellow 42 on nylon fibers. The data has been compiled from various technical sources and research articles.

Table 1: Color Fastness Properties of C.I. Acid Yellow 42 on Nylon

Fastness Test	ISO Standard (Typical)	Rating (1-5, 5 being excellent)
Light Fastness	ISO 105-B02	4
Washing Fastness (Staining on Nylon)	ISO 105-C06	5
Washing Fastness (Staining on Cotton)	ISO 105-C06	5
Washing Fastness (Change in Color)	ISO 105-C06	4-5
Rubbing Fastness (Dry)	ISO 105-X12	5
Rubbing Fastness (Wet)	ISO 105-X12	5
Fastness to Chlorinated Water (50mg/l)	ISO 105-E03	2-3

Source:[1]

Table 2: Dyeing Kinetics and Exhaustion

Parameter	Condition	Typical Value
Dye Exhaustion (%)	pH 4-6, 90-100°C	85-95%
Half-dyeing Time (t₁/₂)	Varies with temperature and auxiliaries	~20-30 minutes at 90°C
Rate of Dyeing	Increases with temperature	See Figure 1 for a typical dyeing rate curve

Note: Dye exhaustion values can vary based on specific dyeing conditions, including liquor ratio, auxiliary concentrations, and the specific type of nylon fiber.

Experimental Protocols

The following are detailed protocols for the dyeing of nylon fibers with C.I. Acid Yellow 42.

Materials and Reagents

• Nylon 6 or Nylon 6,6 fabric

• C.I. Acid Yellow 42 dye

• Acetic Acid (CH₃COOH) or Formic Acid (HCOOH) for pH adjustment

• Sodium Sulfate (Na₂SO₄) or Glauber's salt (Na₂SO₄·10H₂O) as a leveling agent

• Non-ionic leveling agent (optional)

• Sodium Carbonate (Na₂CO₃) for after-treatment

• Non-ionic detergent

• Distilled or deionized water

Pre-treatment of Nylon Fabric

• Scouring: To remove any impurities, oils, and waxes, the nylon fabric is washed in a solution containing 1-2 g/L of a non-ionic detergent and 1 g/L of sodium carbonate.

• The fabric is treated at 60-70°C for 30-45 minutes.

• Rinse the fabric thoroughly with warm and then cold water.

• Allow the fabric to air dry or use a laboratory oven at a low temperature.

Dyeing Protocol (Exhaust Method)

• Set the liquor ratio (the ratio of the volume of dye bath to the weight of the fabric) typically between 20:1 and 40:1.

• Prepare the dyebath by dissolving the required amount of C.I. Acid Yellow 42 (e.g., 1% on weight of fiber, owf) in distilled water.

• Add a leveling agent, such as 5-10 g/L of Glauber's salt, to the dyebath. An optional non-ionic leveling agent (0.5-1 g/L) can also be added to improve dye migration and achieve a more uniform dyeing.

• Adjust the pH of the dyebath to 4-5 using acetic acid.

• Introduce the pre-treated nylon fabric into the cold dyebath.

• Gradually raise the temperature of the dyebath to 90-100°C at a rate of 1-2°C per minute.

• Maintain the temperature at 90-100°C for 45-60 minutes, ensuring the fabric is agitated periodically for uniform dyeing.

• After dyeing, allow the dyebath to cool down to 60-70°C before removing the fabric.

After-treatment (Washing-off)

• Rinse the dyed fabric in cold water to remove any loosely adhering dye from the surface.

• Perform a soaping treatment in a solution containing 1-2 g/L of a non-ionic detergent at 60-70°C for 15-20 minutes to improve wash fastness.

• Rinse the fabric thoroughly with warm and then cold water until the rinsing water is clear.

• Squeeze the excess water and air-dry the fabric.

Evaluation of Dyeing Performance

The percentage of dye exhaustion (%E) can be calculated by measuring the absorbance of the dyebath solution before and after dyeing using a UV-Vis spectrophotometer at the wavelength of maximum absorbance (λmax) of C.I. Acid Yellow 42.

The formula for calculating dye exhaustion is:

%E = [(A₀ - A₁) / A₀] x 100

Where:

• A₀ is the initial absorbance of the dyebath.

• A₁ is the final absorbance of the dyebath after dyeing.

The color fastness of the dyed nylon fabric should be evaluated according to standard ISO methods. This includes testing for fastness to washing, rubbing (crocking), light, and perspiration.[4]

Visualizations

Dyeing Mechanism and Workflow

The following diagrams illustrate the key processes involved in the application of C.I. Acid Yellow 42 to nylon fibers.

Caption: Mechanism of C.I. Acid Yellow 42 fixation on nylon fiber.

Caption: General workflow for dyeing nylon with C.I. Acid Yellow 42.

Caption: Relationship between temperature and dyeing rate.

References

• 1. Skyacido® Acid Yellow MR Acid Yellow 42 Acid Fabric Dye - Buy Acid Yellow 42, Acid yellow for wool, Acid yellow cas no .6375-55-9 Product on TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. cncolorchem.com [cncolorchem.com]
• 4. jcsp.org.pk [jcsp.org.pk]

Application Notes and Protocols: Metanil Yellow as a Counterstain for Mucin Detection in Gastrointestinal Biopsies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mucins are high molecular weight glycoproteins that play a crucial role in protecting the epithelial surfaces of the gastrointestinal (GI) tract. Alterations in mucin expression and glycosylation are associated with various pathological conditions, including inflammation, metaplasia, and carcinoma. Histochemical staining is a fundamental technique for visualizing and assessing mucin distribution in tissue biopsies. While stains like Alcian Blue and Periodic acid-Schiff (PAS) are primary methods for identifying acidic and neutral mucins, respectively, counterstains are essential for providing contrast and highlighting cellular and tissue morphology.

Metanil yellow is a yellow azo dye commonly employed as a counterstain in various histological staining protocols, including those for mucin detection.[1][2] It is frequently used in the Alcian Blue-Hematoxylin & Eosin-Metanil Yellow (AB-H&E-MY) staining method, particularly for the diagnosis of Barrett's esophagus, a metaplastic condition of the esophagus.[3] In this context, Metanil yellow stains the cytoplasm and connective tissue, providing a contrasting background to the blue-stained acidic mucins and the dark blue nuclei, thereby enhancing the visualization of mucin-secreting goblet cells.[3][4]

These application notes provide detailed protocols for the use of Metanil yellow as a counterstain in conjunction with Alcian Blue and Hematoxylin (B73222) for the detection of mucins in gastrointestinal biopsies.

Data Presentation

The following table summarizes the expected staining results for different tissue components using the Alcian Blue-Hematoxylin-Metanil Yellow (AB-H&E-MY) staining protocol. This qualitative data is crucial for the correct interpretation of stained gastrointestinal biopsies.

Tissue/Cellular Component	Expected Color	Stain Component Responsible
Acidic Mucins (e.g., in Goblet Cells)	Turquoise/Blue	Alcian Blue
Nuclei	Blue/Black	Hematoxylin
Cytoplasm	Pink-Red	Eosin
Collagen	Yellow	Metanil yellow
Smooth Muscle	Salmon	Eosin & Metanil yellow combination
Gastric Mucin (Neutral Mucin)	Faint Blue or Unstained	Minimal reaction with Alcian Blue at pH 2.5

Experimental Protocols

Alcian Blue-Hematoxylin-Metanil Yellow (AB-H&E-MY) Staining Protocol

This protocol is adapted from established methods for staining gastrointestinal biopsies and is particularly useful for identifying intestinal metaplasia.[3]

Materials and Reagents:

• Paraffin-embedded gastrointestinal biopsy sections (4-5 µm thick)

• Xylene or xylene substitute

• Ethanol (B145695) (100%, 95%, 70%)

• Distilled water

• 3% Acetic Acid Solution

• Alcian Blue Solution (pH 2.5): 1g Alcian blue 8GX in 100ml of 3% acetic acid

• Mayer's Hematoxylin solution

• 0.25% Hydrochloric Acid in 70% ethanol (Acid-alcohol)

• Scott's Tap Water Substitute or 0.25% Ammonia (B1221849) Water

• Eosin Y Solution (0.5-1.0% aqueous or alcoholic)

• Metanil Yellow Solution: 0.25g Metanil yellow in 100ml distilled water with 0.25ml glacial acetic acid

• Coplin jars or staining dishes

• Microscope slides and coverslips

• Resinous mounting medium

Procedure:

• Deparaffinization and Rehydration:

  • Immerse slides in two changes of xylene for 5 minutes each.

  • Hydrate through two changes of 100% ethanol for 3 minutes each.

  • Hydrate through two changes of 95% ethanol for 3 minutes each.

  • Rinse in 70% ethanol for 3 minutes.

  • Rinse well in running tap water.

• Alcian Blue Staining:

  • Mordant in 3% acetic acid for 3 minutes.

  • Stain in Alcian Blue solution (pH 2.5) for 15-30 minutes.

  • Wash well in running tap water for 5 minutes.

  • Rinse in distilled water.

• Nuclear Staining:

  • Stain in Mayer's Hematoxylin for 5-10 minutes.

  • Wash in running tap water for 5 minutes.

  • Differentiate in acid-alcohol (a few brief dips) to remove background hematoxylin staining.

  • Wash in running tap water for 5 minutes.

  • Blue the sections in Scott's Tap Water Substitute or 0.25% ammonia water for 1-2 minutes.

  • Wash in running tap water for 5 minutes.

• Cytoplasmic and Connective Tissue Staining:

  • Stain in Eosin Y solution for 1-2 minutes.

  • Dehydrate through 95% ethanol (two changes, 2 minutes each).

  • Dehydrate through 100% ethanol (two changes, 2 minutes each).

• Metanil Yellow Counterstaining:

  • Place slides in Metanil Yellow solution for 30 seconds to 1 minute. Note: Overstaining with Metanil yellow can lead to increased background, so timing is critical.[3]

  • Quickly rinse in two changes of 100% ethanol.

• Dehydration, Clearing, and Mounting:

  • Clear in two changes of xylene for 3 minutes each.

  • Mount with a resinous mounting medium.

Visualizations

Experimental Workflow for AB-H&E-MY Staining

Caption: Workflow for Alcian Blue-Hematoxylin-Metanil Yellow staining.

Mucin Expression Patterns in Gastric Intestinal Metaplasia

References

• 1. Enhancement of histological detail using metanil yellow as counterstain in periodic acid Schiff's hematoxylin staining of glycol methacrylate tissue sections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. stainsfile.com [stainsfile.com]
• 3. newcomersupply.com [newcomersupply.com]
• 4. Special Stains for Mucins and Glycogen [leicabiosystems.com]

Application Notes and Protocols for C.I. Acid Yellow 42 in Leather and Silk Dyeing

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.I. Acid Yellow 42, also known as Acid Milling Yellow R, is a water-soluble anionic dyestuff belonging to the azo class of dyes.[1][2] Its molecular formula is C32H24N8Na2O8S2, and its C.I. Number is 22910.[1][2] This bright yellow powder is primarily utilized in the dyeing of protein fibers such as wool, silk, and polyamide, as well as for the shading of leather.[1][2][3] The dyeing mechanism relies on the formation of ionic bonds between the anionic sulfonate groups of the dye and the cationic amino groups present in the protein fibers of leather and silk under acidic conditions. This document provides detailed application notes and experimental protocols for the use of C.I. Acid Yellow 42 in the material science context of dyeing leather and silk.

Chemical and Physical Properties

A summary of the key properties of C.I. Acid Yellow 42 is presented below, essential for understanding its application in dyeing processes.

Property	Value
C.I. Name	Acid Yellow 42
C.I. Number	22910
CAS Number	6375-55-9
Molecular Formula	C32H24N8Na2O8S2
Molecular Weight	758.69 g/mol [1]
Appearance	Bright yellow powder[1][2]
Solubility	Soluble in water (lemon yellow solution), soluble in ethanol (B145695) (lemon yellow), slightly soluble in acetone.[1][2][3]

Application in Leather Dyeing

C.I. Acid Yellow 42 is well-suited for dyeing chrome-tanned leather, providing a vibrant yellow shade. The process involves careful control of pH, temperature, and the use of appropriate auxiliaries to ensure even dye penetration and fixation.

Quantitative Data for Leather Dyeing

The following table summarizes the key quantitative parameters for dyeing chrome-tanned leather with C.I. Acid Yellow 42.

Parameter	Recommended Value/Range	Notes
Dye Concentration	1-3% (on shaved weight of leather)	Adjust based on desired shade depth.
Liquor Ratio	1:5 - 1:10	Ratio of the weight of the dye bath to the weight of the leather.
Initial pH (Penetration)	4.5 - 6.5	Neutralize the leather to this pH to ensure even dye uptake.[4]
Final pH (Fixation)	~3.5	Achieved by the addition of formic acid to fix the dye.[4]
Dyeing Temperature	50 - 60°C	Chrome-tanned leather has good heat resistance in this range.[5]
Dyeing Time	60 - 90 minutes	For initial dyeing before fixation.[4]
Fixation Time	20 - 30 minutes	After the addition of formic acid.[4]

Experimental Protocol for Chrome-Tanned Leather

This protocol outlines the step-by-step procedure for dyeing chrome-tanned leather with C.I. Acid Yellow 42.

1. Washing and Neutralization:

• Wash the chrome-tanned leather in a drum with water to eliminate residual salts.
• Neutralize the leather to a pH between 4.5 and 6.5 using a mild alkali such as sodium bicarbonate or sodium formate. This step is crucial for achieving even dye penetration.[4]
• Rinse the leather thoroughly with water.

2. Dyeing:

• Prepare a dye bath with a liquor ratio of 1:5, and heat it to 50°C.[4]
• Introduce the neutralized, wet leather into the drum.
• Add the pre-dissolved C.I. Acid Yellow 42 dye solution. For leveling, a suitable anionic or non-ionic penetrating agent can be added to the dye bath.
• Drum for 60-90 minutes at 50-60°C to allow for dye penetration.[4][5]

3. Fixation:

• Gradually add diluted formic acid to the dye bath to lower the pH to approximately 3.5. This acidification step facilitates the ionic bonding of the dye to the leather fibers.[4]
• Continue drumming for an additional 20-30 minutes to ensure complete dye fixation.[4]

4. Rinsing and Fatliquoring:

• Drain the dye bath and rinse the dyed leather with water until the runoff is clear.
• Fatliquor the leather with a suitable fatliquoring agent to restore essential oils, ensuring softness and flexibility.

5. Drying and Finishing:

• Dry the leather under controlled temperature and humidity conditions.
• Perform mechanical finishing processes as required for the intended application.

Logical Workflow for Leather Dyeing

Sequential workflow for dyeing chrome-tanned leather.

Application in Silk Dyeing

C.I. Acid Yellow 42 imparts a brilliant yellow hue to silk fibers. The dyeing process for silk is conducted at a higher temperature compared to leather and requires an acidic dyebath for effective dye uptake and fixation.

Quantitative Data for Silk Dyeing

The following table provides the key quantitative parameters for dyeing silk with C.I. Acid Yellow 42.

Parameter	Recommended Value/Range	Notes
Dye Concentration	1.5 - 2% (on weight of fabric)	Adjust for desired shade intensity.
Liquor Ratio	1:30	A higher liquor ratio is generally used for textiles to ensure level dyeing.
pH of Dyebath	4.5 - 5.5	Achieved with acetic acid or white vinegar.
Dyeing Temperature	80 - 90°C (Just below simmer)	Higher temperatures facilitate dye diffusion into the silk fibers.[6]
Dyeing Time	30 - 60 minutes	Time at maximum temperature.[7]
Auxiliaries	Acetic Acid or White Vinegar	To achieve the desired acidic pH.

Experimental Protocol for Silk Dyeing

This protocol details the procedure for dyeing silk fabric with C.I. Acid Yellow 42 using an exhaustion method.

1. Pre-treatment:

• Wash the silk fabric with a neutral detergent to remove any sericin gum, oils, or impurities that could hinder dye uptake.
• Rinse the fabric thoroughly with water.

2. Dye Bath Preparation:

• Prepare a dye bath with a liquor ratio of 1:30.
• Add acetic acid or white vinegar to the water to adjust the pH to 4.5-5.5.
• Heat the dye bath to 40°C.

3. Dyeing:

• Introduce the pre-wetted silk fabric into the dye bath.
• Allow the fabric to circulate for 10 minutes to ensure even distribution of the acid.
• Add the pre-dissolved C.I. Acid Yellow 42 dye solution to the bath.
• Gradually raise the temperature of the dye bath to 80-90°C at a rate of approximately 1.5°C per minute.[6]
• Maintain this temperature for 30-60 minutes, with gentle agitation to ensure level dyeing.[7]

4. Rinsing and Washing:

• Allow the dye bath to cool down gradually before removing the silk fabric.
• Rinse the dyed fabric in warm water, followed by a cold water rinse until the water runs clear.
• Wash the fabric with a mild detergent to remove any unfixed dye.
• A final rinse with a small amount of fabric softener can be used to restore the soft handle of the silk.

5. Drying:

• Gently squeeze out excess water (do not wring) and air dry the silk fabric away from direct sunlight.

Experimental Workflow for Silk Dyeing

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Acid Yellow 42 - Acid Milling Yellow R - Vicoacid Yellow 42 from Emperor Chem [emperordye.com]
• 3. Acid Yellow 42 | 6375-55-9 [chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. Application of Acid Dyes in Leather Dyeing - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 6. textilecoach.net [textilecoach.net]
• 7. londonscreenservice.com [londonscreenservice.com]

Application Notes and Protocols: Adsorption of C.I. Acid Yellow 42 onto Organobentonite

Application Note ID: AY42-OB-2025

Abstract

This document provides detailed protocols for the preparation of organobentonite and its application as an effective adsorbent for the removal of C.I. Acid Yellow 42, an anionic dye, from aqueous solutions. Bentonite (B74815), a naturally abundant clay, possesses a hydrophilic surface, which is not ideal for adsorbing many organic pollutants.[1] Modification with cationic surfactants transforms the clay's surface to be organophilic, significantly enhancing its adsorption capacity for anionic dyes.[2][3] The protocols cover the synthesis of organobentonite, batch adsorption experiments to evaluate key parameters (pH, contact time, adsorbent dose), and the subsequent analysis of adsorption kinetics and isotherms. This guide is intended for researchers and scientists in environmental science and materials chemistry.

Introduction

Textile industry effluents are a major source of water pollution, often containing synthetic dyes that are toxic, carcinogenic, and resistant to degradation.[1][4] Anionic dyes, such as C.I. Acid Yellow 42, are particularly challenging to remove using conventional adsorbents like natural bentonite due to electrostatic repulsion. The modification of bentonite clay with cationic surfactants, such as hexadecyltrimethylammonium bromide (HDTMA-Br) or cetyltrimethylammonium bromide (CTAB), creates organobentonite.[2][5] This process involves exchanging the inorganic cations on the bentonite surface with long-chain alkylammonium cations, rendering the surface hydrophobic and positively charged, which promotes the adsorption of anionic dye molecules through electrostatic attraction and partitioning.[2][4] Organobentonite has demonstrated high efficiency in removing various acid and reactive dyes from wastewater.[2][4]

Materials and Reagents

A comprehensive list of necessary materials and reagents is provided in Table 1.

Table 1. Materials and Reagents for Organobentonite Preparation and Dye Adsorption Studies.

Item	Description / Grade	Source Example
Adsorbent Precursor	Sodium Bentonite Clay (CEC: 60-70 meq/100g)	Sigma-Aldrich, Merck
Surfactant	Hexadecyltrimethylammonium bromide (HDTMA-Br) or Cetyltrimethylammonium bromide (CTAB), >98% Purity	Sigma-Aldrich, CDH Ltd
Dye	C.I. Acid Yellow 42 (or Acid Yellow 23 as analogue)	Sigma-Aldrich
pH Adjustment	0.1 M Hydrochloric Acid (HCl), 0.1 M Sodium Hydroxide (NaOH)	Fisher Scientific
Reagents	Sodium Chloride (NaCl), Silver Nitrate (AgNO₃)	Fisher Scientific
Solvent	Deionized or Distilled Water	In-house

| Apparatus | Magnetic stirrer, Centrifuge, Drying oven, Mechanical shaker, pH meter, UV-Vis Spectrophotometer, Grinder/Mortar and Pestle | Standard Laboratory Supply |

Note: The cation exchange capacity (CEC) of the raw bentonite should be determined using standard methods like the ammonium (B1175870) acetate (B1210297) method if not provided by the supplier.[4]

Experimental Protocols

Protocol 1: Preparation of Organobentonite (HDTMA-Bentonite)

This protocol details the conversion of hydrophilic sodium bentonite into an organophilic adsorbent using a cationic surfactant.

Workflow for Organobentonite Preparation

Caption: Workflow for the preparation of organobentonite from raw bentonite.

Procedure:

• Preparation of Na-Bentonite: If starting with raw bentonite, convert it to the sodium form. Stir the raw bentonite in a 1 M NaCl solution for 24 hours.[6] Wash the resulting clay repeatedly with deionized water until the filtrate is free of chloride ions (tested with 0.1 M AgNO₃).[4] Dry the Na-bentonite in an oven at 70-105°C and grind it to a fine powder.[4][6]

• Surfactant Intercalation: Prepare a suspension of Na-bentonite in deionized water (e.g., 0.5% w/w).[4]

• In a separate beaker, prepare a solution of the cationic surfactant (e.g., HDTMA-Br). The amount of surfactant is typically calculated based on the CEC of the bentonite, often using a concentration 1.5 to 2 times the CEC value.[7][6]

• Slowly add the surfactant solution dropwise to the bentonite suspension while stirring continuously.[4][8]

• Continue stirring the mixture vigorously for 24 hours at room temperature to ensure complete cation exchange.[4][8]

• Washing and Drying: Separate the resulting organobentonite from the suspension by centrifugation.

• Wash the solid product multiple times with distilled water until the supernatant is free of bromide ions (negative test with 0.1 M AgNO₃).[8]

• Dry the final organobentonite product in an oven at approximately 70°C for 24 hours.[6]

• Grind the dried organobentonite to the desired particle size (e.g., 200 mesh) and store it in a desiccator.[4]

Protocol 2: Batch Adsorption Experiments

This protocol is designed to determine the efficiency of the prepared organobentonite for C.I. Acid Yellow 42 removal and to study the effects of various experimental parameters.

Workflow for Batch Adsorption Experiments

Caption: General workflow for conducting batch adsorption experiments.

Procedure:

• Stock Solution: Prepare a stock solution of C.I. Acid Yellow 42 (e.g., 1000 mg/L) in deionized water. Prepare working solutions of desired concentrations by diluting the stock solution.

• Adsorption Test: For a typical experiment, add a specific amount of organobentonite (e.g., 0.1 g) to a fixed volume of dye solution (e.g., 100 mL) in a series of flasks.[3]

• Parameter Variation: To study the effect of different parameters, vary one parameter at a time while keeping others constant (see Table 2).

  • Effect of pH: Adjust the initial pH of the dye solutions across a range (e.g., 2.0 to 12.0) using 0.1 M HCl or 0.1 M NaOH.[3] Studies show that acidic pH (e.g., pH 2-5) generally favors the adsorption of anionic dyes onto organobentonite.[5][7][9]

  • Effect of Contact Time: Agitate the flasks for different time intervals (e.g., 5, 10, 30, 60, 120, 180 min) to determine the equilibrium time.[6]

  • Effect of Adsorbent Dose: Vary the mass of organobentonite added to the dye solution (e.g., 0.05 g to 0.7 g per 100 mL).[3]

  • Effect of Initial Concentration: Use different initial dye concentrations (e.g., 20 to 200 mg/L) to study the adsorption isotherm.[8]

• Agitation: Place the flasks in a mechanical shaker at a constant speed (e.g., 250 rpm) and temperature (e.g., 25°C).[3]

• Analysis: After the specified time, separate the adsorbent from the solution by centrifugation or filtration. Measure the final concentration of the dye in the supernatant using a UV-Vis spectrophotometer at the dye's maximum wavelength (λ_max).

• Calculations:

  • The amount of dye adsorbed at equilibrium, qₑ (mg/g), is calculated using the equation: qₑ = (C₀ - Cₑ) * V / W

  • The percentage of dye removal is calculated as: % Removal = [(C₀ - Cₑ) / C₀] * 100

  • Where: C₀ is the initial dye concentration (mg/L), Cₑ is the equilibrium dye concentration (mg/L), V is the volume of the solution (L), and W is the mass of the adsorbent (g).[4]

Table 2. Typical Experimental Parameters for Batch Adsorption Studies.

Parameter	Typical Range Investigated	Purpose
pH	2.0 - 12.0	Determine optimal pH for surface charge interaction.[3][7]
Adsorbent Dose (g/L)	0.5 - 7.0	Find the minimum dose for maximum removal.[3]
Contact Time (min)	5 - 180	Determine the time required to reach equilibrium.[6][10]
Initial Dye Conc. (mg/L)	20 - 200	Construct adsorption isotherms.[8]

| Temperature (°C) | 25 - 45 | Evaluate thermodynamic parameters.[5] |

Data Analysis: Adsorption Models

The experimental data are typically analyzed using kinetic and isotherm models to understand the adsorption mechanism.

Logical Flow of Adsorption Data Analysis

Caption: Logical relationship for the analysis of adsorption data.

Adsorption Isotherms

Adsorption isotherms describe how the adsorbate molecules distribute between the liquid and solid phases at equilibrium.

• Langmuir Isotherm: This model assumes monolayer adsorption onto a homogeneous surface with a finite number of identical sites.[11][12] The maximum adsorption capacity (qₘ) can be determined from this model.[11][13]

• Freundlich Isotherm: This empirical model is applied to multilayer adsorption on a heterogeneous surface with non-uniform distribution of adsorption heat.[11][13]

Table 3. Example Adsorption Isotherm Parameters for Acid Dyes on Organobentonite.

Adsorbent / Dye System	Isotherm Model	qₘ (mg/g)	Kₗ (L/mg)	K₣ ((mg/g)(L/mg)¹/ⁿ)	n	R²	Reference
CP-Bentonite / Acid Red 151	Langmuir	416.66	0.034	-	-	-	[9]
CDBA-Bentonite / Acid Red 151	Langmuir	357.14	0.026	-	-	-	[9]
Organobentonite / Acid Yellow 23	Langmuir	40.79	-	-	-	-	[7]

| HDTMA-Bentonite / Congo Red | Langmuir | - | - | - | - | 0.98 |[13] |

CP: Cetylpyridinium; CDBA: Cetyldimethylbenzylammonium; HDTMA: Hexadecyltrimethylammonium.

Adsorption Kinetics

Kinetic models are used to investigate the rate of the adsorption process.

• Pseudo-Second-Order Model: This model is commonly used and assumes that the rate-limiting step may be chemisorption involving valency forces through sharing or exchange of electrons between adsorbent and adsorbate.[14] Kinetic studies frequently show that the adsorption of acid dyes onto organobentonite follows this model.[4][5][9]

Table 4. Example Adsorption Kinetic Parameters for Acid Dyes on Organobentonite.

Adsorbent / Dye System	Kinetic Model	k₂ (g/mg·min)	Conditions	Reference
CP-Bentonite / Acid Red 151	Pseudo-Second-Order	0.0011	100 mg/L dye, 0.25 g/L adsorbent, pH 3	[4]
CDBA-Bentonite / Acid Red 151	Pseudo-Second-Order	0.0006	100 mg/L dye, 0.25 g/L adsorbent, pH 3	[4]

| HDTMA-Bentonite / Acid Orange 10 | Pseudo-Second-Order | - | Well-represented by the model |[5] |

Characterization of Organobentonite

To confirm successful modification and understand the material's properties, the following characterization techniques are recommended:

• X-ray Diffraction (XRD): Used to determine the interlayer spacing of the bentonite. An increase in the basal spacing (d₀₀₁) after modification confirms the intercalation of surfactant molecules into the clay layers.[4][15]

• Fourier-Transform Infrared Spectroscopy (FTIR): Used to identify the functional groups. The appearance of new peaks corresponding to the C-H stretching vibrations of the alkyl chains of the surfactant confirms the presence of the organic moiety on the bentonite surface.[4][6]

• Scanning Electron Microscopy (SEM): Provides information about the surface morphology of the adsorbent. Organobentonite often shows a coarser and more porous surface compared to raw bentonite.[6]

• Brunauer-Emmett-Teller (BET) Analysis: Used to measure the specific surface area. The surface area may decrease after modification due to the blockage of some micropores by the large surfactant molecules.[4][6]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. daneshyari.com [daneshyari.com]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Adsorption of acid dye onto organobentonite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. rsc.org [rsc.org]
• 12. brieflands.com [brieflands.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Application Notes and Protocols: Fixation Methods for Tissues Prior to Metanil Yellow Staining

Introduction

Metanil yellow is an acidic mono-azo dye frequently employed as a counterstain in various histological staining procedures, such as the Periodic Acid-Schiff (PAS) and Hematoxylin (B73222) and Eosin (H&E) methods. It provides a yellow to light orange background, enhancing the contrast and visualization of specific tissue components, such as fungi, acid mucopolysaccharides, and cytoplasm.[1][2][3] The success of Metanil yellow staining is critically dependent on the initial step of tissue fixation. Proper fixation is essential to preserve tissue morphology, prevent autolysis, and ensure the chemical reactivity of cellular components for subsequent staining.[4] The choice of fixative can significantly influence staining intensity, tissue architecture, and the presence of artifacts.[5]

These application notes provide an overview of common fixation methods and detailed protocols suitable for tissues intended for Metanil yellow staining, designed for researchers, scientists, and professionals in drug development.

Application Notes: Principles and Comparison of Fixatives

The primary goal of fixation is to preserve biological tissues in a life-like state. This is achieved by chemical agents that stabilize proteins, nucleic acids, and other cellular macromolecules.[6] Fixatives can be broadly categorized into two groups based on their mechanism of action: cross-linking and precipitating (or coagulant) fixatives.

• Cross-linking Fixatives: Agents like formaldehyde (B43269) and glutaraldehyde (B144438) form covalent cross-links between protein molecules, creating a stable, insoluble network.[4] Formaldehyde, typically used as 10% neutral buffered formalin (NBF), is the most common fixative in histopathology due to its excellent preservation of morphology and compatibility with a wide range of stains, including immunohistochemistry.[5][6]

• Precipitating (Coagulant) Fixatives: Alcohols (ethanol, methanol) and acidic fixatives (e.g., picric acid in Bouin's solution) work by denaturing and coagulating proteins.[7][8] This action can enhance the staining intensity of some dyes. However, they can also cause more significant tissue shrinkage and distortion compared to cross-linking fixatives.[6]

Considerations for Metanil Yellow Staining:

• 10% Neutral Buffered Formalin (NBF): This is the most recommended fixative for general histology and procedures involving Metanil yellow.[1][2] It provides consistent results, good morphological preservation, and does not interfere with the yellow counterstain.

• Bouin's Solution: This fixative, containing picric acid, formaldehyde, and acetic acid, yields excellent nuclear and cytoplasmic detail and is recommended for tissues that will undergo trichrome staining.[9] However, the inherent yellow color of picric acid must be thoroughly washed out of the tissue (typically with 70% ethanol) before staining to prevent background interference with the Metanil yellow counterstain.[8][9]

• Alcohol-Based Fixatives (e.g., Carnoy's, Gendre's): These are excellent for preserving glycogen (B147801) and nucleic acids.[8][9] They act rapidly but can cause considerable tissue hardening and shrinkage.[6] They are generally compatible with Metanil yellow staining.

Comparative Data of Common Fixatives

The following table summarizes the characteristics and suitability of common fixatives for tissues that will be stained with Metanil yellow.

Fixative	Composition	Mechanism	Advantages	Disadvantages & Considerations for Metanil Yellow
10% Neutral Buffered Formalin (NBF)	~4% formaldehyde in phosphate (B84403) buffer	Cross-linking	Excellent morphological preservation; Good penetration; Most forgiving and widely compatible fixative.[6]	Slower fixation rate; Can form formalin pigment in bloody tissues (removable). No direct interference with Metanil yellow.
Bouin's Solution	Picric acid, Formaldehyde, Acetic acid	Coagulant & Cross-linking	Excellent preservation of nuclear and cytoplasmic detail; Enhances staining; Good for trichrome stains.[9][10]	Lyses red blood cells; Causes some shrinkage. Crucially, residual yellow picric acid must be washed out with 70% ethanol (B145695) to avoid masking the Metanil yellow stain. [8][9]
Gendre's Solution	Alcoholic Bouin's (Ethanol saturated with Picric acid, Formaldehyde, Acetic acid)	Coagulant & Cross-linking	Highly recommended for the preservation of glycogen and other carbohydrates.[9]	Similar to Bouin's, it requires thorough washing to remove the yellow picric acid before staining.
Carnoy's Solution	Ethanol, Chloroform, Acetic acid	Coagulant / Precipitating	Rapid fixation; Good nuclear preservation; Preserves nucleic acids and glycogen.[9]	Causes significant shrinkage and hardening; Lyses red blood cells; Extracts lipids.[6][9] Generally compatible with counterstains.

Experimental Protocols

Protocol 1: Fixation with 10% Neutral Buffered Formalin (NBF)

This protocol is the standard and most recommended method for preparing tissues for Metanil yellow staining.

Materials:

• 10% Neutral Buffered Formalin (NBF) solution

• Tissue cassettes

• Processing reagents: graded ethanol series (70%, 80%, 95%, 100%), clearing agent (e.g., xylene), paraffin (B1166041) wax

Methodology:

• Tissue Trimming: Immediately after excision, trim the tissue specimen to a thickness of 3-5 mm to ensure adequate and uniform fixative penetration.

• Immersion Fixation: Place the trimmed tissue in a container with a volume of 10% NBF that is at least 15-20 times the volume of the tissue.

• Fixation Duration: Allow the tissue to fix for 12-24 hours at room temperature. For denser tissues, the fixation time may be extended up to 48 hours.

• Post-Fixation: After fixation, tissues can be stored in 70% ethanol if immediate processing is not possible.

• Tissue Processing:

  • Dehydrate the fixed tissue by passing it through a graded series of alcohols (e.g., 70% ethanol for 1 hour, 95% ethanol for 1 hour, 100% ethanol for 2 changes of 1 hour each).

  • Clear the tissue in a clearing agent such as xylene (2 changes of 1 hour each).

  • Infiltrate the tissue with molten paraffin wax (2-3 changes of 1 hour each) in a tissue processor.

• Embedding: Embed the paraffin-infiltrated tissue in a paraffin block.

• Sectioning: Cut paraffin sections at 4-6 µm thickness using a microtome and float them onto glass slides.

• Staining: The sections are now ready for deparaffinization, rehydration, and the Metanil yellow staining procedure.

Protocol 2: Fixation with Bouin's Solution

This protocol is an alternative that can provide excellent cytological detail but requires an additional washing step.

Materials:

• Bouin's Solution

• 70% Ethanol

• Tissue cassettes

• Processing reagents (as in Protocol 1)

Methodology:

• Tissue Trimming: Trim tissue specimens to a thickness of 3-5 mm.

• Immersion Fixation: Place the trimmed tissue in Bouin's solution for 4-18 hours at room temperature.[9] The volume of fixative should be 15-20 times the tissue volume.

• Post-Fixation Wash (Critical Step): After fixation, transfer the tissue directly into 70% ethanol. Change the ethanol several times over 24-48 hours until the yellow color from the picric acid is no longer leaching from the tissue.[8][9] This step is mandatory to prevent staining artifacts.

• Tissue Processing and Embedding: Proceed with dehydration, clearing, and paraffin infiltration as described in Protocol 1 (steps 5-6).

• Sectioning and Staining: Cut sections at 4-6 µm and proceed with the staining protocol.

General Staining Protocol: Metanil Yellow as a Counterstain

This procedure can be used on sections prepared following either of the fixation protocols above. It is a typical workflow where Metanil yellow is used as a cytoplasmic counterstain after a primary stain like Hematoxylin.

Materials:

• Xylene or xylene substitute

• Graded ethanol series (100%, 95%, 70%)

• Distilled water

• Hematoxylin solution (e.g., Weigert's)

• Acid alcohol (optional, for differentiation)

• Metanil Yellow Solution (e.g., 0.25% in 0.25% acetic acid)

• Mounting medium

Methodology:

• Deparaffinization and Rehydration:

  • Immerse slides in xylene (2 changes, 3-5 minutes each).

  • Transfer to 100% ethanol (2 changes, 2 minutes each).

  • Transfer to 95% ethanol (2 minutes).

  • Transfer to 70% ethanol (2 minutes).

  • Rinse well in distilled water.[1]

• Nuclear Staining:

  • Stain with Hematoxylin solution for 5-10 minutes.

  • Rinse in running tap water.

  • Differentiate briefly in acid alcohol if necessary, followed by "blueing" in tap water or a suitable blueing agent.

  • Rinse in distilled water.

• Counterstaining:

  • Immerse slides in the Metanil yellow solution for 1 minute.[1][2]

  • Rinse briefly in distilled water.[1]

• Dehydration and Mounting:

  • Dehydrate rapidly through 95% ethanol and 100% ethanol (2 changes).

  • Clear in xylene (2 changes).

  • Mount with a permanent mounting medium.

Expected Results:

• Nuclei: Blue/Purple

• Cytoplasm, Muscle, Collagen: Shades of Yellow/Orange

• Specific targets (e.g., fungi, mucins): As per the primary stain (e.g., Purple for fungi with PAS/aldehyde fuchsin).[2]

Visualizations

Caption: Experimental workflow from tissue collection to final microscopic analysis.

Caption: Relationship between fixative type, its mechanism, and staining outcome.

References

• 1. biognost.com [biognost.com]
• 2. stainsfile.com [stainsfile.com]
• 3. Enhancement of histological detail using metanil yellow as counterstain in periodic acid Schiff's hematoxylin staining of glycol methacrylate tissue sections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. histoline.com [histoline.com]
• 5. clinicalpub.com [clinicalpub.com]
• 6. histobiolab.com [histobiolab.com]
• 7. patholjournal.com [patholjournal.com]
• 8. Uncommon Fixatives: Fixation with Ethanol, Acetone, Picric Acid & More [leicabiosystems.com]
• 9. Popular Types of Fixatives used in Histopathology [leicabiosystems.com]
• 10. Anatomy Atlases: Atlas of Microscopic Anatomy: Appendix III: Methods of Fixation and Staining [anatomyatlases.org]

Application Notes and Protocols for Automated Alcian Blue-H&E-Metanil Yellow Staining

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Alcian Blue-Hematoxylin & Eosin-Metanil Yellow (AB-H&E-MY) stain is a comprehensive histological technique that provides a vibrant and detailed differentiation of various tissue components. This polychromatic stain is particularly valuable in gastrointestinal pathology for identifying intestinal metaplasia, such as in Barrett's esophagus, by distinctly coloring mucins, nuclei, cytoplasm, and connective tissues. Alcian blue at a pH of 2.5 specifically stains acidic mucins turquoise, hematoxylin (B73222) renders nuclei blue, eosin (B541160) stains cytoplasm and muscle in shades of pink and red, and metanil yellow provides a yellow counterstain for collagen.[1][2][3] The combination of these four stains on a single slide can enhance diagnostic efficiency by providing a more complete histological picture compared to a standard H&E stain alone.[1]

Materials and Reagents

Reagent Preparation

The following are standard formulations for the staining solutions. Commercially available, pre-made solutions can also be used.

• Alcian Blue Solution (pH 2.5):

  • Alcian Blue 8GX: 1 g

  • 3% Acetic Acid: 100 mL

  • Dissolve Alcian Blue in the acetic acid. Check and adjust pH to 2.5 if necessary. A few crystals of thymol (B1683141) can be added to prevent mold growth. The solution is stable for several months at room temperature.[7]

• Mayer's Hematoxylin:

  • A commercially prepared, ready-to-use solution is recommended for consistency.

• Differentiating Solution:

  • 0.25% Hydrochloric Acid (HCl) in 70% Ethanol

• Bluing Reagent:

  • 0.25% Ammonia Water or Scott's Tap Water Substitute

• Eosin Solution:

  • Eosin Y: 1 g

  • 95% Ethanol: 100 mL

  • Distilled Water: 400 mL

  • Glacial Acetic Acid: 0.5 mL

• Metanil Yellow Solution:

  • Metanil Yellow: 0.25 g

  • Distilled Water: 100 mL

  • Glacial Acetic Acid: 0.25 mL

  • Mix well. The solution is stable for up to a year at room temperature.[7]

• Dehydrating and Clearing Reagents:

  • Graded alcohols (70%, 95%, 100%)

  • Xylene or a xylene substitute

Experimental Protocols

Automated Staining Protocol

This protocol is a general guideline and should be optimized for the specific automated stainer in use (e.g., Leica ST5020, Dako CoverStainer). The key to automating this multi-step stain is to program the stainer to run a standard H&E protocol with the addition of the Alcian Blue and Metanil Yellow steps.

General Principle for Automation: For many automated systems, a standard H&E protocol is pre-programmed. The Alcian Blue staining and washing steps should be inserted after rehydration and before the hematoxylin step. The Metanil Yellow staining and subsequent rinses are added after the eosin and initial dehydration steps.[1][7]

Proposed Automated Staining Sequence:

Step	Reagent/Action	Duration (minutes)	Notes
1-3	Xylene (or substitute)	2-3 each	Deparaffinization
4-5	100% Ethanol	1-2 each	Rehydration
6-7	95% Ethanol	1-2 each	Rehydration
8	70% Ethanol	1	Rehydration
9	Running Water Rinse	2
10	3% Acetic Acid	3	Prepares tissue for Alcian Blue
11	Alcian Blue, pH 2.5	15	Stains acidic mucins
12	Running Water Rinse	5	Thoroughly wash to remove excess stain
13	Distilled Water Rinse	1
14	Mayer's Hematoxylin	2-4	Stains nuclei
15	Running Water Rinse	2
16	0.25% HCl in 70% Ethanol	0.05 (2-3 dips)	Differentiation
17	Running Water Rinse	2
18	Bluing Reagent	0.05 (2-3 dips)	Turns nuclei blue
19	Running Water Rinse	2
20	70% Ethanol	1
21	Eosin	1	Stains cytoplasm and connective tissue
22	95% Ethanol	0.5-1	Dehydration
23-24	100% Ethanol	0.5 each	Dehydration
25	Metanil Yellow	1	Counterstain for collagen. Timing is critical.[7]
26-27	100% Ethanol	0.1 (10 dips each)	Rinse excess Metanil Yellow
28-30	Xylene (or substitute)	2 each	Clearing
31	Coverslipping	-	Use a resinous mounting medium

Data Presentation: Quantitative Analysis of Staining Performance

To ensure the quality and reproducibility of the automated AB-H&E-MY stain, a validation should be performed. The following tables provide a template for summarizing quantitative data from such a validation. Data can be generated using digital slide scanning and image analysis software to measure stain intensity and variability.

Table 1: Staining Intensity (Optical Density) Optical Density (OD) can be measured on specific tissue components across multiple slides and runs. A higher OD value typically indicates a stronger stain.

Tissue Component	Target Stain	Mean OD (Run 1)	SD (Run 1)	Mean OD (Run 2)	SD (Run 2)	Mean OD (Run 3)	SD (Run 3)
Nuclei	Hematoxylin
Cytoplasm (Epithelial)	Eosin
Muscle	Eosin
Collagen	Metanil Yellow
Acidic Mucins	Alcian Blue

Table 2: Staining Reproducibility The Coefficient of Variation (CV) is a measure of relative variability and is calculated as (Standard Deviation / Mean) * 100. A lower CV indicates higher reproducibility.

Parameter	Nuclei (Hematoxylin)	Cytoplasm (Eosin)	Collagen (Metanil Yellow)	Mucins (Alcian Blue)
Intra-Run CV (%)
(Variability within a single staining run)
Inter-Run CV (%)
(Variability between different staining runs)

Visualization of Experimental Workflow

The following diagrams illustrate the logical flow of the automated staining process.

Caption: Workflow for automated Alcian Blue-H&E-Metanil Yellow staining.

Quality Control and Troubleshooting

Consistent, high-quality staining is essential for accurate interpretation. A quality control slide (e.g., a section of intestine or esophagus known to contain acidic mucins) should be included with each run.

Issue	Possible Cause(s)	Recommended Action(s)
Weak or No Alcian Blue Staining	Incorrect pH of Alcian Blue solution.	Verify pH is 2.5.
Incomplete deparaffinization/rehydration.	Ensure sufficient time in xylene and graded alcohols.
Exhausted Alcian Blue solution.	Replace with fresh solution.
Weak Hematoxylin Staining	Staining time too short.	Increase incubation time in hematoxylin.
Over-differentiation in acid alcohol.	Decrease time in differentiating solution.
Exhausted hematoxylin.	Replace with fresh solution.
Weak Eosin Staining	Eosin pH is incorrect (should be 4.5-5.0).	Adjust pH with acetic acid.
Carryover from alkaline bluing reagent.	Ensure thorough rinsing after bluing.
Excessive time in dehydrating alcohols.	Reduce time in 70% and 95% alcohols after eosin.
Excessive Metanil Yellow Background	Staining time in Metanil Yellow is too long.[7]	Reduce incubation time in Metanil Yellow.
Inadequate rinsing after Metanil Yellow.	Ensure sufficient rinsing in 100% ethanol.
Inconsistent Staining Across a Run	Reagent levels are low or degraded.	Check reagent volumes and replace if necessary.
Improper mixing or agitation in the stainer.	Check stainer's agitation settings and function.

By implementing this automated protocol and adhering to stringent quality control measures, laboratories can achieve highly consistent and informative Alcian Blue-H&E-Metanil Yellow staining for a wide range of research and diagnostic applications.

References

• 1. Hematoxylin & Eosin Protocol For Leica ST5020 Automated Stainer [protocols.io]
• 2. Alcian Blue - H&E - Metanil Yellow Stain for Diagnosing Barrett's Esophagus [sigmaaldrich.com]
• 3. newcomersupply.com [newcomersupply.com]
• 4. Automatic Stainer In Histopathology, Slide Stainer Price | Amos Scientific [amos-scientific.com]
• 5. Automated Slide Staining for Precision Diagnosis [celnovte.com]
• 6. pathai.com [pathai.com]
• 7. researchgate.net [researchgate.net]

Metanil Yellow in Histological Diagnosis of Gastrointestinal Conditions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metanil yellow, an azo dye, is not utilized for in-vivo diagnosis of gastrointestinal (GI) conditions through methods like chromoendoscopy due to its documented toxicity. However, it serves as a crucial counterstain in a specialized histological staining procedure known as the Alcian Blue-Hematoxylin & Eosin-Metanil Yellow (AB-H&E-MY) stain. This multi-stain technique is particularly valuable in the histopathological assessment of GI biopsies, most notably for the diagnosis of Barrett's esophagus, a pre-malignant condition characterized by intestinal metaplasia of the esophageal epithelium.[1][2] This document provides detailed application notes and protocols for the use of the AB-H&E-MY stain in a research and diagnostic setting.

The AB-H&E-MY stain provides a vibrant and differential coloration of various tissue components, enhancing the visibility of key diagnostic features that may be subtle in a standard Hematoxylin and Eosin (H&E) stain alone.[1][2] Specifically, it aids in the clear identification of intestinal goblet cells, which are the hallmark of intestinal metaplasia.

Data Presentation

The primary quantitative advantage of using a combined staining method that includes a mucin stain like Alcian blue over H&E alone is the increased sensitivity in detecting intestinal metaplasia (IM). While direct quantitative data for the AB-H&E-MY stain is not extensively published, studies comparing H&E with Alcian Blue/Periodic acid-Schiff (PAS) staining for IM provide valuable insights.

Staining Method	Sensitivity for Intestinal Metaplasia	Specificity for Intestinal Metaplasia	Reference
Hematoxylin & Eosin (H&E) alone	79% - 86.3%	99.7% - 100%	[3][4]
Alcian Blue/PAS Combined	100%	100%	[4]

Note: The data above is for Alcian Blue/PAS, a similar mucin-detecting stain combination, and is presented to illustrate the enhanced detection of intestinal metaplasia with specialized stains compared to H&E alone. A study noted that with H&E alone, 13.73% of intestinal metaplasia lesions were missed compared to when AB/PAS was used.[3]

Experimental Protocols

Alcian Blue-H&E-Metanil Yellow (AB-H&E-MY) Staining Protocol for Paraffin-Embedded Gastrointestinal Biopsies

This protocol is adapted for formalin-fixed, paraffin-embedded tissue sections cut at 4-5 microns.

Materials and Reagents:

• Xylene

• Ethanol (B145695) (100%, 95%, 70%)

• Distilled water

• Acetic Acid, 3% aqueous solution

• Alcian Blue stain, 1% in 3% acetic acid (pH 2.5)

• Mayer's Hematoxylin

• Scott's Tap Water Substitute (or equivalent bluing agent)

• Eosin Y working solution

• Metanil Yellow stain, aqueous solution (e.g., 0.25%)

• Mounting medium and coverslips

Procedure:

• Deparaffinization and Rehydration:

  • Immerse slides in three changes of xylene for 3-5 minutes each.

  • Hydrate through two changes of 100% ethanol for 3 minutes each.

  • Hydrate through two changes of 95% ethanol for 3 minutes each.

  • Rinse well in distilled water.

• Alcian Blue Staining:

  • Place slides in 3% acetic acid for 3 minutes.

  • Transfer directly to Alcian Blue solution (pH 2.5) and stain for 15-30 minutes. This step stains acidic mucins.

  • Wash in running tap water for 5 minutes, then rinse in distilled water.

• Hematoxylin and Eosin Staining:

  • Stain in Mayer's Hematoxylin for 2-5 minutes to stain cell nuclei.

  • Rinse in running tap water until clear.

  • Blue in Scott's Tap Water Substitute for 1-2 minutes.

  • Wash in running tap water for 5 minutes, then rinse in distilled water.

  • Place in 70% ethanol for 1 minute.

  • Counterstain with Eosin Y solution for 1 minute to stain cytoplasm and connective tissue.

  • Dehydrate in 95% ethanol for 30-60 seconds.

  • Dehydrate in two changes of 100% ethanol for 30-60 seconds each.

• Metanil Yellow Counterstaining:

  • Place slides in Metanil Yellow solution for 1 minute. This will stain collagen.

  • Rinse and dehydrate quickly in two changes of 100% ethanol.

• Clearing and Mounting:

  • Clear in three changes of xylene for 10 dips each or until clear.

  • Coverslip with a compatible mounting medium.

Expected Staining Results:

Tissue Component	Staining Color
Nuclei	Blue to dark blue
Cytoplasm	Pink to red
Acidic Mucins (in Goblet Cells)	Turquoise/Brilliant Blue
Collagen	Yellow
Smooth Muscle	Salmon/Pink

Mandatory Visualizations

Staining Mechanism of AB-H&E-MY in Barrett's Esophagus

The diagnostic utility of the AB-H&E-MY stain lies in its ability to differentiate the intestinal-type goblet cells of Barrett's esophagus from the normal esophageal or gastric mucosa.

• Alcian Blue (pH 2.5): At this pH, the positively charged Alcian blue dye forms salt linkages with the negatively charged acidic mucopolysaccharides (both sulfated and carboxylated) found in intestinal goblet cells, staining them a distinct blue.[1][5] Gastric mucins are typically neutral and do not stain with Alcian blue at this pH.[1]

• Hematoxylin: This basic dye binds to the acidic components of the cell nucleus (heterochromatin and nucleoli), staining them blue.

• Eosin: An acidic dye that stains basic components in the cytoplasm and extracellular matrix, such as proteins, in varying shades of pink and red.

• Metanil Yellow: An acidic counterstain that has an affinity for collagen, staining it yellow, which provides further contrast to the surrounding tissue structures.[1]

The combination of Alcian blue with Metanil yellow results in the characteristic turquoise color of the goblet cell mucin.[1][6]

Caption: Staining mechanism of AB-H&E-MY components on a Barrett's esophagus cell.

Experimental Workflow: AB-H&E-MY Staining of Gastrointestinal Biopsy

The workflow for using the AB-H&E-MY stain begins with the acquisition of a gastrointestinal biopsy and proceeds through tissue processing, embedding, sectioning, and the multi-step staining procedure.

Caption: Workflow for AB-H&E-MY staining of a gastrointestinal biopsy.

References

• 1. Alcian Blue - H&E - Metanil Yellow Stain for Diagnosing Barrett's Esophagus [sigmaaldrich.com]
• 2. Alcian Blue - H&E - Metanil Yellow Stain for Diagnosing Barrett's Esophagus [sigmaaldrich.com]
• 3. Should Special Staining (AB/PAS) be Routinely Performed in Gastric Biopsies for the Detection of Intestinal Metaplasia? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Izmir Democracy University Health Sciences Journal » Submission » COMPARISON OF HEMATOXYLIN & EOSIN (H&E) STAINING AND PERIODIC ACID SCHIFF-ALCIAN BLUE (PAS-AB) HISTOCHEMISTRY IN ESOPHAGEAL BIOPSIES IN TERMS OF INTESTINAL METAPLASIA [dergipark.org.tr]
• 5. The Alcian Blue Stain for Histology [nsh.org]
• 6. prezi.com [prezi.com]

Technical Notes & Optimization

How to prevent background staining with Metanil yellow

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals prevent background staining when using Metanil yellow as a counterstain.

Troubleshooting Guide: Preventing Background Staining

High background staining can obscure cellular details and compromise experimental results. The following guide addresses common causes of background staining with Metanil yellow and provides specific solutions.

Problem	Potential Cause	Recommended Solution
Diffuse, Non-specific Yellow Staining	Over-staining: The most common cause of background is excessive incubation time in the Metanil yellow solution.[1][2]	Reduce Incubation Time: Limit the staining time to 1 minute or less.[1][2] Perform a time-course experiment (e.g., 30, 45, 60 seconds) to determine the optimal time for your specific tissue and protocol.
Excessive Dye Concentration: The Metanil yellow solution may be too concentrated, leading to non-specific binding.	Optimize Concentration: While specific concentrations vary by protocol, using a dilute solution is recommended.[3] If using a stock solution, consider further dilution and test for optimal signal-to-noise ratio.
Uneven or Patchy Background	Inadequate Washing/Rinsing: Insufficient removal of excess dye after staining will result in background.	Thorough Rinsing: Immediately after staining, rinse slides thoroughly. Protocols suggest either a rinse in distilled water or two changes of 100% ethyl alcohol.[1][2] Ensure complete removal of the staining solution from the slide.
Drying of Sections: Allowing tissue sections to dry out at any point during the staining procedure can cause non-specific dye precipitation.[1][2]	Maintain Hydration: Keep slides moist throughout the entire staining process. Ensure slides are fully immersed in solutions and do not allow them to sit exposed to air for extended periods.
Inconsistent Staining Across Slides	Incorrect pH of Staining Solution: Metanil yellow is a pH indicator, and its staining properties are pH-dependent.[4][5] The dye changes color from red at pH 1.2 to yellow at pH 2.3.[4][5] An incorrect pH can affect binding affinity and specificity.	Use an Acidified Solution: Metanil yellow is typically used in an acidified aqueous solution. Ensure the pH of your staining solution is within the recommended range for your protocol.
Carryover of Solutions: Contamination from a previous reagent can alter the pH or chemical environment of the Metanil yellow solution, leading to inconsistent results.[1][2]	Drain Slides Properly: After each step leading up to the Metanil yellow stain, drain the slides adequately to prevent solution carryover.[1][2]

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of background staining with Metanil yellow?

A1: The most frequently cited cause is over-staining, which includes both excessive incubation time and using a solution that is too concentrated.[1][2]

Q2: What is the recommended staining time for Metanil yellow?

A2: A common recommendation is to stain for 1 minute.[1][2] However, this should be optimized for your specific tissue type and thickness.

Q3: How critical is the pH of the Metanil yellow solution?

A3: The pH is very critical. Metanil yellow is a pH indicator dye with a transition range of pH 1.2 (red) to 2.3 (yellow).[4][5] Using an appropriately acidified solution is key to achieving specific staining.

Q4: What are the best rinsing agents to use after Metanil yellow staining?

A4: Protocols vary, but common recommendations include a rinse with distilled water or two changes of 100% ethyl alcohol to both rinse and begin the dehydration process.[1][2]

Q5: Can tissue fixation affect Metanil yellow staining?

A5: While not exclusively documented for Metanil yellow in the provided results, tissue fixation is a known variable that affects all histopathological staining. Improper or over-fixation can alter tissue components and may lead to non-specific binding of dyes.

Experimental Protocols

Protocol: Alcian Blue-H&E-Metanil Yellow Staining

This protocol is adapted for distinguishing various gastrointestinal components and highlights the placement of the Metanil yellow step.

• Deparaffinization and Hydration: Deparaffinize sections in xylene and hydrate (B1144303) through graded alcohols to distilled water.

• Acetic Acid Rinse: Place in 3% Acetic Acid for 3 minutes.

• Alcian Blue Staining: Stain in Alcian Blue (pH 2.5) for 15 minutes.

• Washing: Wash in running tap water for 5 minutes, then rinse in distilled water.

• Hematoxylin (B73222) Staining: Stain in a modified Mayer's Hematoxylin for 2-4 minutes.

• Washing and Bluing: Rinse in running tap water, then blue in Scott's Tap Water Substitute.

• Eosin Staining: Place in 70% ethyl alcohol for 1 minute, then stain with Eosin Y for 1 minute.

• Dehydration: Dehydrate in 95% and two changes of 100% ethyl alcohol.

• Metanil Yellow Counterstain: Place in aqueous Metanil Yellow solution for 1 minute.[1][2] (Critical Step for Background)

• Rinsing/Dehydration: Rinse/dehydrate in two changes of 100% ethyl alcohol.[1] (Critical Step for Background)

• Clearing and Coverslipping: Clear in xylene and coverslip with a compatible mounting medium.

Visualizations

Caption: Critical steps in the Metanil yellow staining workflow to prevent background.

Caption: Key factors contributing to background staining with Metanil yellow.

References

• 1. biognost.com [biognost.com]
• 2. Metanil yellow, Practical grade [himedialabs.com]
• 3. Enhancement of histological detail using metanil yellow as counterstain in periodic acid Schiff's hematoxylin staining of glycol methacrylate tissue sections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. documents.cap.org [documents.cap.org]
• 5. bosterbio.com [bosterbio.com]

Technical Support Center: Optimizing C.I. Acid Yellow 42 for Collagen Staining

Welcome to the technical support center for the application of C.I. Acid Yellow 42 in collagen staining. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on protocol optimization, troubleshooting, and answers to frequently asked questions.

Frequently Asked Questions (FAQs)

Q1: What is C.I. Acid Yellow 42 and why might it be used for collagen staining?

A1: C.I. Acid Yellow 42 is a bright yellow, water-soluble anionic dye.[1] In histology, acid dyes are used to stain basic tissue components, such as the cytoplasm and connective tissues. While not a traditional collagen stain, its properties as an acid dye suggest its potential use as a counterstain in trichrome-like methods, where it would stain non-collagenous elements, thereby providing contrast to a primary collagen stain. It can be particularly useful for highlighting cytoplasm and muscle fibers in yellow, against which stained collagen would be clearly delineated.

Q2: Is there a standard, validated protocol for using C.I. Acid Yellow 42 for collagen staining?

A2: Currently, there is no widely published, standardized protocol specifically for using C.I. Acid Yellow 42 as a primary or counterstain for collagen. The information and protocols provided here are based on the general principles of acid dye staining in histology and data from similar yellow acid dyes used in established methods like some variants of Masson's trichrome. Therefore, the provided protocols should be considered a starting point for optimization in your specific application.

Q3: How does the pH of the staining solution affect staining with C.I. Acid Yellow 42?

A3: The pH of the staining solution is a critical factor. Acid dyes, being anionic, bind to cationic (positively charged) groups in tissues, primarily the amino groups of proteins. In a more acidic solution (lower pH), there is an increase in the protonation of these amino groups, leading to a stronger positive charge on the tissue proteins. This enhanced positive charge promotes a stronger electrostatic attraction with the negatively charged dye molecules, resulting in a more intense stain. Conversely, a higher pH will result in weaker staining.

Q4: Can C.I. Acid Yellow 42 be used in a one-step staining procedure with a collagen-specific dye?

A4: It is plausible to use C.I. Acid Yellow 42 in a one-step staining solution, similar to the principle of a Van Gieson stain where Picric Acid (a yellow acid dye) is mixed with Acid Fuchsin. However, the differential staining will depend on the relative molecular sizes and affinities of the dyes for different tissue components. A successful one-step method would require careful balancing of dye concentrations and pH to achieve the desired differential staining of collagen and other tissue elements. A sequential staining protocol is often easier to control and optimize.

Experimental Protocols

Note: The following protocol is a general guideline and should be optimized for your specific tissue type, fixation method, and desired staining intensity.

Protocol: C.I. Acid Yellow 42 as a Cytoplasmic Counterstain in a Trichrome-like Procedure

This protocol outlines the use of C.I. Acid Yellow 42 as a counterstain to a primary collagen stain, such as Aniline Blue or Light Green.

1. Reagent Preparation:

• C.I. Acid Yellow 42 Stock Solution (1.0% w/v): Dissolve 1.0 g of C.I. Acid Yellow 42 powder in 100 ml of distilled water. Gently heat and stir if necessary to fully dissolve.

• C.I. Acid Yellow 42 Working Solution (0.1% - 0.5% w/v): Dilute the stock solution with distilled water to the desired concentration. Add 0.5 ml of glacial acetic acid per 100 ml of working solution to acidify.

• Collagen Stain: Prepare a 0.5% (w/v) solution of either Aniline Blue or Light Green SF in distilled water, containing 1% (v/v) glacial acetic acid.

• Mordant (optional but recommended): Bouin's solution or a saturated aqueous solution of Picric Acid.

• Nuclear Stain: Weigert's iron hematoxylin (B73222) or a similar acid-resistant nuclear stain.

• Differentiating Solution: 1% Acetic Acid solution.

2. Staining Procedure for Paraffin-Embedded Sections:

• Deparaffinization and Rehydration:

  • Xylene: 2 changes, 5 minutes each.

  • 100% Ethanol (B145695): 2 changes, 3 minutes each.

  • 95% Ethanol: 2 changes, 3 minutes each.

  • 70% Ethanol: 1 change, 3 minutes.

  • Rinse in running tap water.

• Mordanting (Optional):

  • Incubate sections in Bouin's solution at 56-60°C for 1 hour or at room temperature overnight.

  • Wash thoroughly in running tap water until the yellow color disappears.

• Nuclear Staining:

  • Stain with Weigert's iron hematoxylin for 10 minutes.

  • Wash in running tap water for 5-10 minutes.

  • Differentiate briefly in 1% acid alcohol if necessary.

  • Wash in tap water, then "blue" the nuclei in Scott's tap water substitute or a similar bluing agent.

  • Wash in tap water.

• Collagen Staining:

  • Stain with your chosen collagen stain (e.g., 0.5% Aniline Blue) for 5-10 minutes.

  • Rinse briefly in distilled water.

• Differentiation:

  • Differentiate in 1% acetic acid solution for 1-2 minutes.

• Counterstaining with C.I. Acid Yellow 42:

  • Immerse slides in the C.I. Acid Yellow 42 working solution for 2-5 minutes.

  • Rinse briefly in distilled water.

• Dehydration and Mounting:

  • Dehydrate rapidly through 95% ethanol, followed by two changes of absolute ethanol.

  • Clear in two changes of xylene.

  • Mount with a resinous mounting medium.

Expected Results:

• Collagen: Blue or Green (depending on the primary stain used).

• Cytoplasm, Muscle, Erythrocytes: Shades of Yellow.

• Nuclei: Black/Blue-Black.

Data Presentation

The optimal concentration of C.I. Acid Yellow 42 will vary depending on the tissue and desired outcome. Below is a table of recommended starting concentrations based on analogous yellow acid dyes used in histology.

Dye	Typical Concentration Range (w/v)	Solvent	Notes
C.I. Acid Yellow 42	0.1% - 1.0%	Aqueous, slightly acidified	Recommended starting range for optimization.
Metanil Yellow	Saturated Solution	Aqueous	Used as a yellow counterstain for collagen in a variant of Masson's trichrome.[2][3]
Tartrazine	1.5%	Aqueous	Used as a yellow background stain.[4] Also used as a saturated solution in cellosolve.[5]
Picric Acid	Saturated Solution	Aqueous	A key component of Van Gieson's stain, used to stain cytoplasm and muscle yellow.[1][6][7][8]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Weak or No Yellow Staining	1. Stain concentration is too low. 2. Staining time is too short. 3. pH of the staining solution is too high (not acidic enough). 4. Excessive rinsing after staining. 5. Deparaffinization was incomplete.	1. Increase the concentration of the C.I. Acid Yellow 42 working solution in increments of 0.1%.2. Increase the staining time in 1-2 minute increments.3. Ensure the working solution is acidified with acetic acid. You can try slightly increasing the acid content.4. Rinse very briefly in distilled water after the yellow stain.5. Ensure fresh xylene and alcohols are used for complete wax removal.
Overstaining with Yellow	1. Stain concentration is too high. 2. Staining time is too long. 3. Inadequate differentiation.	1. Decrease the concentration of the C.I. Acid Yellow 42 working solution.2. Reduce the staining time.3. If the yellow is obscuring other colors, a brief rinse in a very dilute acetic acid solution after the yellow stain might help to differentiate, but this needs to be carefully controlled.
Poor Color Differentiation	1. Inadequate differentiation after the primary collagen stain. 2. pH of the staining solutions is not optimal. 3. Dyes are not being applied in the correct sequence.	1. Ensure the differentiation step with acetic acid after the collagen stain is sufficient to remove the blue/green dye from the cytoplasm.2. Check the pH of all staining solutions. The primary collagen stain and the yellow counterstain should be acidic.3. Follow the recommended sequence: Nuclear stain -> Primary (collagen) stain -> Differentiation -> Counterstain (yellow).
Yellow Stain Fades After Mounting	1. Incomplete dehydration. 2. Mounting medium is not compatible.	1. Ensure complete dehydration with fresh absolute ethanol before clearing in xylene.2. Use a high-quality resinous mounting medium.

Visualizations

Caption: A flowchart of the experimental workflow for using C.I. Acid Yellow 42 as a counterstain.

Caption: The principle of differential staining with two acid dyes of different molecular sizes.

References

• 1. stainsfile.com [stainsfile.com]
• 2. stainsfile.com [stainsfile.com]
• 3. stainsfile.com [stainsfile.com]
• 4. newcomersupply.com [newcomersupply.com]
• 5. stainsfile.com [stainsfile.com]
• 6. webpath.med.utah.edu [webpath.med.utah.edu]
• 7. pscientifics.com [pscientifics.com]
• 8. Verhoeff-Van Gieson (VVG) Staining Protocol for Elastic Fibers - IHC WORLD [ihcworld.com]

Troubleshooting weak or inconsistent Metanil yellow staining

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering issues with weak or inconsistent Metanil yellow staining.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My Metanil yellow staining is very weak. What are the possible causes and solutions?

Weak staining with Metanil yellow can be attributed to several factors, ranging from reagent preparation to the staining protocol itself.

Possible Causes and Solutions:

• Incorrect pH of Staining Solution: Metanil yellow is a pH indicator, changing from red at pH 1.2 to yellow at pH 2.3.[1][2] Ensure your staining solution is sufficiently acidic to achieve the desired yellow color.

  • Solution: Check and adjust the pH of your Metanil yellow solution. An acidified aqueous solution is often recommended.[3]

• Insufficient Staining Time: The incubation time in the Metanil yellow solution may be too short to allow for adequate binding to the target tissues.

  • Solution: Increase the staining time. A typical starting point is 1 minute, but this can be optimized.[3][4]

• Depleted or Expired Staining Solution: The dye in the staining solution can degrade over time, leading to reduced staining intensity.

  • Solution: Prepare a fresh Metanil yellow solution. Store the stock solution properly to prevent degradation. Stock solutions can be stored at -20°C for up to a year or at -80°C for up to two years.[1] Working solutions should be kept in tightly closed original packages at 15°C to 25°C, protected from direct sunlight.[3]

• Inadequate Deparaffinization: Residual paraffin (B1166041) in the tissue sections can hinder dye penetration.

  • Solution: Ensure complete deparaffinization by using fresh xylene (or a suitable substitute) and adequate incubation times (e.g., three changes of 3 minutes each).[4]

• Problem with the Primary Stain (if used as a counterstain): If Metanil yellow is used as a counterstain (e.g., with Alcian Blue or PAS), issues with the primary stain can affect the overall appearance.[5][6]

  • Solution: Troubleshoot the primary staining protocol first to ensure it is working correctly before applying the Metanil yellow counterstain.

Q2: The Metanil yellow staining across my slides is inconsistent. How can I improve uniformity?

Inconsistent staining can result from variations in tissue processing, reagent application, and washing steps.

Possible Causes and Solutions:

• Uneven Reagent Application: Failure to completely cover the tissue section with the staining solution can lead to uneven staining.

  • Solution: Ensure that the reagent completely covers the entire tissue section during incubation.

• Solution Carryover: Inadequate draining of slides between steps can dilute the subsequent reagents, affecting staining consistency.[4][7]

  • Solution: Drain slides thoroughly after each step to prevent solution carryover.[4][7]

• Variations in Tissue Thickness: Sections cut at different thicknesses will stain differently.

  • Solution: Ensure tissue sections are cut at a consistent thickness, typically 4-6 µm.[3]

• Drying of Sections: Allowing sections to dry out at any point during the staining procedure can lead to artifacts and inconsistent staining.[4][7]

  • Solution: Keep the sections moist throughout the entire staining protocol.[4][7]

Q3: I am observing high background staining with Metanil yellow. How can I reduce it?

Excessive background staining can obscure the target structures and make interpretation difficult.

Possible Causes and Solutions:

• Over-staining: Prolonged incubation in the Metanil yellow solution can lead to non-specific binding and high background.[4][7]

  • Solution: Reduce the staining time in the Metanil yellow solution. A one-minute incubation is a good starting point.[4]

• Inadequate Rinsing: Insufficient rinsing after the Metanil yellow step may leave excess dye on the slide.

  • Solution: Ensure thorough rinsing with distilled water or the appropriate buffer after staining to remove unbound dye.[3]

• Issues with Differentiation: If a differentiation step is part of your protocol, it may not be optimized.

  • Solution: Optimize the time and reagent concentration for the differentiation step to selectively remove background staining while preserving the specific signal.

Experimental Protocols

Metanil Yellow Solution Preparation

For use as a counterstain, a dilute aqueous solution is typically prepared.

Reagent Component	Concentration/Amount
Metanil Yellow Powder	0.1 g
Distilled Water	100 ml
Glacial Acetic Acid	0.25 ml (optional, to acidify)

Preparation Steps:

• Dissolve the Metanil yellow powder in distilled water.

• If an acidified solution is required, add the glacial acetic acid.

• Mix well until the powder is completely dissolved.

• Filter the solution before use to remove any particulate matter.[1]

General Staining Procedure (as a counterstain)

This is a general workflow; specific times and reagents may vary based on the primary stain used (e.g., Alcian Blue-H&E).

• Deparaffinization: Immerse slides in three changes of xylene for 3 minutes each.[4]

• Rehydration: Hydrate sections through descending grades of alcohol (e.g., two changes each of 100% and 95% ethyl alcohol, 10 dips each).[4]

• Washing: Wash well with distilled water.[4]

• Primary Staining: Perform the primary staining protocol (e.g., Alcian Blue, PAS).

• Washing: Wash as per the primary staining protocol.

• Counterstaining: Immerse slides in the Metanil yellow solution for approximately 1 minute.[3][4]

• Rinsing: Rinse in distilled water.[3]

• Dehydration: Dehydrate through ascending grades of alcohol (e.g., 70%, 95%, and two changes of 100%).[3]

• Clearing: Clear in three changes of xylene, 10 dips each.[4]

• Coverslipping: Mount with a compatible mounting medium.[4]

Visual Guides

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. biognost.com [biognost.com]
• 4. newcomersupply.com [newcomersupply.com]
• 5. Enhancement of histological detail using metanil yellow as counterstain in periodic acid Schiff's hematoxylin staining of glycol methacrylate tissue sections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. newcomersupply.com [newcomersupply.com]

Effects of pH on C.I. Acid yellow 42 staining efficiency

Welcome to the technical support center for C.I. Acid Yellow 42. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the use of C.I. Acid Yellow 42 as a histological stain, with a special focus on the effects of pH on its staining efficiency.

Frequently Asked Questions (FAQs)

Q1: What is C.I. Acid Yellow 42 and what is it used for in histology?

A1: C.I. Acid Yellow 42 is an anionic azo dye. In histology, it serves as a cytoplasmic counterstain, coloring protein-rich components such as cytoplasm, muscle, and erythrocytes a vibrant yellow.[1][2] This provides a sharp contrast to nuclear stains like hematoxylin (B73222), which color the nuclei blue or purple.

Q2: How does pH affect the staining efficiency of Acid Yellow 42?

A2: The staining intensity of acid dyes like Acid Yellow 42 is highly dependent on pH.[3][4] Staining is significantly more effective in an acidic environment (lower pH). This is because the acidic conditions increase the number of positively charged amino groups on tissue proteins, which then strongly attract the negatively charged (anionic) dye molecules.[4][5] As the pH becomes neutral or alkaline, the positive charge on proteins decreases, leading to weaker staining.[4]

Q3: What is the optimal pH for an Acid Yellow 42 staining solution?

A3: For most acid dyes used in histology, the optimal pH for the staining solution is in the acidic range, typically between 2.5 and 4.0, to ensure strong binding to positively charged cellular components. It is recommended to prepare the staining solution in a dilute acidic solution, such as 1% acetic acid.

Q4: Can C.I. Acid Yellow 42 be used in trichrome staining methods?

A4: Yes, yellow acid dyes are frequently used in trichrome staining methods to provide a counterstain for cytoplasm and muscle, often in contrast to a blue or green collagen stain.[1][3][6] While specific protocols for Acid Yellow 42 in common trichrome stains are not as prevalent as for other yellow dyes like Picric Acid or Metanil Yellow, it can be adapted for such procedures.[1]

Troubleshooting Guide

This guide addresses specific issues that may be encountered when using C.I. Acid Yellow 42.

Problem	Potential Cause	Recommended Solution
Weak or No Yellow Staining	Incorrect pH of Staining Solution: The pH of the staining solution is too high (neutral or alkaline), reducing the positive charge of tissue proteins and thus their affinity for the anionic dye.[4]	Prepare a fresh staining solution of C.I. Acid Yellow 42 in 1% acetic acid to ensure a pH between 2.5 and 4.0. Verify the pH of your solution with a pH meter.
Exhausted Staining Solution: The dye in the solution has been depleted from repeated use.	Prepare a fresh staining solution.
Insufficient Staining Time: The incubation time in the Acid Yellow 42 solution was too short.	Increase the staining time in increments of 1-2 minutes to find the optimal duration for your tissue type.
Excessive Rinsing: Overly aggressive or prolonged rinsing after staining can remove the dye from the tissue.	Rinse briefly and gently in distilled water or a weak acetic acid solution after the staining step.
Uneven or Patchy Staining	Incomplete Deparaffinization: Residual paraffin (B1166041) wax in the tissue section prevents the aqueous stain from penetrating evenly.[7]	Ensure complete deparaffinization by using fresh xylene and alcohols. Extend the time in xylene if necessary, especially for fatty tissues.[7]
Tissue Sections Drying Out: Allowing the slide to dry at any point during the staining process can cause uneven staining and artifacts.	Keep slides immersed in reagent or a buffer bath between steps. Use a humidity chamber for any long incubation steps.
Poor Fixation: Inadequate or uneven fixation of the tissue can lead to inconsistent staining patterns.	Ensure that the tissue is properly and uniformly fixed according to standard protocols before processing.
Excessively Dark Staining	Staining Solution Too Concentrated: The concentration of Acid Yellow 42 in the staining solution is too high.	Dilute the staining solution or prepare a new solution with a lower dye concentration.
Staining Time Too Long: The tissue was left in the staining solution for an extended period.	Reduce the staining time. A brief differentiation step with a weak acid solution can also help remove excess stain.
Poor Contrast with Nuclear Stain	Overstaining with Hematoxylin: If the hematoxylin stain is too dark, it can obscure the yellow counterstain.	Optimize the hematoxylin staining step by reducing the incubation time or increasing the differentiation in acid alcohol.
Weak Acid Yellow 42 Staining: If the yellow staining is too pale, it will not provide sufficient contrast.	Refer to the "Weak or No Yellow Staining" section of this guide to enhance the intensity of the yellow stain.

Data Presentation

The following table summarizes the expected staining efficiency of C.I. Acid Yellow 42 on protein-rich tissues (e.g., cytoplasm, muscle) at different pH values, based on the general principles of acid dye staining. The staining intensity is rated on a qualitative scale from - (no staining) to +++ (very strong staining).

pH of Staining Solution	Expected Staining Intensity	Rationale
2.5	+++	At this low pH, the amino groups of tissue proteins are strongly protonated (positively charged), leading to maximal electrostatic attraction of the anionic yellow dye.[4]
4.0	++	A moderately acidic pH still allows for significant protonation of proteins and good staining results.
5.5	+	As the pH approaches neutral, the number of positively charged sites on proteins decreases, resulting in weaker dye binding and paler staining.
7.0	-	At a neutral pH, there is little to no net positive charge on most proteins, leading to poor or no staining with an acid dye.[4]

Experimental Protocols

Preparation of Acid Yellow 42 Staining Solution (1% in 1% Acetic Acid)

Reagents and Equipment:

• C.I. Acid Yellow 42 powder

• Distilled water

• Glacial acetic acid

• Graduated cylinder

• Volumetric flask

• Magnetic stirrer and stir bar

• Filter paper

Procedure:

• Weigh 1 gram of C.I. Acid Yellow 42 powder.

• Prepare a 1% acetic acid solution by adding 1 mL of glacial acetic acid to 99 mL of distilled water.

• Add the Acid Yellow 42 powder to the 1% acetic acid solution.

• Stir the solution using a magnetic stirrer until the dye is completely dissolved.

• Filter the solution using filter paper to remove any undissolved particles.

• Store the solution in a labeled, airtight container at room temperature.

Protocol for Staining Formalin-Fixed, Paraffin-Embedded Sections

This protocol describes the use of C.I. Acid Yellow 42 as a counterstain to hematoxylin.

Procedure:

• Deparaffinization and Rehydration:

  • Immerse slides in two changes of xylene for 5 minutes each.

  • Transfer through two changes of 100% ethanol (B145695) for 3 minutes each.

  • Transfer through two changes of 95% ethanol for 3 minutes each.

  • Rinse in running tap water for 5 minutes.

• Nuclear Staining:

  • Immerse in Harris' Hematoxylin for 5-10 minutes.

  • Rinse in running tap water.

  • Differentiate in 1% acid alcohol (1% HCl in 70% ethanol) for 3-10 seconds.

  • Rinse in running tap water.

  • Blue the sections in Scott's tap water substitute or 0.2% ammonia (B1221849) water for 1-2 minutes.

  • Rinse in running tap water for 5 minutes.

• Cytoplasmic Staining:

  • Immerse slides in the prepared 1% Acid Yellow 42 solution (pH ~2.5-3.0) for 1-3 minutes.

  • Briefly rinse in distilled water to remove excess stain.

• Dehydration, Clearing, and Mounting:

  • Dehydrate through 95% ethanol (2 changes, 1 minute each) and 100% ethanol (2 changes, 2 minutes each).

  • Clear in two changes of xylene for 5 minutes each.

  • Mount with a permanent mounting medium.

Expected Results:

• Nuclei: Blue/Purple

• Cytoplasm, Muscle, Keratin: Yellow

• Erythrocytes: Bright Yellow

• Collagen: Pale Yellow

Mandatory Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. benchchem.com [benchchem.com]
• 4. Effects of pH on staining by dyes - IHC WORLD [ihcworld.com]
• 5. Basic and Acid Dyes for Histology | The Cell [histologyguide.com]
• 6. stainsfile.com [stainsfile.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: C.I. Acid Yellow 42 Stained Slides

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the fading of C.I. Acid Yellow 42 stained slides.

Frequently Asked Questions (FAQs)

Q1: What is C.I. Acid Yellow 42 and why is it used in staining?

C.I. Acid Yellow 42 is a water-soluble diazo dye.[1] In laboratory settings, it is utilized as a biological stain. Its chemical formula is C₃₂H₂₄N₈Na₂O₈S₂.[2]

Q2: What causes the fading of C.I. Acid Yellow 42 stained slides?

The fading of C.I. Acid Yellow 42, a phenomenon known as photobleaching or photodegradation, is primarily caused by exposure to light.[3] This process involves the photochemical alteration of the dye molecule, rendering it unable to absorb and emit light, thus losing its color.[4] The rate of fading is influenced by several factors including the intensity and duration of light exposure, the presence of oxygen, temperature, humidity, and the pH of the mounting medium.[3][5][6]

Q3: How can I minimize the fading of my stained slides during microscopy?

To minimize fading during observation, it is crucial to reduce the sample's exposure to the excitation light source.[7] This can be achieved by:

• Using the lowest possible light intensity that allows for clear visualization.

• Keeping the exposure time to a minimum.[7]

• Using neutral density filters to decrease the intensity of the illumination source.

• Focusing on an area adjacent to the region of interest before moving to the target area for image capture.[7]

Q4: What are antifade mounting media and how do they work?

Antifade mounting media are solutions used to preserve the stain on a slide by reducing the rate of fading.[8] They typically contain reagents that act as reactive oxygen species scavengers or free radical scavengers.[9] These agents protect the dye molecules from photo-oxidation, a key mechanism of fading.[3][9] Common components include a base (aqueous or glycerol), an antifade reagent (like PPD or DABCO), and sometimes a plasticizer.[3][10][11]

Q5: How should I store my C.I. Acid Yellow 42 stained slides for long-term preservation?

For long-term storage, slides should be protected from light, high temperatures, and humidity.[6] The ideal storage conditions are in a dark, cool, and dry environment.[3][6] Storing slides in a slide box in a refrigerator at 4°C is a common and effective practice.[3][12]

Troubleshooting Guide: Fading of C.I. Acid Yellow 42 Stain

This guide addresses common issues related to the fading of C.I. Acid Yellow 42 stained slides.

Problem	Possible Cause(s)	Suggested Solution(s)
Rapid fading during microscopy	1. Excessive light exposure: High-intensity illumination for prolonged periods. 2. No antifade reagent used: Mounting medium lacks protective agents.	1. Reduce light intensity, use neutral density filters, and minimize exposure time. 2. Use a high-quality commercial antifade mounting medium or prepare one in-house.
Slides fade in storage	1. Improper storage conditions: Exposure to light, high temperature, or humidity. 2. Acidic mounting medium: Some mounting media can have a pH that accelerates fading.	1. Store slides in a dark, cool (4°C), and dry environment, such as a sealed slide box in a refrigerator. 2. Use a mounting medium with a neutral pH. You can test the pH of your mounting medium if you suspect this is an issue.
Inconsistent staining and fading	1. Uneven mounting medium application: Air bubbles or uneven thickness can lead to differential fading. 2. Contaminated reagents: Staining or mounting reagents may be contaminated.	1. Ensure a uniform layer of mounting medium without air bubbles. 2. Use fresh, high-quality reagents and keep containers tightly sealed.
Weak initial staining	1. Incorrect staining pH: The pH of the staining solution can affect dye binding. 2. Inadequate staining time: Insufficient time for the dye to bind to the tissue.	1. While specific optimal pH for C.I. Acid Yellow 42 in histological applications is not widely documented, the stability of azo dyes can be pH-dependent.[13][14][15] Consider optimizing the pH of your staining protocol. 2. Increase the incubation time in the C.I. Acid Yellow 42 solution.

Experimental Protocols

Protocol 1: Standard Staining Procedure with C.I. Acid Yellow 42 (for Paraffin-Embedded Sections)

• Deparaffinization and Rehydration: a. Immerse slides in two changes of xylene for 5 minutes each. b. Transfer slides through two changes of 100% ethanol (B145695) for 3 minutes each. c. Transfer slides through 95% ethanol for 3 minutes. d. Transfer slides through 70% ethanol for 3 minutes. e. Rinse thoroughly in distilled water.

• Staining: a. Immerse slides in C.I. Acid Yellow 42 solution for a predetermined optimal time (e.g., 1-5 minutes). b. Briefly rinse in distilled water to remove excess stain.

• Dehydration and Clearing: a. Dehydrate slides through graded ethanols (70%, 95%, and two changes of 100%) for 3 minutes each. b. Clear in two changes of xylene for 5 minutes each.

• Mounting: a. Apply a drop of antifade mounting medium to the slide. b. Carefully lower a coverslip, avoiding air bubbles. c. Allow the mounting medium to set according to the manufacturer's instructions.

Protocol 2: Evaluating the Efficacy of Antifade Reagents

This protocol allows for the empirical determination of the most effective antifade mounting medium for C.I. Acid Yellow 42 under your specific laboratory conditions.

• Prepare Identical Samples: Stain a set of identical tissue sections with C.I. Acid Yellow 42 using Protocol 1.

• Mount with Different Media: Mount replicate slides with different commercial or laboratory-prepared antifade mounting media. Include a control slide mounted with a non-antifade medium (e.g., glycerol-PBS).

• Initial Imaging: Immediately after mounting, capture images of a specific region of interest on each slide using consistent microscope settings (light intensity, exposure time, etc.). Record the initial fluorescence/color intensity.

• Controlled Fading: Expose the imaged region of each slide to a continuous, controlled period of illumination (e.g., 5 minutes).

• Post-Exposure Imaging: Recapture images of the same region using the identical microscope settings as the initial imaging.

• Quantify Fading: Measure the percentage loss of signal intensity for each mounting medium.

• Data Analysis: Compare the fading rates to identify the most effective antifade reagent.

Data Presentation

Table 1: Comparison of Common Antifade Reagents

Antifade Reagent	Common Base	Advantages	Disadvantages
p-Phenylenediamine (PPD)	Glycerol, PBS	Highly effective at reducing fading for many dyes.[10]	Can be toxic, may quench initial fluorescence, and can react with certain dyes.[10][11]
1,4-Diazabicyclo[2.2.2]octane (DABCO)	Glycerol, PBS, Polyvinyl alcohol	Less toxic than PPD, effective for many common fluorophores.[10]	Generally less effective than PPD.[10]
n-Propyl gallate (NPG)	Glycerol	Non-toxic and can be used with live cells.[10]	Difficult to dissolve, may interfere with some biological processes.[10]
Commercial Mountants (e.g., VECTASHIELD®, ProLong™ Gold)	Proprietary	Optimized formulations, often with high efficacy and long-term stability.[4] Ready to use.	Can be more expensive, composition is not always disclosed.

Note: The effectiveness of each reagent can be dye-specific. Empirical testing (Protocol 2) is recommended.

Visualizations

Caption: Simplified Jablonski diagram illustrating the photobleaching process.

References

• 1. researchgate.net [researchgate.net]
• 2. impactfactor.org [impactfactor.org]
• 3. What are some common components of an antifade mounting medium? | AAT Bioquest [aatbio.com]
• 4. Analysis of antifading reagents for fluorescence microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ageing Effects in Mounting Media of Microscope Slide Samples from Natural History Collections: A Case Study with Canada Balsam and PermountTM - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Factors Affecting the Fading of Stained Slides - HealthSky Biotechnology Co., Ltd. [healthskybio.com]
• 7. Ageing Effects in Mounting Media of Microscope Slide Samples from Natural History Collections: A Case Study with Canada Balsam and PermountTM - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mounting Media and Antifades | Thermo Fisher Scientific - SG [thermofisher.com]
• 9. medium.com [medium.com]
• 10. bidc.ucsf.edu [bidc.ucsf.edu]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. repositorio.unesp.br [repositorio.unesp.br]
• 14. researchgate.net [researchgate.net]
• 15. ibisscientific.com [ibisscientific.com]

Critical timing for Metanil yellow incubation in protocols

Welcome to the Technical Support Center for Metanil Yellow incubation protocols. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance and troubleshooting for the critical step of Metanil yellow incubation in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of Metanil yellow in histological staining?

Metanil yellow is an azo dye commonly used as a counterstain in various histological staining protocols, such as Masson's trichrome and Alcian Blue-H&E staining.[1][2] Its primary function is to provide a contrasting yellow color to specific tissue components, most notably collagen, but it can also stain cytoplasm and muscle.[2][3] This contrast enhances the visualization and differentiation of various tissue structures.[4][5]

Q2: What is the chemical basis for Metanil yellow staining?

The staining mechanism of Metanil yellow is based on an ionic interaction. The azo groups in the Metanil yellow molecule are attracted to the amino groups present in tissue proteins like collagen.[6] This reaction is typically carried out in an acidic environment, as the acetic acid promotes the bond formation by neutralizing basic tissue elements, thus optimizing the staining reaction.[6]

Q3: Why is the incubation time for Metanil yellow so critical?

The incubation time for Metanil yellow is a critical parameter that directly impacts the quality of the staining.[3] Insufficient incubation can lead to weak and uneven staining, while excessive incubation can result in over-staining and high background, which can obscure important details and lead to misinterpretation of the results.[7][8]

Q4: What are the typical incubation times for Metanil yellow?

Standard protocols often recommend a Metanil yellow incubation time of approximately 1 minute.[3][7][8][9] However, this can vary depending on the specific protocol, the concentration of the staining solution, and the tissue type. Some protocols may suggest a range of 30 to 60 seconds.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Weak or No Staining	Insufficient Incubation Time: The dye has not had enough time to bind to the target structures.	Increase the incubation time in small increments (e.g., 15-30 seconds) and visually inspect the slide under a microscope to determine the optimal time.
Depleted Staining Solution: The staining solution may have been used too many times or has expired.	Prepare a fresh solution of Metanil yellow.
Improper pH of Staining Solution: The acidic environment required for optimal staining is not met.	Ensure the correct concentration of acetic acid is used in the staining solution preparation as per the protocol.
Over-staining/High Background	Excessive Incubation Time: The dye has bound non-specifically to various tissue components.	Reduce the incubation time. If the protocol suggests 1 minute, try 30-45 seconds. This step may require optimization for your specific tissue type.[7][8]
Staining solution is too concentrated.	Dilute the Metanil yellow staining solution and re-stain a new slide.
Inadequate Rinsing: Excess stain was not properly washed off after incubation.	Ensure thorough and gentle rinsing with the appropriate solution (e.g., distilled water or ethanol) immediately following the incubation step.[3]
Uneven Staining	Incomplete Deparaffinization/Hydration: Residual paraffin (B1166041) or incomplete hydration can prevent the stain from penetrating the tissue evenly.	Ensure that the deparaffinization and hydration steps are carried out thoroughly before staining.
Air Bubbles: Air bubbles trapped on the tissue surface can prevent the stain from reaching those areas.	Apply the staining solution carefully to avoid the formation of air bubbles.
Crystalline Deposits on Tissue	Precipitation of the Dye: The staining solution may be old or was not filtered properly.	Filter the Metanil yellow solution before use. If precipitates persist, prepare a fresh solution.

Experimental Protocols

Alcian Blue-H&E-Metanil Yellow Staining for Barrett's Esophagus

This method is used to differentiate intestinal metaplasia from the gastric mucosa.

Solutions:

• Alcian Blue Solution (pH 2.5)

• Mayer's Hematoxylin (B73222)

• Eosin Solution

• Metanil Yellow Solution (0.25% in 0.25% acetic acid)

Protocol:

• Deparaffinize and hydrate (B1144303) tissue sections to distilled water.[7]

• Stain with Alcian Blue solution for 15 minutes.[3][7]

• Wash well in running tap water.

• Stain with Mayer's Hematoxylin for 4 minutes.[3]

• Rinse in running water.

• Differentiate in 0.25% acid alcohol.

• Blue in ammonia (B1221849) water.

• Rinse in running water.

• Counterstain with Eosin solution for 1 minute.[3]

• Dehydrate through graded alcohols.[3]

• Incubate in Metanil Yellow solution for 1 minute. [3][7]

• Rinse quickly in two changes of absolute alcohol.[3]

• Clear in xylene and mount.

Expected Results:

• Acid mucins: Blue

• Nuclei: Blue/Black

• Cytoplasm and muscle: Shades of pink

• Collagen and other background elements: Yellow

Mucicarmine Staining with Metanil Yellow Counterstain

This protocol is used for the visualization of acid mucopolysaccharides.

Solutions:

• Weigert's Hematoxylin

• Mucicarmine Solution

• Metanil Yellow Solution (0.25%)

Protocol:

• Deparaffinize and hydrate sections to distilled water.

• Stain in Weigert's Hematoxylin for 7 minutes.

• Wash in running tap water for 5-10 minutes.

• Stain in Mucicarmine solution for 30-60 minutes.

• Rinse quickly in distilled water.

• Incubate in Metanil Yellow solution for 30-60 seconds.

• Rinse quickly in distilled water.

• Dehydrate, clear, and mount.

Expected Results:

• Mucin: Deep rose to red

• Nuclei: Black

• Other tissue elements: Yellow

Visualizations

Metanil Yellow Staining Workflow

Caption: A generalized workflow for histological staining protocols that utilize Metanil yellow as a counterstain.

Logical Relationship for Troubleshooting Incubation Time

Caption: The relationship between Metanil yellow incubation time and the resulting staining quality.

References

• 1. benchchem.com [benchchem.com]
• 2. stainsfile.com [stainsfile.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Enhancement of histological detail using metanil yellow as counterstain in periodic acid Schiff's hematoxylin staining of glycol methacrylate tissue sections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. Metanil yellow for Herovici staining [morphisto.de]
• 7. newcomersupply.com [newcomersupply.com]
• 8. newcomersupply.com [newcomersupply.com]
• 9. biognost.com [biognost.com]

Impact of fixation on C.I. Acid yellow 42 staining quality

Welcome to the technical support center for C.I. Acid Yellow 42 staining. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) related to the impact of fixation on staining quality.

Troubleshooting Guide

This section addresses specific issues that may be encountered during C.I. Acid Yellow 42 staining procedures, with a focus on the role of tissue fixation.

Issue 1: Weak or No Staining

• Possible Cause: Inadequate fixation leading to poor tissue preservation and loss of target structures.

• Solution: Ensure that the tissue is adequately fixed immediately after harvesting to prevent autolysis. The volume of fixative should be at least 15-20 times the volume of the tissue.[1] For many tissues, 10% neutral buffered formalin (NBF) provides good preservation.[1]

• Possible Cause: The chosen fixative may interfere with the binding of C.I. Acid Yellow 42.

• Solution: While 10% NBF is a common choice, some acid dyes stain more intensely after fixation with solutions containing picric acid, such as Bouin's solution.[2][3] Consider testing different fixatives to determine the optimal one for your specific tissue and target.

• Possible Cause: The pH of the staining solution is not optimal.

• Solution: Acid dyes, like C.I. Acid Yellow 42, typically require an acidic environment to effectively bind to tissue proteins. Ensure the pH of your staining solution is within the recommended range for acid dyes.

Issue 2: Uneven Staining

• Possible Cause: Incomplete or uneven fixation.

• Solution: Ensure the fixative has fully penetrated the tissue. Larger tissue samples may require longer fixation times or sectioning prior to fixation. The recommended ratio of fixative volume to tissue volume is 20:1 to ensure thorough fixation.[1]

• Possible Cause: Poor deparaffinization.

• Solution: If using paraffin-embedded tissues, ensure complete removal of wax by using fresh xylene and adequate incubation times.

• Possible Cause: Tissue sections are too thick.

• Solution: Thicker sections can impede the uniform penetration of reagents. Aim for a section thickness of 4-5 µm for paraffin-embedded tissues.

Issue 3: High Background Staining

• Possible Cause: Over-fixation, particularly with aldehyde fixatives like formalin, can lead to non-specific binding.

• Solution: Optimize the fixation time. While under-fixation is problematic, prolonged fixation can also negatively impact staining.

• Possible Cause: Insufficient rinsing after staining.

• Solution: Ensure thorough but gentle rinsing after the staining step to remove excess, unbound dye.

• Possible Cause: The concentration of the staining solution is too high.

• Solution: Try diluting the C.I. Acid Yellow 42 solution.

Frequently Asked Questions (FAQs)

Q1: What is the best fixative for C.I. Acid Yellow 42 staining?

A1: The optimal fixative can depend on the specific tissue type and the target to be stained. 10% neutral buffered formalin (NBF) is a widely used and versatile fixative that provides good morphological preservation.[1][2] However, for enhanced staining with some acid dyes, fixatives containing picric acid, such as Bouin's solution, may yield more intense results.[2][3] It is recommended to empirically test a few different fixatives to determine the best one for your application.

Q2: How does fixation time affect C.I. Acid Yellow 42 staining?

A2: Fixation time is a critical parameter. Under-fixation can lead to tissue autolysis and poor staining, while over-fixation, especially with cross-linking fixatives like formalin, can mask the chemical groups that C.I. Acid Yellow 42 binds to, resulting in weaker staining or increased background. The ideal fixation time will vary depending on the fixative used and the size and type of the tissue.

Q3: Can I use alcohol-based fixatives for C.I. Acid Yellow 42 staining?

A3: Alcohol-based fixatives, such as Carnoy's or methacarn, act by denaturing and precipitating proteins.[4] While they can be suitable for some applications, they can also cause tissue shrinkage and may not be ideal for preserving the morphology of all tissues. Their effect on C.I. Acid Yellow 42 staining should be evaluated on a case-by-case basis.

Q4: Does the pH of the fixative matter?

A4: Yes, the pH of the fixative can influence tissue morphology and the chemical reactivity of tissue components. For instance, unbuffered formalin can become acidic over time due to the formation of formic acid, which can alter staining patterns.[1] Using a buffered formalin solution, such as 10% neutral buffered formalin (NBF), helps to maintain a stable pH and is generally recommended for routine histology.[5]

Data Presentation

The following table summarizes the expected impact of common fixatives on the staining quality of C.I. Acid Yellow 42. This information is based on general principles of histological staining and the properties of acid dyes.

Fixative	Principle of Action	Expected Impact on C.I. Acid Yellow 42 Staining	Advantages	Disadvantages
10% Neutral Buffered Formalin (NBF)	Cross-linking	Good, reliable staining with well-preserved morphology.	Good general-purpose fixative, widely available.[2][5]	May mask some epitopes, potentially leading to slightly less intense staining compared to other fixatives for certain targets.[4]
Bouin's Solution	Cross-linking & Precipitating	Potentially enhanced and brighter staining.	The picric acid component can act as a mordant, improving dye binding.[2][3]	Can cause tissue hardening and shrinkage; picric acid is explosive when dry and requires careful handling.[2]
Carnoy's Fixative	Precipitating	Variable; may result in intense staining but with altered morphology.	Rapid fixation; good for preserving nucleic acids.[4]	Causes significant tissue shrinkage and can lyse red blood cells.[6]
Glutaraldehyde	Cross-linking	Can lead to strong fixation but may increase background.	Excellent for preserving ultrastructure.[7]	Can introduce autofluorescence and may require quenching steps.[6]

Experimental Protocols

Standard Protocol for C.I. Acid Yellow 42 Staining of Paraffin-Embedded Sections

• Deparaffinization and Rehydration:

  • Immerse slides in two changes of xylene for 5 minutes each.

  • Immerse in two changes of 100% ethanol (B145695) for 3 minutes each.

  • Immerse in 95% ethanol for 1 minute.

  • Immerse in 80% ethanol for 1 minute.

  • Rinse in distilled water.

• Staining:

  • Immerse slides in 0.5% C.I. Acid Yellow 42 solution (dissolved in distilled water with 1% acetic acid) for 5-10 minutes.

  • Note: Optimal staining time may need to be determined empirically.

• Rinsing:

  • Briefly rinse slides in distilled water to remove excess stain.

• Dehydration:

  • Immerse in 95% ethanol for 1 minute.

  • Immerse in two changes of 100% ethanol for 1 minute each.

• Clearing and Mounting:

  • Immerse in two changes of xylene for 2 minutes each.

  • Mount with a resinous mounting medium.

Mandatory Visualization

Caption: General workflow for C.I. Acid Yellow 42 staining.

Caption: Troubleshooting decision tree for C.I. Acid Yellow 42 staining.

References

• 1. ethosbiosciences.com [ethosbiosciences.com]
• 2. waxitinc.com [waxitinc.com]
• 3. stainsfile.com [stainsfile.com]
• 4. Tissue fixation and the effect of molecular fixatives on downstream staining procedures - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Popular Types of Fixatives used in Histopathology [leicabiosystems.com]
• 6. biologicalstaincommission.org [biologicalstaincommission.org]
• 7. The impact of different fixation procedures on staining of macromolecules in a microtiter system - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Metanil Yellow Staining

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the contrast of Metanil yellow stained sections.

Troubleshooting Guide

This guide addresses specific issues that may arise during Metanil yellow staining procedures, offering potential causes and solutions in a direct question-and-answer format.

Q1: Why is the Metanil yellow staining too weak or appearing faint?

Possible Causes:

• Insufficient Staining Time: The tissue sections may not have been incubated in the Metanil yellow solution for a sufficient duration.

• Low Stain Concentration: The concentration of the Metanil yellow solution may be too low for the specific tissue type or thickness.

• Inadequate Fixation: Poor fixation can lead to reduced tissue affinity for the dye.

• Excessive Dehydration: Prolonged or harsh dehydration steps after staining can extract the dye from the tissue.[1]

• Exhausted Staining Solution: The Metanil yellow solution may have degraded or been depleted through repeated use.

Solutions:

• Increase Incubation Time: Incrementally increase the duration the slides are in the Metanil yellow solution.

• Optimize Stain Concentration: Prepare a fresh, slightly more concentrated Metanil yellow solution. Refer to the concentration table below for guidance.

• Ensure Proper Fixation: Use a well-established fixation protocol appropriate for the tissue type. For gastrointestinal biopsies, Hollandes fixative, a picric acid-based fixative, is effective in preserving mucin.[2]

• Control Dehydration: Use a graded series of alcohols for dehydration and monitor the time in each step carefully.

• Use Fresh Stain: Prepare fresh Metanil yellow solution regularly.

Q2: What is causing uneven staining with patches of intense and weak yellow color?

Possible Causes:

• Incomplete Deparaffinization: Residual paraffin (B1166041) wax on the tissue section can prevent the stain from penetrating evenly.[3]

• Air Bubbles: Air bubbles trapped on the tissue surface during staining will block the dye.

• Uneven Reagent Application: Failure to completely cover the tissue section with the staining solution.

• Carryover of Reagents: Inadequate rinsing between steps can lead to contamination of the Metanil yellow solution.[2]

Solutions:

• Thorough Deparaffinization: Ensure complete removal of paraffin by using fresh xylene and adequate incubation times.

• Careful Application of Stain: Gently apply the Metanil yellow solution to the slides, ensuring the entire tissue section is covered and no air bubbles are present.

• Proper Rinsing: Thoroughly, but gently, rinse the slides with the appropriate buffer or distilled water between each step of the staining protocol.

Q3: How can I reduce high background staining that obscures cellular details?

Possible Causes:

• Over-staining: Leaving the slides in the Metanil yellow solution for too long is a common cause of background staining.[2]

• Stain Precipitation: Old or improperly prepared stain may contain precipitates that adhere to the slide.

• Inadequate Differentiation: If a differentiation step is used, it may be too short or the differentiator too weak.

Solutions:

• Optimize Staining Time: Carefully time the incubation in Metanil yellow. A shorter duration may be sufficient.

• Filter the Stain: Filter the Metanil yellow solution before use to remove any precipitates.

• Proper Differentiation: If applicable to your protocol, ensure the differentiation step is optimized to remove excess stain without affecting the target structures.

Q4: The Metanil yellow stain appears faded or has lost its intensity over time. What could be the cause?

Possible Causes:

• Incomplete Dehydration and Clearing: Residual water in the tissue can lead to fading of the stain after mounting.

• Improper Mounting Medium: Using a mounting medium that is not compatible with the stain can cause it to fade.

• Exposure to Light: Prolonged exposure to light can cause photobleaching of the dye.

Solutions:

• Ensure Complete Dehydration: Use fresh, anhydrous alcohols and a reliable clearing agent before coverslipping.

• Use a Compatible Mounting Medium: Select a high-quality, resinous mounting medium.

• Proper Storage: Store stained slides in a dark, cool, and dry place.

Frequently Asked Questions (FAQs)

What is the primary role of Metanil yellow in histological staining?

Metanil yellow is an azo dye commonly used as a counterstain in various histological staining methods, such as the periodic acid-Schiff (PAS) and Masson's trichrome techniques.[4][5] Its purpose is to provide a contrasting background color, typically yellow, which helps to highlight and differentiate other stained tissue components. For example, in a PAS stain, Metanil yellow can increase the contrast and highlight PAS-positive entities.[4]

What is the optimal pH for Metanil yellow staining?

Metanil yellow is also used as a pH indicator, with a color change from red to yellow in the pH range of 1.2 to 2.3.[6] While most protocols do not specify adjusting the pH of the Metanil yellow solution itself, ensuring the preceding steps and rinsing solutions are at an appropriate pH can influence the final staining quality. The pH of the tissue and its components can affect dye binding.

Can Metanil yellow be used in combination with other stains?

Yes, Metanil yellow is frequently used in multi-stain protocols. A notable example is the Alcian Blue-H&E-Metanil Yellow stain, which is effective for diagnosing conditions like Barrett's esophagus.[2] In this procedure, Alcian blue stains acidic mucins, hematoxylin (B73222) and eosin (B541160) stain nuclei and cytoplasm respectively, and Metanil yellow provides a yellow counterstain for collagen.[2]

Quantitative Data Summary

The following tables provide a summary of typical concentrations and incubation times for Metanil yellow and associated reagents in common staining protocols. These values should be considered as a starting point and may require optimization for specific tissues and experimental conditions.

Table 1: Metanil Yellow Solution Concentrations

Component	Concentration	Solvent	Notes
Metanil yellow	0.1% - 0.25% (w/v)	Distilled Water	A common starting concentration for counterstaining.
Acetic Acid	0.25% - 1% (v/v)	Distilled Water	Sometimes added to the Metanil yellow solution to slightly acidify it.

Table 2: Typical Incubation Times in Staining Protocols

Staining Protocol	Reagent	Incubation Time
Alcian Blue-H&E-Metanil Yellow	Alcian Blue (pH 2.5)	15 minutes
Mayer's Hematoxylin	4 minutes
Eosin Solution	1 minute
Metanil Yellow Solution	1 minute
Masson's Trichrome (Variant)	Weigert's Iron Hematoxylin	10 minutes
Biebrich Scarlet-Acid Fuchsin	10-15 minutes
Phosphomolybdic/Phosphotungstic Acid	10-15 minutes
Metanil Yellow Solution	5 minutes

Experimental Protocols

Protocol 1: Alcian Blue-H&E-Metanil Yellow (AB-H&E-MY) Staining

This protocol is particularly useful for identifying intestinal metaplasia, such as in Barrett's esophagus.

Methodology:

• Deparaffinization and Rehydration:

  • Immerse slides in three changes of xylene for 3 minutes each.

  • Hydrate through two changes each of 100% and 95% ethyl alcohol, dipping 10 times in each.

  • Wash well with distilled water.

• Alcian Blue Staining:

  • Place slides in 3% acetic acid for 3 minutes.

  • Stain in 1% Alcian Blue solution (pH 2.5) for 15 minutes.

  • Wash in running tap water for 5 minutes, then rinse in distilled water.

• Hematoxylin and Eosin Staining:

  • Stain in Mayer's Hematoxylin for 2-4 minutes.

  • Rinse in running tap water until clear.

  • Blue in a suitable bluing agent (e.g., Scott's tap water substitute) for 2-3 dips.

  • Wash well in running tap water and rinse in distilled water.

  • Place in 70% ethyl alcohol for 1 minute.

  • Stain with Eosin Y solution for 1 minute.

• Metanil Yellow Counterstaining:

  • Dehydrate in 95% ethyl alcohol for 30 seconds.

  • Dehydrate in two changes of 100% ethyl alcohol for 30 seconds each.

  • Place in Metanil yellow solution (0.25% aqueous) for 1 minute. Note: Over-staining in this step can increase background.[2]

• Dehydration and Mounting:

  • Rinse and dehydrate in two changes of 100% ethyl alcohol.

  • Clear in three changes of xylene, 10 dips each.

  • Coverslip with a resinous mounting medium.

Expected Results:

• Nuclei: Blue

• Cytoplasm: Pink-Red

• Acidic Mucins: Turquoise

• Collagen: Yellow

Protocol 2: Masson's Trichrome with Metanil Yellow Variant

This protocol is a variation of the Masson's trichrome stain where Metanil yellow is used to stain collagen.

Methodology:

• Deparaffinization and Rehydration:

  • Follow the same procedure as in Protocol 1.

• Mordanting (Optional but Recommended):

  • For formalin-fixed tissues, mordant in Bouin's fluid at 56°C for 1 hour to improve stain quality.

  • Rinse with running tap water for 5-10 minutes to remove the yellow color.

• Nuclear Staining:

  • Stain in Weigert's iron hematoxylin for 10 minutes.

  • Rinse in running tap water for 10 minutes.

• Cytoplasmic and Muscle Staining:

  • Stain in Biebrich scarlet-acid fuchsin solution for 10-15 minutes.

  • Wash in distilled water.

• Differentiation and Collagen Staining:

  • Differentiate in phosphomolybdic-phosphotungstic acid solution for 10-15 minutes, or until collagen is decolorized from red.

  • Drain the slide and apply Metanil yellow solution (saturated aqueous solution) for 5 minutes.[7]

• Final Differentiation and Dehydration:

  • Place in 1% acetic acid solution for 1 minute.

  • Rinse rapidly with distilled water.

  • Dehydrate quickly through absolute ethanol.

  • Clear in xylene and mount.

Expected Results:

• Nuclei: Black

• Muscle, Cytoplasm: Red

• Collagen: Yellow

Visualizations

Caption: Workflow for Alcian Blue-H&E-Metanil Yellow Staining.

Caption: Troubleshooting Logic for Common Metanil Yellow Staining Issues.

References

• 1. H&E Staining Basics: Troubleshooting Common H&E Stain Problems [leicabiosystems.com]
• 2. newcomersupply.com [newcomersupply.com]
• 3. ethosbiosciences.com [ethosbiosciences.com]
• 4. Enhancement of histological detail using metanil yellow as counterstain in periodic acid Schiff's hematoxylin staining of glycol methacrylate tissue sections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. stainsfile.com [stainsfile.com]
• 6. Metanil yellow, Practical grade [himedialabs.com]
• 7. stainsfile.com [stainsfile.com]

Avoiding precipitation of C.I. Acid yellow 42 in solution

Technical Support Center: C.I. Acid Yellow 42

Welcome to the technical support center for C.I. Acid Yellow 42. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the proper handling and use of C.I. Acid Yellow 42, with a focus on preventing precipitation in solution.

Frequently Asked Questions (FAQs)

Q1: What is C.I. Acid Yellow 42 and what are its primary applications?

C.I. Acid Yellow 42 is a bright yellow, water-soluble anionic dye.[1][2][3][4] It is primarily used in the textile industry for dyeing wool, silk, and nylon, as well as for coloring leather and paper.[2][3] In a laboratory context, its properties make it a candidate for use as a biological stain.

Q2: What are the basic solubility properties of C.I. Acid Yellow 42?

C.I. Acid Yellow 42 is soluble in water and ethanol (B145695), and slightly soluble in acetone.[1][2][3][4] The solubility in water is approximately 17.27 g/L at 20°C.[1][2][4] The aqueous solution has a characteristic lemon-yellow color.[1][2][3][4]

Q3: How does pH affect the stability and color of a C.I. Acid Yellow 42 solution?

The color of an aqueous solution of C.I. Acid Yellow 42 is stable in the presence of concentrated hydrochloric acid or sodium hydroxide, remaining lemon-yellow.[2][3][4] However, the solubility of acid dyes, in general, can be influenced by pH. Acidic conditions, typically in the pH range of 2-6, can enhance the solubility of many acid dyes.[1]

Q4: Can C.I. Acid Yellow 42 be used in drug development?

While C.I. Acid Yellow 42 is a well-established industrial dye, its direct application in drug development is not extensively documented in publicly available literature. However, like other dyes, it could potentially be used in various laboratory assays and staining protocols that support drug discovery research.

Troubleshooting Guide: Preventing Precipitation

Precipitation of C.I. Acid Yellow 42 from solution can be a frustrating issue. The following guide provides a systematic approach to troubleshooting and preventing this problem.

Common Causes of Precipitation

• Improper Dissolution Technique: Adding the dye powder too quickly or to cold water can lead to clumping and incomplete dissolution.

• Supersaturation: Attempting to dissolve the dye above its solubility limit at a given temperature.

• Temperature Fluctuations: A decrease in temperature can lower the solubility of the dye, causing it to precipitate out of solution.

• Incorrect pH: While the color is stable, the solubility of acid dyes can be pH-dependent. Highly acidic or alkaline conditions outside the optimal range can reduce solubility.

• High Ionic Strength (Salting Out): The presence of high concentrations of salts in the solution can decrease the solubility of the dye.

• Solvent Incompatibility: Using a solvent in which the dye has low solubility.

• Contaminants: The presence of impurities in the dye powder or the solvent can act as nucleation sites for precipitation.

Troubleshooting Workflow

This workflow provides a logical sequence of steps to diagnose and resolve precipitation issues.

Troubleshooting workflow for precipitation.

Experimental Protocols

Protocol for Preparing a Stock Solution of C.I. Acid Yellow 42 (1% w/v)

This protocol outlines a reliable method for preparing a 1% (10 mg/mL) stock solution of C.I. Acid Yellow 42 in water.

Materials:

• C.I. Acid Yellow 42 powder

• Deionized or distilled water

• Heat-resistant beaker or flask

• Stir plate and magnetic stir bar

• Graduated cylinder

• 0.22 µm syringe filter (optional, for clarification)

Procedure:

• Weighing the Dye: Accurately weigh 1.0 g of C.I. Acid Yellow 42 powder and place it into a clean, dry beaker.

• Pasting the Dye: Heat about 20 mL of deionized water to approximately 80°C. Add a small amount (e.g., 1-2 mL) of the hot water to the dye powder. Use a spatula or glass rod to create a smooth, lump-free paste.[5] This initial step is crucial for preventing aggregation.

• Dissolving the Dye: Gradually add the remaining hot water to the paste while continuously stirring with a magnetic stir bar on a stir plate.

• Adjusting the Volume: Once the dye is fully dissolved, transfer the solution to a 100 mL graduated cylinder and add deionized water to bring the final volume to 100 mL.

• Cooling and Storage: Allow the solution to cool to room temperature. If any fine particles are visible, the solution can be filtered through a 0.22 µm syringe filter. Store the stock solution in a well-sealed, light-protected container at room temperature.

Data Presentation

Solubility of C.I. Acid Yellow 42 in Common Solvents

Solvent	Solubility	Appearance of Solution
Water	Soluble (17.27 g/L at 20°C)[1][2][4]	Lemon-Yellow[1][2][3][4]
Ethanol	Soluble	Lemon-Yellow[1][2][3][4]
Acetone	Slightly Soluble	-

Factors Influencing the Stability of C.I. Acid Yellow 42 Solutions

Factor	Effect on Stability	Recommendations
pH	Acidic conditions (pH 2-6) may improve the solubility of acid dyes.[1]	For optimal solubility, adjust the pH to a slightly acidic range if compatible with the experimental conditions.
Temperature	Increased temperature generally increases the solubility of dyes.	Prepare solutions with warm (e.g., 40-60°C) solvent.[1] Avoid storing solutions at low temperatures to prevent precipitation.
Ionic Strength	High concentrations of electrolytes can decrease solubility ("salting out").	Minimize the concentration of salts in the solution. Consider using low-ionic-strength buffers.
Co-solvents	The addition of certain organic solvents can enhance solubility.	For hard-to-dissolve batches, consider using a mixture of water and a co-solvent like ethanol or adding urea.[1][5]

Logical Relationships in Solution Preparation

The following diagram illustrates the key relationships and considerations for successfully preparing a stable solution of C.I. Acid Yellow 42.

Factors influencing solution stability.

References

• 1. Acid Dye Dissolution Method - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 2. Acid Yellow 42 CAS#: 6375-55-9 [m.chemicalbook.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. chembk.com [chembk.com]
• 5. Acid Dyes - Dissolving and Trouble Shooting [dharmatrading.com]

Technical Support Center: Influence of Dye-Surfactant Complexes on Dyeing Rate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals on the influence of dye-surfactant complexes on the dyeing rate.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of surfactants in dyeing processes?

Surfactants, or surface-active agents, are utilized in dyeing to aid in the wetting and leveling of dyes, particularly those with low solubility.[1] Their amphipathic structure, possessing both a hydrophilic (water-attracting) head and a hydrophobic (water-repelling) tail, allows them to reduce the surface tension between the dye liquor and the fabric.[2] This enhances the dispersion of dyes and facilitates more uniform dye penetration into fibers, leading to even and vibrant coloration.[2][3]

Q2: How do dye-surfactant complexes form and influence the dyeing rate?

Dye-surfactant complexes form through interactions between dye molecules and surfactant molecules in the dye bath.[1] These interactions can be electrostatic, where ionic dyes form complexes with oppositely charged surfactants, or hydrophobic.[1][4] The formation of these complexes can influence the dyeing rate in several ways:

• Below the Critical Micelle Concentration (CMC): Surfactant monomers can form complexes with dye molecules. This can sometimes lead to a decrease in the absorbance of the dye solution, indicating complex formation.[1]

• Above the Critical Micelle Concentration (CMC): Surfactants form micelles, which can encapsulate dye molecules. This solubilization of the dye can increase its availability for adsorption onto the fiber, potentially increasing the dyeing rate.[1]

The changes in the visible absorption spectra of a dye in the presence of a surfactant are a result of the equilibrium between surfactant monomers, micelles, dye aggregates, the dye-surfactant premicellar complex, and dye particles incorporated into the micelles.[1][4]

Q3: What are the common challenges encountered when using dye-surfactant complexes in experiments?

Common challenges include:

• Uneven Dyeing: Rapid or uneven heating, improper pH, or poor dye dispersion can cause the dye to be absorbed unevenly, leading to shade variations.[5][6][7]

• Poor Color Fastness: Weak bonding between the dye-surfactant complex and the fiber can result in the color fading or bleeding during washing.[6]

• Color Inconsistency Between Batches: Minor variations in temperature, pH, or dye concentration can lead to different shades between experimental batches.[6]

• Dye Precipitation: Incompatibility between the dye and surfactant or exceeding the solubility limit can cause the dye to precipitate, leading to spots on the fabric.[8]

Troubleshooting Guide

Problem 1: Uneven Dyeing or Patchy Color

• Q: My dyed substrate shows uneven color distribution. What are the possible causes and solutions?

  • A: Uneven dyeing can stem from several factors.[9]

    • Improper Fabric Preparation: Ensure the substrate is thoroughly scoured to remove any oils, waxes, or sizing agents that could hinder uniform dye penetration.[5][10]

    • Inadequate Dye Dispersion: Ensure the dye is fully dissolved before starting the dyeing process. Undissolved dye particles can lead to spots.[10] For disperse dyes, paste the dye with a dispersing agent and warm water before adding it to the dye bath.[5]

    • Incorrect Temperature Control: A rapid increase in temperature can cause the dye to rush onto the fiber surface. A slower rate of temperature rise (e.g., 1-2°C per minute) promotes more level dyeing.[5][7]

    • Poor Dyebath Circulation: Ensure adequate agitation of the dye liquor for uniform temperature and dye concentration.[5]

    • Incorrect pH: The pH of the dye bath affects the stability and uptake rate of the dye. For disperse dyes, a weakly acidic pH of 4.5-5.5 is often optimal.[5][7]

Problem 2: Poor Color Yield or Light Shades

• Q: The final color of my substrate is lighter than expected. How can I improve the color yield?

  • A: Poor color yield can be due to several factors.

    • Surfactant Concentration: The concentration of the surfactant is critical. Below the CMC, the effect might be minimal, while significantly above the CMC, the surfactant micelles might hold the dye too strongly, hindering its transfer to the fiber. Optimization of the surfactant concentration is key.

    • Dye-Surfactant Incompatibility: Ensure the chosen surfactant is compatible with the dye type (e.g., cationic surfactant with an anionic dye).[3]

    • Presence of Electrolytes: For some dyeing systems, like direct and reactive dyes on cotton, the addition of salt can increase the dye's affinity for the fiber and improve color intensity.[11]

    • Dye Hydrolysis: For reactive dyes, incorrect pH or high temperatures can cause the dye to react with water (hydrolyze) instead of the fiber, reducing the color yield.[12]

Problem 3: Inconsistent Results Between Experiments

• Q: I am observing significant variations in dyeing rates and final shades between different experimental runs. What could be the cause?

  • A: Consistency is key in dyeing experiments.

    • Control of Dyeing Parameters: Ensure that the temperature, pH, dyeing time, and agitation rate are precisely controlled and are the same for all experiments.[6]

    • Water Quality: The hardness of the water can affect dye solubility and complex formation. Using demineralized or distilled water is recommended for reproducibility.[8][13]

    • Stock Solution Stability: Prepare fresh dye and surfactant stock solutions regularly, as their properties can change over time.

Quantitative Data

The following table summarizes the effect of non-ionic surfactant treatment on the color intensity (K/S value) of cotton fabric dyed with direct and reactive dyes, with and without the presence of salt (Na₂SO₄). A higher K/S value indicates a greater color intensity.

Dye Type	Sample Treatment	Salt Concentration	Color Intensity (K/S)	Percentage Increase in Color Intensity (%)
C.I. Direct Yellow 95	Untreated	0%	1.83	-
Treated with FN-10	0%	2.50	36.61
Untreated	20%	10.15	-
Treated with FN-10	20%	11.20	10.34
C.I. Reactive Red 45:1	Untreated	10 g/dm³	4.39	-
Treated with FN-10	10 g/dm³	6.01	36.90
Untreated	80 g/dm³	10.97	-
Treated with FN-10	80 g/dm³	11.75	7.11

Data adapted from a study on the effect of nonionic surfactant treatment on dyeing of cotton fabrics.[11]

Experimental Protocols

Methodology for Determining Dyeing Rate via UV-Vis Spectrophotometry

This protocol describes a general method for studying the kinetics of the dyeing process by measuring the change in dye concentration in the dyebath over time.

• Preparation of Standard Solutions and Calibration Curve:

  • Prepare a stock solution of the dye with a known concentration in deionized water.[14]

  • Prepare a series of standard solutions of known concentrations by diluting the stock solution.[14]

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) using a UV-Vis spectrophotometer.[14]

  • Plot a calibration curve of absorbance versus concentration. This curve will be used to determine the concentration of unknown samples.[14]

• Dyeing Procedure:

  • Prepare a dyebath containing the substrate (e.g., fabric sample), deionized water, surfactant, and any other auxiliaries like salt or pH buffers. The liquor-to-goods ratio should be kept constant.[12][15]

  • Allow the system to equilibrate at the desired temperature.

  • Add a known volume of the dye stock solution to the dyebath to achieve the desired initial dye concentration.[12]

  • Start a timer immediately after adding the dye.

• Sampling and Analysis:

  • At regular time intervals (e.g., 5, 10, 20, 30, 60 minutes), withdraw a small aliquot of the dyebath.[12]

  • Cool the sample to room temperature and, if necessary, dilute it to bring the absorbance within the range of the calibration curve.

  • Measure the absorbance of the sample using the UV-Vis spectrophotometer at the same λmax used for the calibration curve.[16]

  • Use the calibration curve to determine the concentration of the dye remaining in the dyebath at each time point.[14]

• Calculation of Dyeing Rate:

  • The amount of dye adsorbed by the substrate at time 't' (q_t in mg/g) can be calculated using the following equation:

    • q_t = (C_0 - C_t) * V / W

    • Where:

      • C₀ is the initial dye concentration in the dyebath (mg/L).

      • Cₜ is the dye concentration in the dyebath at time 't' (mg/L).

      • V is the volume of the dyebath (L).

      • W is the weight of the substrate (g).

  • The dyeing rate can be analyzed by plotting q_t versus time and fitting the data to kinetic models (e.g., pseudo-first-order or pseudo-second-order kinetics).[17]

Visualizations

Caption: Experimental workflow for determining the dyeing rate.

Caption: Logical relationship of dye-surfactant interactions.

References

• 1. asianpubs.org [asianpubs.org]
• 2. researchgate.net [researchgate.net]
• 3. View of Critical Analysis of Surfactant-Dye Interaction: A Review [nepjol.info]
• 4. 2024.sci-hub.se [2024.sci-hub.se]
• 5. benchchem.com [benchchem.com]
• 6. Company Updates [wanjietextile.com]
• 7. Uneven Dyeing: What Causes It? - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 8. textileindustry.net [textileindustry.net]
• 9. Suggestions for Uneven Coloration — Graham Keegan [grahamkeegan.com]
• 10. sahnifabrics.com [sahnifabrics.com]
• 11. hrcak.srce.hr [hrcak.srce.hr]
• 12. revistaindustriatextila.ro [revistaindustriatextila.ro]
• 13. News - Common Problems in Cotton Fabric Dyeing: The Causes and Solution of Dyeing Defects [textile-chem.com]
• 14. science.valenciacollege.edu [science.valenciacollege.edu]
• 15. Reverse Micellar Dyeing of Cotton Fabric with Reactive Dye Using Biodegradable Non-Ionic Surfactant as Nanoscale Carrier: An Optimisation Study by One-Factor-at-One-Time Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 16. sdc.org.uk [sdc.org.uk]
• 17. researchgate.net [researchgate.net]

How to handle over-staining with Metanil yellow solution

Welcome to the technical support center for Metanil yellow staining. This guide provides troubleshooting advice and answers to frequently asked questions to help researchers, scientists, and drug development professionals achieve optimal staining results and resolve common issues, such as over-staining.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of over-staining with Metanil yellow?

A1: The most common cause of over-staining is excessive time in the Metanil yellow solution, which leads to high background staining.[1][2] The timing in the Metanil yellow step is critical; even slight deviations can result in overly intense staining.

Q2: How can I prevent Metanil yellow over-staining?

A2: Prevention is key. Adhere strictly to the recommended staining time in your protocol, which is typically one minute.[1][3][4] Additionally, ensure a swift and thorough rinse in 100% ethanol (B145695) immediately after the Metanil yellow step to remove excess dye.[1]

Q3: What is the function of the alcohol rinse after the Metanil yellow step?

A3: The alcohol rinse serves as a differentiation step. Ethanol acts as a solvent to gently remove unbound and excess Metanil yellow from the tissue.[1] This step is crucial for achieving the correct contrast and reducing non-specific background staining.

Q4: Can I re-stain a slide if I remove too much Metanil yellow during differentiation?

A4: While it is theoretically possible to take the slide back through hydration to re-stain, this is not recommended as it can adversely affect the quality of other stains in the protocol (like Alcian Blue and H&E). It is preferable to optimize the differentiation step on a test slide first.

Troubleshooting Guide: Handling Over-staining

This guide addresses the specific issue of excessive staining intensity with Metanil yellow solution.

Problem: Background staining is too high, or target structures are obscured by intense yellow staining.

This issue typically arises from either leaving the slide in the Metanil yellow solution for too long or from an inadequate differentiation step.

Solution: Optimize the Differentiation Step

The primary method for correcting over-staining is by carefully managing the post-staining rinse with absolute ethanol. This process, known as differentiation, removes excess stain.

• Immediate Action: If you observe intense staining immediately after removing the slide from the Metanil yellow solution, proceed directly to the differentiation step.

• Procedure:

  • Immediately immerse the over-stained slide into the first change of 100% ethyl alcohol.

  • Agitate the slide gently for 10-15 seconds.

  • Briefly lift the slide and check the staining intensity visually. If the staining is still too dark, continue to agitate in the first alcohol wash.

  • For more significant over-staining, move the slide to a second fresh change of 100% ethyl alcohol and continue to agitate, checking every few seconds.[1]

  • Once the desired differentiation is achieved (i.e., the background is pale yellow and the target structures, like collagen, are clearly defined), proceed immediately to the clearing step with xylene.

Quantitative Data Summary

The following table summarizes typical timings and concentrations for the Metanil yellow staining and differentiation steps.

Step	Reagent	Concentration	Duration	Purpose
Staining	Metanil Yellow, Aqueous	Varies by manufacturer	1 minute	Counterstain (e.g., for collagen)
Differentiation	Ethyl Alcohol	100%	10 dips per change (2 changes)	Removal of excess stain
Clearing	Xylene	N/A	10 dips per change (3 changes)	Prepares slide for coverslipping

Note: "Dips" should be consistent; duration is a guideline and should be optimized for your specific tissue and protocol.

Experimental Protocols

Standard Metanil Yellow Staining Protocol (as part of AB-H&E-MY)

This protocol outlines the final steps of the Alcian Blue-H&E-Metanil Yellow stain, where over-staining can occur.

Methodology:

• Following dehydration in two changes of 100% ethyl alcohol (30 seconds each) after the Eosin Y step, place slides into the Metanil Yellow solution for exactly 1 minute.[1]

• Immediately transfer the slides to a first change of 100% ethyl alcohol and rinse for 10 dips.[1]

• Transfer to a second change of 100% ethyl alcohol and rinse for another 10 dips.[1]

• Transfer to a first change of xylene for 10 dips.

• Transfer to a second change of xylene for 10 dips.

• Transfer to a third change of xylene for 10 dips.

• Coverslip with a compatible mounting medium.

Corrective Procedure for Over-stained Slides

This protocol should be performed immediately after the staining step and before coverslipping.

Methodology:

• After removing the slide from the Metanil yellow solution, immerse it in a Coplin jar containing 100% ethyl alcohol.

• Agitate the slide gently and continuously. After 15 seconds, remove the slide and briefly rinse in a second fresh jar of 100% alcohol to stop the differentiation process for visual inspection.

• Check the slide microscopically if necessary, but be aware that the tissue must not be allowed to dry out.

• If staining is still too intense, return the slide to the first jar of 100% alcohol and continue to differentiate in 10-15 second intervals, checking after each interval.

• Once the desired staining intensity is reached, proceed with the standard two changes of fresh 100% ethyl alcohol rinses and subsequent xylene clearing steps as per the standard protocol.

Visual Workflow

The following diagram illustrates the logical workflow for troubleshooting Metanil yellow over-staining.

Caption: Troubleshooting workflow for Metanil yellow over-staining.

References

• 1. Alcian Blue - H&E - Metanil Yellow Stain for Diagnosing Barrett's Esophagus [sigmaaldrich.com]
• 2. newcomersupply.com [newcomersupply.com]
• 3. biognost.com [biognost.com]
• 4. newcomersupply.com [newcomersupply.com]

Photostability testing of C.I. Acid yellow 42 for fluorescence microscopy

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals utilizing C.I. Acid Yellow 42 in fluorescence microscopy, with a specific focus on photostability.

Frequently Asked Questions (FAQs)

Q1: What is C.I. Acid Yellow 42 and what are its spectral properties?

C.I. Acid Yellow 42 is a water-soluble, anionic azo dye.[1][2] Its chemical formula is C₃₂H₂₄N₈Na₂O₈S₂ and its CAS number is 6375-55-9.[1][3] While traditionally used in the textile industry, its fluorescent properties are being explored for microscopy applications. Detailed photophysical properties for fluorescence microscopy, such as quantum yield and precise excitation/emission maxima, are not extensively documented in scientific literature. Preliminary information suggests it absorbs light in the blue-violet region of the spectrum and emits a yellow fluorescence.

Q2: What is photobleaching and why is it a concern when using C.I. Acid Yellow 42?

Photobleaching, or fading, is the irreversible photochemical destruction of a fluorophore upon exposure to excitation light.[4][5] This process leads to a loss of fluorescent signal, which can compromise image quality and the accuracy of quantitative measurements.[6] Like many organic dyes, azo dyes such as C.I. Acid Yellow 42 are susceptible to photobleaching, which can limit their utility in experiments requiring long exposure times or time-lapse imaging.

Q3: How can I minimize photobleaching when imaging with C.I. Acid Yellow 42?

Several strategies can be employed to reduce the rate of photobleaching:

• Reduce Excitation Intensity: Use the lowest possible laser or lamp power that provides an adequate signal-to-noise ratio.[6]

• Minimize Exposure Time: Keep the duration of light exposure to a minimum. Use the camera's shortest possible exposure time and avoid unnecessary illumination of the sample.[6]

• Use Antifade Reagents: Mount your sample in a commercially available or homemade antifade mounting medium. These reagents typically contain free radical scavengers that help protect the fluorophore from photochemical damage.[7]

• Image with a High-Sensitivity Detector: A more sensitive camera can detect weaker signals, allowing for the use of lower excitation light levels.

Q4: Are there any known photophysical data for C.I. Acid Yellow 42 relevant to fluorescence microscopy?

Currently, there is a lack of published, peer-reviewed data on the key photophysical parameters of C.I. Acid Yellow 42 for fluorescence microscopy applications. To properly characterize this dye for your experiments, it is recommended to determine these values empirically. The table below is a template for the kind of data you should aim to collect.

Quantitative Data Summary (Hypothetical Data for C.I. Acid Yellow 42)

Photophysical Parameter	Hypothetical Value	Notes
Excitation Maximum (λex)	~420 nm	Determined by absorbance or excitation spectroscopy.
Emission Maximum (λem)	~540 nm	Determined by fluorescence emission spectroscopy.
Molar Extinction Coefficient (ε)	Value to be determined	A measure of how strongly the dye absorbs light at a given wavelength.
Fluorescence Quantum Yield (Φ)	Value to be determined	The ratio of photons emitted to photons absorbed.
Photobleaching Half-life (t½)	Value to be determined	The time it takes for the fluorescence intensity to decrease by 50% under specific illumination conditions.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Rapid Signal Loss (Photobleaching)	High excitation intensity. Long exposure times. Absence of antifade reagent.	Decrease laser/lamp power. Reduce camera exposure time. Use a mounting medium with an antifade agent.
No or Weak Fluorescent Signal	Incorrect filter set. Dye concentration is too low. pH of the mounting medium is not optimal.	Ensure your microscope's filter set is appropriate for the excitation and emission spectra of C.I. Acid Yellow 42. Increase the dye concentration in your staining protocol. Test a range of pH values for your mounting medium, as the fluorescence of some dyes is pH-sensitive.
High Background Fluorescence	Non-specific binding of the dye. Autofluorescence from the sample.	Optimize washing steps after staining to remove unbound dye. Include an unstained control sample to assess the level of autofluorescence and consider using a different emission filter to separate the specific signal from the background.
Observed "Yellowing" of Sample Over Time	This may be a visual manifestation of photodegradation or a chemical change in the dye or sample upon prolonged light exposure.	This phenomenon is sometimes observed with polymer-based samples or certain mounting media.[8][9] If this occurs, it is a strong indicator of photodegradation. Employ the strategies to minimize photobleaching.

Experimental Protocols

Protocol 1: Determining the Photobleaching Half-life of C.I. Acid Yellow 42

This protocol outlines a method to quantify the photostability of C.I. Acid Yellow 42 under your specific experimental conditions.

Materials:

• C.I. Acid Yellow 42 solution at a working concentration (e.g., 1 µM in PBS)

• Microscope slides and coverslips

• Fluorescence microscope with a stable light source (laser or LED) and a sensitive camera

• Image analysis software (e.g., ImageJ/Fiji)

Procedure:

• Sample Preparation: Prepare a thin film of the C.I. Acid Yellow 42 solution on a microscope slide and allow it to dry, or embed the dye in a polymer matrix like polyacrylamide to immobilize it.

• Microscope Setup:

  • Turn on the fluorescence microscope and allow the light source to stabilize.

  • Select the appropriate filter set for C.I. Acid Yellow 42.

  • Set the excitation intensity to a level you would typically use for your experiments. It is crucial to keep this intensity constant for all comparative measurements.

• Image Acquisition:

  • Acquire an initial image at time t=0.

  • Continuously illuminate the sample.

  • Acquire a time-lapse series of images at regular intervals (e.g., every 5-10 seconds) until the fluorescence intensity has decreased to less than 50% of the initial intensity.

• Data Analysis:

  • Open the image series in your image analysis software.

  • Select a region of interest (ROI) within the illuminated area.

  • Measure the mean fluorescence intensity within the ROI for each image in the time series.

  • Correct for background fluorescence by measuring the intensity of a region with no dye.

  • Normalize the background-corrected intensity values to the initial intensity at t=0.

  • Plot the normalized fluorescence intensity as a function of time.

  • The time at which the fluorescence intensity drops to 50% of the initial value is the photobleaching half-life (t½).[10]

Visualizations

Caption: Workflow for determining the photobleaching half-life.

Caption: Factors influencing the photostability of a fluorophore.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. sdinternational.com [sdinternational.com]
• 3. chembk.com [chembk.com]
• 4. Photobleaching - Wikipedia [en.wikipedia.org]
• 5. azolifesciences.com [azolifesciences.com]
• 6. Photobleaching in Fluorescence Imaging | Thermo Fisher Scientific - TW [thermofisher.com]
• 7. emsdiasum.com [emsdiasum.com]
• 8. A New Lignin-Based Polyurethane Film for Wood: Decay, Artificial Weathering, Physical and Morphological Characterization [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

Adjusting dehydration times for optimal Metanil yellow results

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals utilizing Metanil yellow in their experimental protocols. The following information is designed to address specific issues that may arise during the staining process, with a focus on the critical role of dehydration times for achieving optimal results.

Troubleshooting Guide

This guide addresses common problems encountered during Metanil yellow staining, providing potential causes and recommended solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Weak or Faint Yellow Staining	1. Inadequate Dehydration: Insufficient removal of water can lead to poor staining as the dye may not effectively bind to the target structures.[1] 2. Over-hydration during counterstaining: Excessive time in aqueous solutions after Metanil yellow application can cause the dye to leach out. 3. Exhausted Staining Solution: The Metanil yellow solution may be depleted or expired.	1. Adjust Dehydration Times: Ensure complete dehydration by following a graded alcohol series (e.g., 70%, 95%, 100%). Increase the duration in each alcohol step, particularly in the absolute alcohol, to ensure all water is removed.[1][2] 2. Minimize Rinse Times: After applying Metanil yellow, rinse slides briefly in distilled water before proceeding to dehydration.[2] 3. Prepare Fresh Solution: Use a freshly prepared Metanil yellow staining solution according to your laboratory's standard operating procedures.
Uneven Staining or Patchy Color	1. Incomplete Deparaffinization: Residual paraffin (B1166041) wax can prevent the stain from reaching the tissue.[3] 2. Incomplete Rehydration: Failure to fully rehydrate the tissue before staining can lead to inconsistent dye uptake.[2] 3. Carryover of Reagents: Inadequate draining between steps can dilute subsequent reagents, affecting staining consistency.[4][5]	1. Thorough Deparaffinization: Ensure slides are treated with sufficient changes of xylene or a xylene substitute for the appropriate duration to completely remove all paraffin.[4][5] 2. Proper Rehydration: Follow a descending series of alcohols to fully rehydrate the tissue sections before staining.[2] 3. Drain Slides Adequately: After each step, carefully drain the excess solution from the slides to prevent contamination of the next reagent.[4][5]
Excessive Background Staining	1. Over-staining: Leaving the slides in the Metanil yellow solution for too long can result in non-specific background staining.[4][5] 2. Inadequate Differentiation: If a differentiation step is part of the protocol, it may have been too short or the differentiator too weak.	1. Optimize Staining Time: Reduce the incubation time in the Metanil yellow solution. A typical duration is around 1 minute.[2][4][5][6] 2. Adjust Differentiation: If applicable, increase the time in the differentiating solution or use a slightly more acidic solution to remove excess stain.
Crystallization of Stain on Tissue	1. Stain Solution is Too Concentrated or Old: The dye may precipitate out of the solution. 2. Inadequate Rinsing: Failure to properly rinse after staining can leave behind excess dye that crystallizes upon dehydration.	1. Filter the Stain: Filter the Metanil yellow solution before use to remove any precipitates. 2. Thorough Rinsing: Ensure a thorough but brief rinse with distilled water after staining and before dehydration.[2]

Frequently Asked Questions (FAQs)

Q1: What is the optimal dehydration time for Metanil yellow staining?

A1: The optimal dehydration time can vary depending on the specific protocol and tissue type. However, a general guideline is to use a graded series of alcohols (e.g., 70%, 95%, and 100% ethanol). For instance, a protocol may involve 5 dips in 70% and 95% alcohol, followed by a 2-minute immersion in 100% alcohol.[2] Another protocol suggests 30 seconds in 95% ethyl alcohol and two changes of 30 seconds each in 100% ethyl alcohol.[4][5] It is crucial to ensure complete water removal for optimal staining.[1]

Q2: Can I use a xylene substitute for clearing after dehydration?

A2: Yes, xylene substitutes can be used for the clearing step after dehydration. It is important to follow the manufacturer's recommendations for the specific substitute you are using.[2][4][5]

Q3: Why is my Metanil yellow staining appearing dull or brownish instead of a vibrant yellow?

A3: This could be due to several factors. The pH of the staining solution might be off, or the solution may have degraded. Additionally, incomplete dehydration can affect the final color. Ensure your staining solution is fresh and properly prepared, and that your dehydration steps are thorough.

Q4: Is it necessary to use a graded series of alcohols for dehydration?

A4: Yes, using a graded series of alcohols (e.g., from 70% to 100%) is highly recommended.[2] This gradual process minimizes tissue distortion and ensures complete removal of water, which is critical for proper clearing and mounting, and ultimately for the quality of the stain.[1]

Experimental Protocols

Standard Dehydration and Clearing Protocol

This protocol outlines a typical dehydration and clearing procedure following Metanil yellow staining.

• After the final rinse following Metanil yellow staining, dip the slides 5 times in 70% alcohol.[2]

• Dip the slides 5 times in 95% alcohol.[2]

• Immerse the slides in 100% alcohol for 2 minutes.[2]

• Perform a second immersion in fresh 100% alcohol for 2 minutes.[2]

• Immerse the slides in two changes of xylene or a xylene substitute for 2 minutes each.[2]

• Mount the coverslip with a compatible mounting medium.

Quantitative Data on Dehydration Times from Various Protocols

Protocol Component	Protocol A[2]	Protocol B[4][5]	Protocol C
70% Alcohol	5 dips	1 minute	1 minute
95% Alcohol	5 dips	30 seconds	30-60 seconds
100% Alcohol	2 minutes	2 changes, 30 seconds each	2 changes, 30 seconds each
Clearing Agent	2 changes, 2 minutes each	3 changes, 10 dips each	2 changes, 10 dips each

Visualizations

Caption: General experimental workflow for Metanil yellow staining.

Caption: Troubleshooting logic for common Metanil yellow staining issues.

References

• 1. stainsfile.com [stainsfile.com]
• 2. biognost.com [biognost.com]
• 3. H&E Staining Basics: Troubleshooting Common H&E Stain Problems [leicabiosystems.com]
• 4. newcomersupply.com [newcomersupply.com]
• 5. newcomersupply.com [newcomersupply.com]
• 6. stainsfile.com [stainsfile.com]

Impact of water quality on C.I. Acid yellow 42 solution stability

This technical support guide provides troubleshooting advice and frequently asked questions regarding the impact of water quality on the stability of C.I. Acid Yellow 42 solutions. It is intended for researchers, scientists, and drug development professionals who may encounter issues during their experiments.

Frequently Asked Questions (FAQs)

Q1: My C.I. Acid Yellow 42 solution has changed color. What could be the cause?

A1: A color change in your C.I. Acid Yellow 42 solution can be attributed to several factors related to water quality. The most common causes are significant shifts in pH or the presence of contaminating metal ions. In dyeing processes, for instance, the presence of copper ions can cause a slight reddening and darkening of the solution, while iron ions may lead to a green-darkening effect.[1] Extreme pH values, both acidic and basic, can also alter the chromophore of the azo dye, leading to a visible color shift.[2]

Q2: I'm observing precipitation in my dye solution. Why is this happening?

A2: Precipitation, or a decrease in solubility, can occur due to changes in the solution's pH or the presence of certain metal ions that form insoluble complexes with the dye.[3][4] C.I. Acid Yellow 42 is soluble in water under normal conditions[1]; however, its solubility can be affected by the ionic strength of the solution and the presence of interfering substances.

Q3: How does pH affect the stability of the C.I. Acid Yellow 42 solution?

A3: The pH of a solution is a critical factor in the stability of azo dyes like C.I. Acid Yellow 42.[2] Extreme pH levels can lead to the degradation of the dye molecule.[2] While C.I. Acid Yellow 42 is stable under normal temperatures and pressures[5], acidic or basic conditions can catalyze hydrolysis or other degradation reactions.[2] For instance, in a study on another azo dye, the highest adsorption and stability were observed at a neutral pH of 7.0.[6]

Q4: What is the effect of metal ion contamination on the solution?

A4: Metal ions can have a significant impact on the stability and color of azo dye solutions by forming metal complexes.[3][7] For C.I. Acid Yellow 42, contact with copper ions can cause a slight reddening and darkening, while iron ions can lead to a greener, darker shade.[1] Chromium ions, however, have been observed to not cause a significant change.[1] The formation of these complexes can alter the absorption spectrum of the dye and may lead to precipitation.[3][8]

Troubleshooting Guide

This section provides a systematic approach to identifying and resolving common issues with C.I. Acid Yellow 42 solution stability.

Problem: Unexpected Color Change

Possible Causes:

• pH Shift: The pH of the water used to prepare the solution may be outside the optimal range.

• Metal Ion Contamination: The water source or other reagents may contain contaminating metal ions such as copper or iron.[1]

Troubleshooting Steps:

• Measure the pH of the solution: Use a calibrated pH meter to determine the current pH of your dye solution.

• Analyze for Metal Ions: If possible, use analytical techniques such as Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma (ICP) to test for the presence of metal ions in your water source.

• Use Purified Water: Prepare a fresh solution using high-purity, deionized water to see if the problem persists.

• Adjust pH: If the pH is determined to be the issue, carefully adjust it to a neutral range (around 7.0) using dilute acid or base.

Problem: Solution Instability (Precipitation or Degradation)

Possible Causes:

• Incorrect pH: The solution pH may be promoting aggregation or chemical degradation.[2]

• Presence of Strong Oxidizing or Reducing Agents: C.I. Acid Yellow 42 is incompatible with strong oxidizing and reducing agents.[5]

• High Ionic Strength: The overall concentration of dissolved salts in your water may be too high.

Troubleshooting Steps:

• Verify Water Purity: Ensure the water used is free from contaminants, especially strong oxidizing or reducing agents.[5]

• Control pH: Maintain the solution pH within a stable range, preferably neutral.[6]

• Lower Ionic Strength: If high salt concentration is suspected, prepare a new solution using water with lower ionic strength.

Experimental Protocols

Protocol 1: Spectrophotometric Analysis of Solution Stability

This protocol outlines a method to assess the stability of a C.I. Acid Yellow 42 solution over time using UV-Visible spectrophotometry.

Materials:

• C.I. Acid Yellow 42

• High-purity deionized water

• pH meter

• UV-Visible spectrophotometer

• Cuvettes

• Buffer solutions (pH 4, 7, 9)

Procedure:

• Prepare Stock Solution: Accurately weigh and dissolve a known amount of C.I. Acid Yellow 42 in deionized water to create a concentrated stock solution.

• Prepare Test Solutions: Dilute the stock solution with the respective buffer solutions (pH 4, 7, and 9) to a final concentration suitable for spectrophotometric analysis (i.e., absorbance within the linear range of the instrument). Also, prepare a sample diluted with unbuffered deionized water.

• Initial Measurement: Immediately after preparation, measure the absorbance spectrum of each test solution at its wavelength of maximum absorbance (λmax).

• Incubation: Store the test solutions under controlled conditions (e.g., room temperature, protected from light).

• Time-course Measurements: At regular intervals (e.g., 1, 6, 12, 24, and 48 hours), re-measure the absorbance of each solution.

• Data Analysis: Plot absorbance versus time for each pH value. A decrease in absorbance over time indicates degradation of the dye.

Protocol 2: Evaluation of Metal Ion Effects

This protocol details how to investigate the impact of specific metal ions on the stability of C.I. Acid Yellow 42 solutions.

Materials:

• C.I. Acid Yellow 42 solution (prepared with deionized water)

• Stock solutions of metal salts (e.g., CuSO₄, FeCl₃)

• UV-Visible spectrophotometer

Procedure:

• Prepare Dye Solution: Prepare a solution of C.I. Acid Yellow 42 in deionized water at a known concentration.

• Spike with Metal Ions: To separate aliquots of the dye solution, add small, known concentrations of the metal ion stock solutions (e.g., 1, 5, 10 ppm).

• Spectrophotometric Analysis: Immediately measure the absorbance spectrum of each metal-spiked solution and a control (dye solution with no added metal ions).

• Observe Changes: Note any shifts in the λmax or changes in the absorbance values, which would indicate the formation of a dye-metal complex.

• Monitor Over Time: Store the solutions and re-measure the spectra at various time points to assess stability.

Data Presentation

Table 1: Effect of pH on the Stability of C.I. Acid Yellow 42 Solution

Time (hours)	Absorbance at pH 4	Absorbance at pH 7	Absorbance at pH 9
0	Initial Absorbance	Initial Absorbance	Initial Absorbance
1	Absorbance Value	Absorbance Value	Absorbance Value
6	Absorbance Value	Absorbance Value	Absorbance Value
12	Absorbance Value	Absorbance Value	Absorbance Value
24	Absorbance Value	Absorbance Value	Absorbance Value
48	Absorbance Value	Absorbance Value	Absorbance Value

Table 2: Impact of Metal Ions on the Absorption Spectrum of C.I. Acid Yellow 42

Metal Ion (Concentration)	λmax (nm)	Absorbance at λmax	Color Observation
Control (No Metal)	λmax	Absorbance	Yellow
Copper (1 ppm)	λmax	Absorbance	Observation
Copper (5 ppm)	λmax	Absorbance	Observation
Copper (10 ppm)	λmax	Absorbance	Observation
Iron (1 ppm)	λmax	Absorbance	Observation
Iron (5 ppm)	λmax	Absorbance	Observation
Iron (10 ppm)	λmax	Absorbance	Observation

Visualizations

Caption: Troubleshooting workflow for C.I. Acid Yellow 42 solution instability.

Caption: General experimental workflow for assessing solution stability.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. researchgate.net [researchgate.net]
• 3. jchemrev.com [jchemrev.com]
• 4. ijacskros.com [ijacskros.com]
• 5. cncolorchem.com [cncolorchem.com]
• 6. repositorio.unesp.br [repositorio.unesp.br]
• 7. Physico-analytical studies on some heterocyclic azo dyes and their metal complexes with some transition metals - ProQuest [proquest.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Shelf-Life of Metanil Yellow Staining Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the preparation, storage, and troubleshooting of Metanil yellow staining solutions to ensure optimal performance and longevity in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage procedure for Metanil yellow staining solutions?

A1: To maximize shelf-life, Metanil yellow solutions should be stored in a tightly closed, preferably opaque, container at a controlled room temperature between 15°C and 25°C.[1] The storage area should be dry and protected from direct sunlight.[1]

Q2: What is the expected shelf-life of a properly prepared Metanil yellow solution?

A2: A 0.25% Metanil yellow solution containing a small amount of glacial acetic acid can be stable for up to one year when stored under the recommended conditions.

Q3: Can I use any type of water to prepare my Metanil yellow solution?

A3: It is highly recommended to use distilled or deionized water to prepare your staining solution. Tap water may contain impurities and microorganisms that can degrade the dye and affect staining consistency.

Q4: Is it necessary to add any preservatives to my Metanil yellow solution?

A4: While a simple acidified aqueous solution can be stable for a considerable time, the addition of preservatives is a good practice for extending the shelf-life, especially for stock solutions. Preservatives help to prevent microbial growth which can lead to the degradation of the dye.

Q5: What preservatives are suitable for Metanil yellow solutions?

A5: For aqueous dye solutions, preservatives such as sodium benzoate (B1203000) and potassium sorbate (B1223678) are commonly used. Their effectiveness is pH-dependent, and they generally work best in an acidic environment.

Troubleshooting Guide

Problem	Possible Cause	Solution
Weak or Faded Staining	1. Degraded Staining Solution: The dye may have degraded due to improper storage (exposure to light, high temperatures) or prolonged storage beyond its shelf-life. 2. Incorrect pH: The pH of the staining solution may not be optimal for binding to the target tissue components. Metanil yellow is an acidic dye and typically performs best in an acidic environment. 3. Insufficient Staining Time: The incubation time may be too short for the dye to adequately penetrate and bind to the tissue.	1. Prepare a fresh staining solution using the recommended protocol. Ensure proper storage of the new solution. 2. Check the pH of your staining solution and adjust it to a slightly acidic range using glacial acetic acid. 3. Increase the staining time in increments to determine the optimal duration for your specific tissue and protocol.
Presence of Precipitate in the Solution	1. Low Solubility: The concentration of Metanil yellow may be too high for the solvent, especially if prepared at a low temperature. 2. Contamination: The solution may be contaminated with microorganisms or other impurities. 3. pH Shift: A significant shift in the pH of the solution can cause the dye to precipitate.	1. Gently warm the solution while stirring to help dissolve the precipitate. If the issue persists, filter the solution before use. For future preparations, ensure the dye is fully dissolved. 2. Filter the solution through a fine-pore filter paper. Consider adding a preservative to new solutions to prevent microbial growth. 3. Verify and adjust the pH of the solution.
Uneven Staining or High Background	1. Excessive Staining Time: Over-staining can lead to non-specific binding and high background. 2. Inadequate Rinsing: Insufficient rinsing after staining can leave excess dye on the slide. 3. Presence of Precipitate: Precipitate from the staining solution can deposit on the tissue, causing artifacts.	1. Reduce the staining time. Titrate the staining duration to find the optimal balance between specific staining and background. 2. Ensure thorough but gentle rinsing with the appropriate buffer or distilled water after the staining step. 3. Filter the staining solution before use to remove any particulate matter.
Color of the Solution has Changed	1. Chemical Degradation: The azo bond in Metanil yellow is susceptible to cleavage through oxidation or reduction, leading to a loss of color. This can be accelerated by exposure to light and air. 2. Microbial Contamination: Some microorganisms can metabolize azo dyes, causing the solution to decolorize.	1. Discard the solution and prepare a fresh batch. Store the new solution in a tightly sealed, opaque container to minimize exposure to light and oxygen. 2. Discard the contaminated solution. When preparing a new solution, consider adding an antifungal or antibacterial agent.

Experimental Protocols

Protocol for Preparation of a Standard 0.25% Metanil Yellow Staining Solution

Materials:

• Metanil yellow powder (dye content ≥ 85%)

• Distilled or deionized water

• Glacial acetic acid

• Volumetric flask (100 mL)

• Graduated cylinder

• Magnetic stirrer and stir bar

• Filter paper (pore size 0.45 µm)

• Storage bottle (amber glass)

Procedure:

• Weigh 0.25 g of Metanil yellow powder and transfer it to a 100 mL volumetric flask.

• Add approximately 80 mL of distilled water to the flask.

• Add 0.25 mL of glacial acetic acid to the solution.

• Place a magnetic stir bar in the flask and stir the solution on a magnetic stirrer until the dye is completely dissolved. Gentle warming (to no more than 40°C) can be applied to aid dissolution.

• Once the dye is fully dissolved, allow the solution to cool to room temperature.

• Add distilled water to bring the final volume to 100 mL.

• Filter the solution through a 0.45 µm filter to remove any undissolved particles.

• Transfer the filtered solution to a clean, clearly labeled amber glass storage bottle.

• Store the solution at 15-25°C, protected from light.

Protocol for Enhancing Shelf-Life with Preservatives

For extended shelf-life, especially for large stock solutions, the addition of antimicrobial preservatives is recommended.

Recommended Preservatives and Concentrations:

Preservative	Recommended Concentration (% w/v)	Optimal pH Range
Sodium Benzoate	0.1%	Acidic (pH 2.5 - 4.0)
Potassium Sorbate	0.1% - 0.2%	Acidic (pH up to 6.5)

Procedure (Modification of the standard protocol):

• Follow steps 1-3 of the standard protocol.

• Before adding the magnetic stir bar, add the chosen preservative at the recommended concentration (e.g., 0.1 g of sodium benzoate for a 100 mL solution).

• Proceed with steps 4-9 of the standard protocol.

Visual Guides

Caption: Troubleshooting workflow for common Metanil yellow staining issues.

Caption: Simplified degradation pathway of Metanil yellow.

References

• 1. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of C.I. Acid Yellow 42 and Picric Acid for Collagen Staining

For researchers, scientists, and drug development professionals, the accurate visualization and quantification of collagen is paramount in studies ranging from fibrosis to tissue engineering. This guide provides a detailed comparison of two acidic compounds: C.I. Acid Yellow 42 and Picric acid, evaluating their utility in collagen staining.

While both are acidic dyes, their applications in histology, particularly for collagen staining, are vastly different. Picric acid is a cornerstone of the well-established Picro-Sirius Red (PSR) staining method, a highly specific and widely used technique for collagen visualization and differentiation. In contrast, C.I. Acid Yellow 42 is primarily utilized as a textile dye, with no documented application in histological staining for collagen. This guide will delve into the chemical properties of both compounds, provide a detailed protocol for the Picric acid-based PSR method, and present a comparative summary, highlighting the stark contrast in their utility for collagen analysis.

Chemical Properties and Interaction with Collagen

The interaction of a dye with tissue components is dictated by its chemical structure. The significant differences between Picric acid and C.I. Acid Yellow 42 in this regard explain their divergent applications.

Picric acid , or 2,4,6-trinitrophenol, is a small, highly acidic molecule.[1][2] Its primary role in collagen staining is not as a direct stain but as a crucial component of the Picro-Sirius Red solution. The acidic nature of Picric acid (pKa 0.38) lowers the pH of the staining solution, which enhances the binding of the Sirius Red dye to the basic amino acid residues of collagen.[3] It is believed that Picric acid forms picrates with basic amino acids, causing the proteins to precipitate, which further facilitates the specific binding of Sirius Red.[4] The combination of Picric acid and Sirius Red results in a highly specific stain for collagen that, when viewed under polarized light, exhibits a birefringence that can be used to differentiate collagen types.[5]

C.I. Acid Yellow 42 is a much larger and more complex molecule, classified as a double azo dye.[6] Its structure contains two sulfonic acid groups, which are anionic and could theoretically interact with positively charged groups in proteins. However, its large size and different chemical architecture compared to dyes typically used in histology may hinder its ability to specifically bind to the tightly packed collagen fibrils. Its established use is in the dyeing of wool, silk, and other textiles, where the binding mechanisms are different from those required for specific histological staining.[6] There is no scientific literature to support its use for staining collagen or any other tissue components.

dot

Figure 1. Chemical structures of C.I. Acid Yellow 42 and Picric acid.

Comparative Data Summary

The following table summarizes the key characteristics of C.I. Acid Yellow 42 and Picric acid.

Feature	C.I. Acid Yellow 42	Picric Acid
Chemical Formula	C₃₂H₂₄N₈Na₂O₈S₂[6]	C₆H₃N₃O₇[1]
Molecular Weight	758.69 g/mol [6]	229.10 g/mol [1]
Primary Application	Textile dye[6]	Component of histological stains (e.g., Picro-Sirius Red), explosives[1]
Application in Collagen Staining	Not reported in scientific literature.	Key component of the Picro-Sirius Red stain for specific collagen visualization.[3]
Mechanism in Staining	N/A for histology.	Lowers pH to enhance Sirius Red binding to collagen; forms picrates with basic amino acids.[3][4]
Safety Hazards	May cause an allergic skin reaction.	Explosive when dry, toxic if swallowed or in contact with skin, harmful if inhaled.[7]

Experimental Protocol: Picro-Sirius Red Staining for Collagen

This protocol details the widely accepted Picro-Sirius Red staining method, which utilizes Picric acid for the specific visualization of collagen fibers.

Materials:

• Picro-Sirius Red Solution (0.1% Sirius Red F3B in saturated aqueous Picric acid)

• Weigert's Iron Hematoxylin (B73222)

• Acidified Water (0.5% acetic acid in distilled water)

• Ethanol (B145695) (graded series: 70%, 95%, 100%)

• Xylene or other clearing agent

• Mounting medium

• Paraffin-embedded tissue sections on slides

Procedure:

• Deparaffinization and Rehydration:

  • Immerse slides in xylene to remove paraffin.

  • Rehydrate sections by passing them through a graded series of ethanol (100%, 95%, 70%) and finally into distilled water.

• Nuclear Staining (Optional):

  • Stain with Weigert's iron hematoxylin for 8 minutes.

  • Wash in running tap water for 10 minutes.

  • Differentiate in 1% acid alcohol for 10-15 seconds.

  • Wash in running tap water for 10 minutes.

• Picro-Sirius Red Staining:

  • Stain in Picro-Sirius Red solution for 60 minutes.

• Washing:

  • Wash in two changes of acidified water.[8]

• Dehydration and Clearing:

  • Dehydrate rapidly through graded ethanol (95%, 100%).

  • Clear in xylene.

• Mounting:

  • Mount with a synthetic mounting medium.

Expected Results:

• Collagen fibers: Red

• Muscle, cytoplasm: Yellow

• Nuclei: Black (if counterstained)

Under polarized light microscopy:

• Thicker, more organized collagen (Type I): Yellow-orange to red birefringence

• Thinner, less organized collagen (Type III): Green birefringence

dot

Figure 2. Experimental workflow for Picro-Sirius Red staining.

Conclusion

The comparison between C.I. Acid Yellow 42 and Picric acid for collagen staining is unequivocal. Picric acid, as a fundamental component of the Picro-Sirius Red staining method, is an indispensable tool for collagen research, offering high specificity and the ability to differentiate collagen subtypes.[9] Its mechanism of action in this context is well-understood and the protocol is robust and widely validated.

In stark contrast, C.I. Acid Yellow 42 has no established role in histological staining. Its chemical properties and primary application as a textile dye make it an unsuitable candidate for specific collagen visualization in biological tissues. Researchers and scientists seeking to analyze collagen should rely on the validated and specific Picro-Sirius Red method, which leverages the unique chemical properties of Picric acid to achieve its well-regarded results.

References

• 1. Picric acid - Wikipedia [en.wikipedia.org]
• 2. Picric Acid: Formula, Structure, Synthesis & Key Uses [vedantu.com]
• 3. benchchem.com [benchchem.com]
• 4. stainsfile.com [stainsfile.com]
• 5. Picrosirius Red Staining: Revisiting Its Application to the Qualitative and Quantitative Assessment of Collagen Type I and Type III in Tendon - PMC [pmc.ncbi.nlm.nih.gov]
• 6. worlddyevariety.com [worlddyevariety.com]
• 7. Picric Acid: Guidance for Laboratories | EHS [ehs.ua.edu]
• 8. med.emory.edu [med.emory.edu]
• 9. Reexploring picrosirius red: A review - Indian J Pathol Oncol [ijpo.co.in]

A Comparative Analysis of Metanil Yellow and Tartrazine as Histological Counterstains

In the field of histology, the selection of an appropriate counterstain is crucial for providing contrast to primary stains, thereby enabling the clear differentiation of various tissue components. Among the yellow counterstains utilized, Metanil yellow and Tartrazine are two synthetic azo dyes that serve as alternatives to other counterstains in various histological procedures. This guide provides an objective comparison of their performance, supported by available experimental data and detailed protocols, to assist researchers, scientists, and drug development professionals in making informed decisions for their specific applications.

Overview of Metanil Yellow and Tartrazine

Metanil yellow (C.I. 13065) is an azo dye that has been employed as a yellow counterstain in histological techniques, notably in variations of the Masson's trichrome stain for visualizing collagen fibers.[1] It is also utilized to enhance histological detail in Periodic Acid-Schiff (PAS)-hematoxylin staining protocols.[2]

Tartrazine (C.I. 19140), also known as Acid Yellow 23, is another synthetic lemon-yellow azo dye.[1] In histology, it is frequently used as a light yellow background counterstain in procedures such as the Mucicarmine and Gram stains.[1] It is particularly recognized for its application in Lendrum's phloxine-tartrazine method for the demonstration of viral inclusion bodies and Paneth cell granules.[1]

Performance Comparison and Experimental Data

While direct head-to-head quantitative comparisons of Metanil yellow and Tartrazine for the same histological application are not extensively documented in readily available literature, their performance can be inferred from their use in different established protocols.

One study comparing various staining methods for the detection of pathogenic fungi provided some quantitative data on the performance of Metanil yellow as a counterstain in Periodic Acid-Schiff (PAS) based methods. In this context, PAS with a Metanil yellow counterstain (PAS-M) demonstrated a 60% sensitivity for fungal detection, which was comparable to the 56% sensitivity observed with a light green counterstain.[3][4] This suggests Metanil yellow is an effective counterstain in this application, providing clear differentiation of fungal elements.

Tartrazine's utility is highlighted in its use as a differentiating agent and counterstain in Lendrum's phloxine-tartrazine method, where it selectively removes phloxine from collagen and cytoplasm, resulting in a yellow background that contrasts with the red-stained viral inclusions or Paneth cell granules.[5][6]

The selection between Metanil yellow and Tartrazine often depends on the specific requirements of the primary stain and the tissue components to be differentiated.

Summary of Quantitative Data

Staining Method	Counterstain	Target	Sensitivity/Outcome	Reference
Periodic Acid-Schiff (PAS)	Metanil Yellow	Pathogenic Fungi	60% sensitivity in detection	[3][4]
Lendrum's Method	Tartrazine	Viral Inclusion Bodies, Paneth Cell Granules	Effective differentiation with yellow background	[5][6]

Experimental Protocols

Detailed methodologies for key staining procedures utilizing Metanil yellow and Tartrazine are provided below.

Metanil Yellow as a Counterstain in PAS-Hematoxylin Staining

This protocol is adapted from a method for enhancing histological detail in glycol methacrylate-embedded tissues.[2]

Reagents:

• Periodic Acid Solution (1%)

• Schiff Reagent

• Weigert's Iron Hematoxylin (B73222)

• Metanil Yellow Solution (0.25% aqueous)

• Acid Alcohol

Procedure:

• Bring sections to water.

• Oxidize in 1% periodic acid for 10 minutes.

• Rinse in distilled water.

• Stain in Schiff reagent for 15 minutes.

• Wash in running tap water for 10 minutes.

• Stain nuclei with Weigert's iron hematoxylin for 5-10 minutes.

• Differentiate in acid alcohol.

• Wash in running tap water.

• Counterstain with 0.25% Metanil yellow solution for 30-60 seconds.

• Dehydrate through graded alcohols, clear in xylene, and mount.

Expected Results:

• PAS-positive substances (e.g., glycogen, basement membranes): Magenta

• Nuclei: Blue/Black

• Background: Yellow

Tartrazine in Lendrum's Phloxine-Tartrazine Method

This method is used for the demonstration of viral inclusion bodies and Paneth cell granules.[5][7]

Reagents:

• Mayer's Hemalum

• Phloxine Solution (0.5% Phloxine B, 0.5% Calcium Chloride in distilled water)

• Tartrazine Solution (Saturated solution of Tartrazine in 2-Ethoxyethanol)

Procedure:

• Bring sections to water.

• Stain nuclei with Mayer's hemalum.

• Wash in tap water.

• Stain in Phloxine solution for 20 minutes.

• Rinse in tap water and blot to near dryness.

• Differentiate and counterstain in the saturated Tartrazine solution until inclusion bodies are red and the background is yellow (monitor microscopically).

• Rinse thoroughly with absolute ethanol.

• Clear with xylene and mount.

Expected Results:

• Nuclei: Blue

• Acidophil virus inclusion bodies, Paneth cell granules: Red

• Background: Yellow

Visualization of Experimental Workflows

To illustrate the sequence of steps in the described histological staining procedures, the following diagrams are provided.

References

• 1. benchchem.com [benchchem.com]
• 2. Enhancement of histological detail using metanil yellow as counterstain in periodic acid Schiff's hematoxylin staining of glycol methacrylate tissue sections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Special Stains for Collagen, Reticulin & Elastic Fibers [leicabiosystems.com]
• 4. Mechanism of connective tissue techniques. I. The effect of dye concentration and staining time on anionic dye procedures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Serological Changes Induced by Blend of Sunset Yellow, Metanil Yellow and Tartrazine in Swiss Albino Rat, Rattus Norvegicus - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. Evaluation of biosafe alternative to eosin in hematoxylin and eosin staining procedure: A comparative study - PMC [pmc.ncbi.nlm.nih.gov]

Performance of C.I. Acid yellow 42 in different trichrome staining variants

For researchers and professionals in histology and drug development, trichrome stains are essential for differentiating tissue components, particularly collagen from muscle and cytoplasm. The selection of the yellow counterstain in these multi-step procedures can significantly impact staining outcomes. This guide provides an objective comparison of C.I. Acid Yellow 42 (Metanil Yellow) with other common yellow dyes used in trichrome staining variants, supported by procedural outlines and a visual workflow.

Comparative Analysis of Yellow Dyes in Histology

C.I. Acid Yellow 42 is an azo dye frequently employed as a yellow counterstain.[1] Its performance is best evaluated in comparison to other dyes used for similar purposes, such as Tartrazine, Picric Acid, and Orange G. The choice of dye often depends on the specific requirements of the staining protocol and the desired contrast.[1][2]

Table 1: Comparison of Common Yellow Dyes in Histological Staining

Feature	C.I. Acid Yellow 42 (Metanil Yellow)	Tartrazine	Picric Acid	Orange G
C.I. Number	13065[1]	19140	10305	16230
Molecular Weight	375.38 g/mol	534.3 g/mol	229.1 g/mol	452.37 g/mol
Typical Use	Collagen counterstain in Masson's variants.[3]	Background counterstain (e.g., Lendrum's phloxine-tartrazine).[1]	Component of Van Gieson stain; mordant in Bouin's fluid.[1][2]	Erythrocyte and cytoplasm stain.[2][4]
Solubility	Soluble in water and ethanol.[5]	Soluble in water.	Soluble in water and ethanol.	Soluble in water.
Staining Color	Yellow to reddish-yellow.[5]	Light yellow.[1]	Yellow.[1]	Orange.[4]
Key Advantages	Good contrast for collagen when used as the fiber stain.[2][3]	Provides a delicate, transparent background.	Dual function as a dye and a fixative component.[2]	Effective for staining small, dense structures like erythrocytes.[2]
Considerations	Can induce potential toxicity with chronic exposure.[1]	Some studies indicate potential toxic effects.[1]	Explosive when dry; can hydrolyze DNA.[2][6]	Smaller molecular weight allows it to penetrate dense tissues.[2]

Experimental Protocols

The performance of a dye is intrinsically linked to the staining protocol. Below are detailed methodologies for two trichrome variants: a Masson's variant that uses Metanil Yellow to stain collagen yellow, and a more traditional Masson's trichrome for comparison, which typically stains collagen blue or green.

Protocol 1: Masson's Trichrome with Yellow Collagen Variant (Using C.I. Acid Yellow 42)

This method is a variant of Masson's technique where collagen is stained yellow, contrasting with red muscle fibers.[3]

Tissue Preparation:

• Use 5µm paraffin (B1166041) sections of tissue fixed in neutral buffered formalin. For enhanced results, secondary fixation in Bouin's fluid for one hour at 56°C is recommended.[3]

Staining Procedure:

• Deparaffinize sections and bring to water.

• Stain nuclei with an iron hematoxylin (B73222) (e.g., Weigert's or Régaud's) for 5-10 minutes.[3][7]

• Wash well in running tap water.[7]

• Stain with a red plasma stain, such as Biebrich scarlet-acid fuchsin solution, for 5 minutes.[3][7]

• Rinse briefly with distilled water.

• Differentiate with a 1% phosphomolybdic acid solution for 5 minutes. This step removes the red dye from the collagen.[3]

• Drain the slide and apply a saturated aqueous solution of Metanil Yellow (C.I. Acid Yellow 42) for 5 minutes.[3]

• Rinse briefly with 1% acetic acid solution.[7]

• Dehydrate rapidly through absolute ethanol, clear with xylene, and mount using a resinous medium.[3]

Expected Results:

• Nuclei: Black[3]

• Muscle and Cytoplasm: Red[3]

• Collagen: Yellow[3]

Protocol 2: Lillie's Modification of Masson's Trichrome (Blue/Green Collagen)

This widely used protocol demonstrates the more common color scheme where collagen is stained blue or green.[8][9]

Tissue Preparation:

• Use 5µm paraffin sections. Post-fixation of formalin-fixed tissues in Bouin's solution at 56°C for one hour is recommended to intensify colors.[6][8]

Staining Procedure:

• Deparaffinize sections and bring to water. If using Bouin's post-fixation, wash in running water until the yellow color is removed.[8][10]

• Stain nuclei with Weigert's iron hematoxylin for 5-10 minutes.[7]

• Wash in running tap water for 5-10 minutes.[10]

• Stain in Biebrich scarlet-acid fuchsin solution for 5-15 minutes.[10][11]

• Rinse in distilled water.

• Differentiate in a phosphotungstic/phosphomolybdic acid solution for 10-15 minutes, or until collagen is decolorized.[11]

• Stain in Aniline Blue or Fast Green FCF solution for 5-10 minutes.[8][11]

• Rinse briefly and differentiate in 1% acetic acid solution for 1-3 minutes.[10][11]

• Dehydrate through graded alcohols, clear in xylene, and mount.[11]

Expected Results:

• Nuclei: Black[11]

• Cytoplasm, Muscle, Erythrocytes: Red[11]

• Collagen: Blue or Green[4][11]

Visualization of Trichrome Staining Workflow

The following diagram illustrates the generalized workflow for a multi-step trichrome staining procedure, highlighting the key stages where different dyes are applied and differentiated.

Caption: Generalized workflow for multi-step trichrome staining.

References

• 1. benchchem.com [benchchem.com]
• 2. stainsfile.com [stainsfile.com]
• 3. stainsfile.com [stainsfile.com]
• 4. What is Histology: The Histology Guide [histology.leeds.ac.uk]
• 5. worlddyevariety.com [worlddyevariety.com]
• 6. saffronscientific.com [saffronscientific.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. stainsfile.com [stainsfile.com]
• 9. biogenex.com [biogenex.com]
• 10. mmpc.org [mmpc.org]
• 11. microbenotes.com [microbenotes.com]

A Researcher's Guide to Quantitative Collagen Staining: C.I. Acid Yellow 42 (Picrosirius Red) vs. Alternatives

For researchers, scientists, and drug development professionals, the accurate quantification of collagen is critical for understanding fibrosis, tissue remodeling, and the efficacy of therapeutic interventions. This guide provides a comprehensive comparison of C.I. Acid Yellow 42, more commonly known in histological applications as Picrosirius Red (PSR), with other prominent collagen staining methods. We present supporting experimental data, detailed protocols, and visualizations to aid in the selection of the most appropriate technique for your research needs.

Comparison of Collagen Staining Methods

The choice of a collagen staining method depends on the specific research question, the required level of specificity, and the available imaging equipment. While Picrosirius Red is often considered the gold standard for its specificity, especially when combined with polarized microscopy, other stains like Masson's Trichrome remain widely used. Newer technologies such as Second Harmonic Generation (SHG) imaging and Collagen Hybridizing Peptides (CHPs) offer alternatives with distinct advantages.

Key Performance Characteristics:

Feature	C.I. Acid Yellow 42 (Picrosirius Red)	Masson's Trichrome	Other Alternatives (e.g., SHG, CHPs)
Principle	An acidic dye that binds to the basic groups in collagen, enhancing its natural birefringence.[1]	A multi-step stain that uses different dyes to differentiate collagen from other tissue components like muscle and cytoplasm.	SHG: Label-free imaging based on the non-centrosymmetric structure of fibrillar collagen. CHPs: Peptides that selectively bind to denatured collagen.[2]
Specificity for Collagen	Highly specific for collagen, particularly when viewed under polarized light.	Stains collagen blue or green, providing good contrast but may also stain other connective tissue elements.	SHG: Highly specific to fibrillar collagen. CHPs: Specific to denatured/unfolded collagen, indicating active remodeling.[2]
Visualization	Red under bright-field microscopy. Under polarized light, collagen fibers appear bright yellow, orange, or green depending on their thickness and orientation.[1]	Collagen appears blue or green, nuclei are black, and cytoplasm/muscle is red.	SHG: Generates a signal directly from collagen without staining. CHPs: Can be fluorescently labeled for visualization.
Quantitative Analysis	Amenable to quantification via image analysis of color thresholds (bright-field) or birefringence intensity (polarized light).[3]	Quantifiable through color deconvolution in image analysis software to isolate the blue or green channel.[4]	SHG: Provides quantitative metrics on collagen organization and density. CHPs: Fluorescence intensity can be quantified.

Quantitative Data Comparison

The following table summarizes hypothetical quantitative data derived from studies comparing Picrosirius Red and Masson's Trichrome staining for collagen quantification in fibrotic tissue models. The values represent the percentage of the total tissue area that is positively stained for collagen (collagen area fraction).

Table 1: Quantitative Comparison of Collagen Area Fraction (%)

Treatment Group	Picrosirius Red (% Area)	Masson's Trichrome (% Area)
Control	5.2 ± 1.1	6.5 ± 1.3
Disease Model	25.8 ± 3.5	28.2 ± 3.9
Treatment A	15.1 ± 2.4	17.3 ± 2.8
Treatment B	10.7 ± 1.9	12.5 ± 2.1

Note: Data is representative. Studies have shown that while absolute values may differ slightly, the overall trends between the two staining methods are generally similar.[5][6][7] Some studies suggest that Masson's Trichrome may yield slightly higher collagen density measurements than Picrosirius Red.[5][6][7]

Experimental Protocols

Detailed and consistent methodologies are crucial for reproducible quantitative analysis. Below are standard protocols for Picrosirius Red and Masson's Trichrome staining of formalin-fixed, paraffin-embedded tissue sections.

Picrosirius Red Staining Protocol

• Deparaffinization and Rehydration:

  • Immerse slides in two changes of xylene for 5 minutes each.

  • Rehydrate through a graded series of ethanol (B145695) (100%, 95%, 70%) for 3 minutes each.

  • Rinse in distilled water.

• Staining:

  • Stain nuclei with Weigert's hematoxylin (B73222) for 8 minutes.

  • Wash in running tap water for 10 minutes.

  • Stain in Picrosirius Red solution (0.1% Sirius Red in saturated picric acid) for 60 minutes.

• Differentiation and Dehydration:

  • Wash in two changes of acidified water (0.5% acetic acid).

  • Dehydrate rapidly through three changes of 100% ethanol.

  • Clear in two changes of xylene for 5 minutes each.

• Mounting:

  • Mount with a resinous mounting medium.

Masson's Trichrome Staining Protocol

• Deparaffinization and Rehydration: As described for Picrosirius Red.

• Mordanting:

  • If formalin-fixed, re-fix in Bouin's solution for 1 hour at 56°C to improve stain quality.

  • Rinse in running tap water for 5-10 minutes to remove the yellow color.

• Staining:

  • Stain in Weigert's iron hematoxylin for 10 minutes.

  • Rinse in running tap water for 10 minutes and then in distilled water.

  • Stain in Biebrich scarlet-acid fuchsin solution for 10-15 minutes.

  • Rinse in distilled water.

  • Differentiate in phosphomolybdic-phosphotungstic acid solution for 10-15 minutes.

  • Stain in aniline (B41778) blue solution for 5-10 minutes.

  • Rinse briefly in distilled water.

• Differentiation and Dehydration:

  • Differentiate in 1% acetic acid solution for 2-5 minutes.

  • Wash in distilled water.

  • Dehydrate quickly through graded ethanols and clear in xylene.

• Mounting:

  • Mount with a resinous mounting medium.

Quantitative Analysis Workflow

Digital image analysis is the standard method for quantifying collagen from stained tissue sections. Software such as ImageJ or FIJI is commonly used.

Caption: Workflow for quantitative analysis of collagen staining using digital image analysis.

Signaling Pathways in Collagen Homeostasis

The deposition of collagen, which these staining methods quantify, is the downstream result of complex signaling pathways involved in fibrosis. The Transforming Growth Factor-beta (TGF-β) pathway is a central regulator of collagen synthesis, while Matrix Metalloproteinases (MMPs) are key enzymes in its degradation.

TGF-β Signaling Pathway in Collagen Synthesis

TGF-β signaling plays a pivotal role in the development of fibrosis by stimulating the production of extracellular matrix proteins, including collagen.

Caption: Simplified TGF-β signaling pathway leading to increased collagen synthesis.

Collagen Degradation Pathway

The degradation of collagen is a crucial process for maintaining tissue homeostasis and is primarily mediated by MMPs.

Caption: Enzymatic degradation of collagen by Matrix Metalloproteinases (MMPs).

References

• 1. benchchem.com [benchchem.com]
• 2. 3helix.com [3helix.com]
• 3. Histological image quantification of picrosirius red stained skeletal muscle sections [protocols.io]
• 4. researchhub.com [researchhub.com]
• 5. Comparative Evaluation of Masson's Trichrome and Picrosirius Red Staining for Digital Collagen Quantification Using ImageJ in Rabbit Wound Healing Research | Journal of Experimental Biology and Agricultural Sciences [jebas.org]
• 6. researchgate.net [researchgate.net]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]

A Comparative Guide to the Validation of C.I. Acid Yellow 42 Staining with Immunohistochemistry

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of C.I. Acid Yellow 42, a traditional histological stain, with the highly specific method of immunohistochemistry (IHC). While C.I. Acid Yellow 42 is a cost-effective and straightforward dye for visualizing certain tissue components, its specificity can be limited. Immunohistochemistry offers a method to validate and confirm the findings of such general stains by targeting specific protein antigens. This guide will explore the principles of both techniques, present a framework for validating C.I. Acid Yellow 42 staining, and provide detailed experimental protocols.

Introduction to C.I. Acid Yellow 42 and Immunohistochemistry

C.I. Acid Yellow 42 is a water-soluble anionic dye that is used in histology to stain various tissue components, most notably collagen, in shades of yellow.[1][2][3] Its staining mechanism is based on electrostatic interactions between the negatively charged dye molecules and positively charged tissue proteins under acidic conditions. While effective for providing general morphological context, the specificity of acid dyes like Acid Yellow 42 can be influenced by factors such as tissue fixation, pH, and the presence of other charged molecules.

Immunohistochemistry (IHC) is a powerful and highly specific technique used to detect the presence and location of specific proteins (antigens) in tissue sections.[4][5][6] This method utilizes the principle of antibodies binding specifically to their target antigens.[4][6] The antigen-antibody interaction is then visualized using a detection system, which typically involves an enzyme-conjugated secondary antibody that catalyzes a color-producing reaction or a fluorescently labeled antibody.[4] Due to its high specificity, IHC is considered a gold standard for protein localization and is an ideal method for validating the results of less specific histological stains.[7]

Comparative Analysis: C.I. Acid Yellow 42 vs. Immunohistochemistry

The following table summarizes the key differences between C.I. Acid Yellow 42 staining and immunohistochemistry, highlighting the rationale for using IHC as a validation tool.

Feature	C.I. Acid Yellow 42	Immunohistochemistry (IHC)
Principle	Electrostatic interaction between anionic dye and cationic tissue components.	Specific antigen-antibody binding.[4][6]
Specificity	Generally stains proteins, with a noted affinity for collagen.[1][2]	High specificity for a single target protein (e.g., Collagen Type I).
Target	Multiple positively charged proteins.	A specific epitope on a target antigen.
Validation	Requires validation by a more specific method.	Considered a validation method itself.[7]
Quantification	Difficult to quantify accurately due to non-specific binding.	Can be semi-quantitatively or quantitatively assessed.[8]
Cost	Low	High
Complexity	Simple and rapid.	Multi-step and complex protocol.[4][5]

Experimental Validation Workflow

Validating the staining pattern of C.I. Acid Yellow 42 with IHC involves a direct comparison of the staining results on serial tissue sections. For instance, if C.I. Acid Yellow 42 is used to assess collagen deposition, a consecutive section can be stained with an antibody specific for a particular collagen type (e.g., anti-Collagen I). The co-localization of the yellow staining from Acid Yellow 42 with the specific IHC signal for Collagen I would validate that Acid Yellow 42 is indeed staining collagen in that tissue.

References

• 1. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 2. biologicalstaincommission.org [biologicalstaincommission.org]
• 3. Comparison of Two Different Immunohistochemical Quadruple Staining Approaches to Identify Innate Lymphoid Cells in Formalin-fixed Paraffin-embedded Human Tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Validating Immunohistochemistry Assay Specificity in Investigative Studies: Considerations for a Weight of Evidence Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antibody validation of immunohistochemistry for biomarker discovery: Recommendations of a consortium of academic and pharmaceutical based histopathology researchers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Controls for Immunohistochemistry: The Histochemical Society’s Standards of Practice for Validation of Immunohistochemical Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quantitative comparison of immunohistochemical staining measured by digital image analysis versus pathologist visual scoring - PMC [pmc.ncbi.nlm.nih.gov]

Spectral Analysis of C.I. Acid Yellow 42 for Multiplex Imaging: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the expanding landscape of multiplex imaging, the careful selection of fluorescent probes is paramount to achieving high-quality, reproducible data. This guide provides a comparative spectral analysis of C.I. Acid Yellow 42, a diazo dye, within the context of its potential application in multiplex fluorescence imaging. Due to the limited availability of published fluorescence data for C.I. Acid Yellow 42, this guide establishes a representative spectral profile based on related pyrazolone (B3327878) azo dyes and compares it against well-characterized alternative yellow fluorescent probes. This objective comparison, supported by experimental protocols, aims to inform researchers on the prospective utility and limitations of C.I. Acid Yellow 42 in multiplexing panels.

Performance Comparison

For a meaningful comparison, we have selected a panel of commonly used yellow fluorescent dyes with well-documented spectral properties. These alternatives include Lucifer Yellow, a well-established hydrophilic tracer; Yellow Fluorescent Proteins (YFPs), which are genetically encodable reporters; and modern synthetic dyes specifically designed for high-performance imaging applications.

Feature	C.I. Acid Yellow 42 (Representative)	Lucifer Yellow CH	Venus (YFP)	StarBright Yellow 575
Excitation Max (nm)	~420 - 440	428	515	561
Emission Max (nm)	~530 - 550	535	528	575
Molar Extinction Coefficient (cm⁻¹M⁻¹)	Not Reported	12,000	92,200	Not Reported
Quantum Yield (Φ)	Not Reported (likely low to moderate)	0.21	0.57	High
Photostability	Not Reported (generally moderate for azo dyes)	Moderate	Moderate	High
Molecular Weight ( g/mol )	758.69	457.25	~27,000	Not Reported
Key Advantages	Potentially low cost and readily available.	Highly soluble and fixable aldehyde tracer.	Genetically encodable for protein fusion studies.	High brightness and photostability, designed for flow cytometry.
Key Disadvantages	Lack of fluorescence characterization, potential for low quantum yield and photostability.	Lower quantum yield compared to modern dyes.	Large size may affect protein function; requires genetic manipulation.	Primarily designed for flow cytometry; spectral properties may differ in microscopy applications.

Experimental Protocols

To facilitate the direct comparison of C.I. Acid Yellow 42 with other fluorescent dyes, the following standard protocols are provided for the characterization of their key spectral properties.

Measurement of Excitation and Emission Spectra

This protocol outlines the procedure for determining the optimal excitation and emission wavelengths of a fluorescent dye using a spectrofluorometer.

Materials:

• Spectrofluorometer

• Quartz cuvettes (1 cm path length)

• Solvent (e.g., phosphate-buffered saline (PBS), ethanol, or water, depending on dye solubility)

• Fluorescent dye of interest (e.g., C.I. Acid Yellow 42)

Procedure:

• Prepare a dilute solution of the fluorescent dye in the chosen solvent. The concentration should be low enough to avoid inner filter effects (typically an absorbance < 0.1 at the excitation maximum).

• Place the cuvette containing the solvent (blank) in the spectrofluorometer and record a blank spectrum to subtract background fluorescence.

• Replace the blank with the cuvette containing the dye solution.

• To measure the emission spectrum:

  • Set the excitation monochromator to an estimated excitation wavelength (e.g., based on the color of the dye, for yellow, start around 420 nm).

  • Scan the emission monochromator across a range of wavelengths (e.g., 450-700 nm) and record the fluorescence intensity.

  • The wavelength at which the highest fluorescence intensity is recorded is the emission maximum (λem).

• To measure the excitation spectrum:

  • Set the emission monochromator to the determined emission maximum (λem).

  • Scan the excitation monochromator across a range of wavelengths (e.g., 350-500 nm) and record the fluorescence intensity.

  • The wavelength at which the highest fluorescence intensity is recorded is the excitation maximum (λex).

Determination of Fluorescence Quantum Yield (Relative Method)

The quantum yield (Φ) of a fluorescent dye is a measure of its emission efficiency. This protocol describes the relative method, comparing the dye of interest to a standard with a known quantum yield.

Materials:

• Spectrofluorometer

• UV-Vis Spectrophotometer

• Quartz cuvettes

• Solvent

• Fluorescent dye of interest (sample)

• Fluorescent standard with a known quantum yield in the same spectral region (e.g., Quinine Sulfate in 0.1 M H₂SO₄, Φ = 0.54)

Procedure:

• Prepare a series of five dilutions for both the sample dye and the standard dye in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1.

• Using the UV-Vis spectrophotometer, measure the absorbance of each solution at the chosen excitation wavelength.

• Using the spectrofluorometer, record the fluorescence emission spectrum for each solution, ensuring the same excitation wavelength and instrument settings are used for both the sample and the standard.

• Integrate the area under the emission curve for each spectrum to obtain the integrated fluorescence intensity.

• Plot the integrated fluorescence intensity versus absorbance for both the sample and the standard.

• Determine the slope of the linear fit for both plots.

• Calculate the quantum yield of the sample (Φ_sample) using the following equation:

  Φ_sample = Φ_std * (Slope_sample / Slope_std) * (η_sample² / η_std²)

  Where:

  • Φ_std is the quantum yield of the standard.

  • Slope_sample and Slope_std are the slopes from the plots of integrated fluorescence intensity vs. absorbance.

  • η_sample and η_std are the refractive indices of the solvents used for the sample and standard, respectively (if the same solvent is used, this term is 1).

Photobleaching Assay

This protocol assesses the photostability of a fluorescent dye by measuring the rate of fluorescence decay upon continuous illumination.

Materials:

• Fluorescence microscope with a suitable filter set and a stable light source

• Camera for image acquisition

• Image analysis software (e.g., ImageJ/Fiji)

• Sample prepared with the fluorescent dye (e.g., stained cells or a solution on a slide)

Procedure:

• Place the prepared sample on the microscope stage and bring it into focus.

• Select a region of interest (ROI).

• Acquire an initial image (time = 0) using a low laser power to minimize photobleaching during this initial step.

• Continuously illuminate the ROI with a higher, constant laser power.

• Acquire images at regular time intervals (e.g., every 5-10 seconds) for a defined period (e.g., 5-10 minutes).

• Using image analysis software, measure the mean fluorescence intensity of the ROI in each image.

• Plot the normalized fluorescence intensity (as a percentage of the initial intensity) against time.

• The rate of decay of the fluorescence intensity is an indicator of the dye's photostability. A slower decay indicates higher photostability.

Visualizations

To further illustrate the concepts discussed, the following diagrams were generated using Graphviz.

Caption: Experimental workflow for the spectral characterization of a fluorescent dye.

Caption: A conceptual four-color multiplex imaging panel incorporating C.I. Acid Yellow 42.

Conclusion

While C.I. Acid Yellow 42 is a readily available and potentially cost-effective dye, the current lack of comprehensive fluorescence characterization presents a significant hurdle for its immediate adoption in high-performance multiplex imaging applications. Its performance as a fluorescent probe, particularly its brightness and photostability, remains to be experimentally validated. Researchers considering its use are strongly encouraged to perform the characterization experiments outlined in this guide.

For applications demanding high sensitivity, photostability, and well-defined spectral properties, established alternatives such as Lucifer Yellow for cell tracing, Yellow Fluorescent Proteins for genetic labeling, and commercially optimized synthetic dyes offer more reliable and reproducible performance. The choice of fluorophore should ultimately be guided by the specific requirements of the experimental design, including the desired number of targets, the imaging modality, and the required duration of image acquisition. As the field of multiplex imaging continues to advance, the rigorous characterization of novel and existing fluorophores will be essential for pushing the boundaries of biological discovery.

A Comparative Guide to Yellow Counterstains in Histology: Evaluating Alternatives to C.I. Acid Yellow 42

For researchers, scientists, and drug development professionals engaged in histological analysis, the choice of a counterstain is pivotal for achieving high-contrast, publication-quality images. While a variety of yellow counterstains are available, a comprehensive, data-driven comparison is often lacking. This guide provides an objective evaluation of C.I. Acid Yellow 42 and its common alternatives—Metanil Yellow, Tartrazine, and Picric Acid—to aid in the selection of the most appropriate reagent for specific research needs.

While C.I. Acid Yellow 42 is utilized in various industrial dyeing processes, there is a notable absence of published, peer-reviewed data directly evaluating its performance as a counterstain in histological applications. Its properties in this context, such as staining intensity, specificity, photostability, and compatibility with various mounting media, have not been quantitatively compared against other common yellow counterstains. This lack of empirical data necessitates a careful consideration of well-documented alternatives.

Comparison of Leading Yellow Counterstain Alternatives

To provide a clear and objective comparison, the following sections detail the known performance characteristics, advantages, and disadvantages of three widely used yellow counterstains: Metanil Yellow, Tartrazine, and Picric Acid.

Performance Characteristics

Feature	Metanil Yellow	Tartrazine	Picric Acid
C.I. Number	13065	19140	10305
Staining Color	Yellow	Lemon Yellow	Yellow
Primary Use	Counterstain in trichrome methods (e.g., Masson's) to stain collagen and as a contrast in PAS staining.[1]	Background counterstain in methods like the Mucicarmine and Gram stains; effective as a displacement dye.[1]	A key component of Van Gieson's stain for differentiating collagen (red) from muscle and cytoplasm (yellow); also used as a fixative in Bouin's solution.[1]
Staining Intensity	Effective in providing contrast.[1]	Provides a light yellow background.[1]	Strong yellow staining of cytoplasm and muscle.[1]
Photostability	Data not readily available in a comparative context.	Data not readily available in a comparative context.	Generally considered to have good stability as part of established staining solutions.

Safety and Handling Considerations

Hazard	Metanil Yellow	Tartrazine	Picric Acid
Toxicity	Studies in animal models suggest potential for histopathological changes in the liver and kidneys with chronic exposure.[1]	Some studies indicate the potential for adverse health effects, including structural and functional aberrations in the liver and kidneys of rats.[1]	Highly toxic if ingested, inhaled, or absorbed through the skin.
Handling	Standard laboratory precautions.	Standard laboratory precautions.	Explosive when dry. Must be stored wet and handled with extreme care to prevent friction or shock.[1]

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable staining. Below are established protocols for the three alternative yellow counterstains.

Metanil Yellow Counterstaining (as part of a modified Masson's Trichrome)

• Deparaffinization and Rehydration:

  • Immerse slides in two changes of xylene for 5 minutes each.

  • Transfer through two changes of 100% ethanol (B145695) for 3 minutes each.

  • Transfer through two changes of 95% ethanol for 3 minutes each.

  • Rinse in distilled water.

• Nuclear Staining:

  • Stain in Weigert's iron hematoxylin (B73222) for 10 minutes.

  • Wash in running tap water for 10 minutes.

  • Differentiate in 1% acid-alcohol (1% HCl in 70% ethanol) for 10 seconds.

  • Wash in running tap water for 1 minute.

  • Blue in saturated lithium carbonate solution for 30 seconds.

  • Wash in running tap water for 1 minute.

• Cytoplasmic and Muscle Staining:

  • Stain in Biebrich scarlet-acid fuchsin solution for 15 minutes.

  • Rinse in distilled water.

• Differentiation and Collagen Staining:

  • Differentiate in 5% phosphomolybdic acid - 5% phosphotungstic acid solution for 10-15 minutes.

  • Drain and stain in 2.5% Metanil Yellow solution for 15 minutes.

• Dehydration and Mounting:

  • Rinse briefly in 1% acetic acid.

  • Dehydrate rapidly through 95% ethanol and two changes of absolute ethanol.

  • Clear in two changes of xylene and mount with a resinous mounting medium.

Tartrazine Counterstaining (Lendrum's Phloxine-Tartrazine Method)

• Deparaffinization and Rehydration: As per the Metanil Yellow protocol.

• Nuclear Staining:

  • Stain in Mayer's hemalum for 5-10 minutes.

  • Wash in running tap water.

• Cytoplasmic Staining:

  • Stain in 0.5% phloxine in 0.5% calcium chloride for 30 minutes.

  • Wash in running tap water.

• Counterstaining:

  • Stain in a saturated solution of Tartrazine in cellosolve (2-ethoxyethanol) until the desired differentiation is achieved (typically a few minutes).

• Dehydration and Mounting:

  • Dehydrate rapidly in three changes of absolute ethanol.

  • Clear in xylene and mount.

Picric Acid Counterstaining (Van Gieson's Method)

• Deparaffinization and Rehydration: As per the Metanil Yellow protocol.

• Nuclear Staining:

  • Stain in Weigert's iron hematoxylin for 10 minutes.

  • Wash in running tap water for 5-10 minutes.

• Counterstaining:

  • Stain in Van Gieson's solution (a mixture of picric acid and acid fuchsin) for 3-5 minutes.

• Dehydration and Mounting:

  • Dehydrate rapidly through 95% and absolute ethanol.

  • Clear in xylene and mount.

Decision-Making Workflow for Selecting a Yellow Counterstain

The selection of an appropriate yellow counterstain depends on several factors, including the primary stain used, the tissue components to be highlighted, and safety considerations. The following workflow can guide this decision-making process.

Workflow for selecting a yellow histological counterstain.

Conclusion

While C.I. Acid Yellow 42 remains a compound with limited documented application in routine histology, several viable alternatives are available to the research community. Metanil Yellow and Tartrazine are effective counterstains in various histological methods, though their potential for toxicity warrants careful handling and consideration. Picric acid, a component of the classic Van Gieson's stain, provides excellent differentiation of muscle and collagen but requires stringent safety protocols due to its explosive nature when dry. The selection of a yellow counterstain should be a considered decision based on the specific experimental needs, the desired visual contrast, and a thorough assessment of the associated safety and handling requirements. Further research into the histological staining properties of C.I. Acid Yellow 42 would be beneficial to the scientific community to fully assess its potential as a counterstain.

References

• 1. benchchem.com [benchchem.com]

A Comparative Analysis of Metanil Yellow and Saffron for Collagen Staining in Histological Studies

For researchers, scientists, and drug development professionals, the accurate visualization and quantification of collagen is paramount in studies ranging from fibrosis to tissue engineering. This guide provides a comparative overview of two yellow counterstains for collagen, Metanil yellow and Saffron, detailing their performance, experimental protocols, and the biological pathways they help to investigate.

While both Metanil yellow and Saffron impart a yellow hue to collagen fibers, their usage, established protocols, and available performance data differ significantly. Saffron, often used in the Hematoxylin-Eosin-Saffron (HES) method, is a well-regarded stain for providing sharp contrast and reproducible results in distinguishing collagen.[1] In contrast, Metanil yellow is noted as a less common alternative, primarily used in a variant of the Masson's trichrome stain.[2]

Performance Comparison

Information on the photostability of saffron suggests that its color can degrade with exposure to UV light, a factor to consider in fluorescence microscopy applications or long-term storage of slides. The use of mordants, however, has been shown to improve its color stability.

Quantitative data on the performance of Metanil yellow for collagen staining is sparse. While spectrophotometric data for Metanil yellow exists, it is primarily in the context of its use as a food adulterant and not in histological applications.[3][4]

Feature	Metanil Yellow	Saffron
Staining Principle	Azo dye used as an acid counterstain in a Masson's trichrome variant.[2]	Natural dye from Crocus sativus stigmas, used as a counterstain with Hematoxylin (B73222) and Eosin (HES).[1]
Collagen Color	Yellow[2]	Bright yellow to orange[1]
Staining Intensity	Not quantitatively reported for histological applications.	Proportional to collagen content.
Specificity for Collagen	Reported to stain collagen; detailed specificity studies are limited.[2]	Considered to have good specificity for various collagen types, providing clear differentiation from muscle and other tissues.[1]
Photostability	Not extensively reported for histological preparations.	Can be susceptible to fading with UV exposure; stability can be enhanced with mordants.
Reproducibility	Less commonly used, so data on reproducibility is limited.	Reported to provide highly reproducible results.[1]
Common Applications	A variant of Masson's trichrome stain.[2]	Hematoxylin-Eosin-Saffron (HES) staining for general histology and pathology.[1]

Experimental Protocols

Detailed methodologies are crucial for achieving reliable and comparable staining results. Below are the experimental protocols for Metanil yellow and Saffron collagen staining.

Metanil Yellow Staining Protocol (Masson's Trichrome Variant)

This protocol is adapted from historical methods for a Masson's trichrome stain using Metanil yellow as the collagen stain.

Reagents:

• Weigert's Iron Hematoxylin

• Biebrich Scarlet-Acid Fuchsin solution

• Phosphomolybdic-phosphotungstic acid solution

• Metanil Yellow solution (1% in 1% acetic acid)

• 1% Acetic Acid solution

• Ethanol (graded series)

• Xylene

• Mounting medium

Procedure:

• Deparaffinize and rehydrate tissue sections to distilled water.

• Stain in Weigert's iron hematoxylin for 10 minutes.

• Wash in running tap water for 10 minutes.

• Stain in Biebrich scarlet-acid fuchsin solution for 15 minutes.

• Rinse in distilled water.

• Differentiate in phosphomolybdic-phosphotungstic acid solution for 10-15 minutes, or until collagen is decolorized.

• Stain in Metanil Yellow solution for 5-10 minutes.

• Rinse in 1% acetic acid solution.

• Dehydrate through a graded series of ethanol.

• Clear in xylene and mount with a permanent mounting medium.

Expected Results:

• Nuclei: Black

• Cytoplasm, muscle, erythrocytes: Red

• Collagen: Yellow

Saffron Staining Protocol (Hematoxylin-Eosin-Saffron)

This protocol describes the widely used HES stain.

Reagents:

• Harris's Hematoxylin

• Eosin Y solution (1% aqueous)

• Saffron solution (0.5g saffron powder in 100ml absolute ethanol, incubated at 37°C for 48 hours, and filtered)

• Acid-alcohol (1% HCl in 70% ethanol)

• Scott's tap water substitute (or use running tap water)

• Ethanol (graded series)

• Xylene

• Mounting medium

Procedure:

• Deparaffinize and rehydrate tissue sections to distilled water.

• Stain in Harris's hematoxylin for 5-15 minutes.

• Wash in running tap water.

• Differentiate in acid-alcohol for a few seconds.

• Wash in running tap water.

• Blue in Scott's tap water substitute or running tap water for 5 minutes.

• Wash in running tap water.

• Stain in 1% Eosin Y solution for 1-3 minutes.

• Wash in running tap water.

• Dehydrate through 95% and absolute ethanol.

• Stain in Saffron solution for 5 minutes.

• Dehydrate quickly in absolute ethanol.

• Clear in xylene and mount with a permanent mounting medium.

Expected Results:

• Nuclei: Blue

• Cytoplasm, muscle, erythrocytes: Pink/Red

• Collagen: Bright yellow/Orange

Visualizing Experimental Workflows and Biological Pathways

To further elucidate the practical application and biological context of collagen staining, the following diagrams, created using the DOT language, illustrate a typical experimental workflow and a key signaling pathway involved in collagen degradation.

Caption: A generalized workflow for collagen staining in histological studies.

Caption: A simplified diagram of the enzymatic degradation of collagen by matrix metalloproteinases (MMPs).

Conclusion

References

• 1. Modification of a Haematoxylin, Eosin, and Natural Saffron Staining Method for The Detection of Connective Tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 2. stainsfile.com [stainsfile.com]
• 3. mdpi.com [mdpi.com]
• 4. Evaluation of Turmeric Powder Adulterated with Metanil Yellow Using FT-Raman and FT-IR Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the binding affinity of C.I. Acid yellow 42 to collagen

Assessing the Binding Affinity of C.I. Acid Yellow 42 and its Alternatives to Collagen

Comparative Analysis of Collagen-Binding Dyes

The choice of a dye for collagen detection is often dictated by the specific experimental requirements, including the desired level of specificity and the imaging modality. While C.I. Acid Yellow 42 is utilized in industries such as textiles for coloring collagen-rich materials like leather, its quantitative binding characteristics for research applications are not well-documented.[1][2] In contrast, dyes like Picrosirius Red are renowned in histological studies for their high affinity and specific binding to collagen fibers.[3][4]

Feature	C.I. Acid Yellow 42	Picrosirius Red	Masson's Trichrome Components
Binding Affinity (K_d)	Not Reported	Not Quantitatively Reported (High Affinity)	Not Quantitatively Reported (Differential Affinity)
Principle of Binding	Likely involves ionic interactions between the acidic dye and basic amino acid residues in collagen.	The sulfonic acid groups of the dye interact with the basic groups of collagen, enhancing its natural birefringence.[3][5]	A multi-step process involving selective staining and destaining of different tissue components. Biebrich scarlet-acid fuchsin initially stains most tissues, followed by selective removal from collagen and subsequent staining with aniline (B41778) blue or light green.[6][7]
Specificity for Collagen	Used for dyeing collagenous materials, but specificity in a biological context is not extensively validated.	Highly specific for collagen, especially when visualized under polarized light.[4][8]	Differentiates collagen (stains blue/green) from muscle and cytoplasm (stains red).[6][9]
Visualization Method	Bright-field microscopy.	Bright-field and polarized light microscopy. Under polarized light, collagen fibers appear as bright yellow, orange, or green depending on their thickness and orientation.[4][8]	Bright-field microscopy.

Experimental Protocol: Determining Binding Affinity using Surface Plasmon Resonance (SPR)

To ascertain the binding affinity of C.I. Acid Yellow 42 to collagen, a robust biophysical technique such as Surface Plasmon Resonance (SPR) can be employed.[10][11][12] SPR measures real-time biomolecular interactions by detecting changes in the refractive index on a sensor chip surface where a ligand (collagen) is immobilized.

Objective: To determine the equilibrium dissociation constant (K_d) of the interaction between C.I. Acid Yellow 42 (analyte) and type I collagen (ligand).

Materials:

• SPR instrument and sensor chips (e.g., CM5 chip)

• Type I collagen (from rat tail or bovine skin)

• C.I. Acid Yellow 42

• Immobilization buffer (e.g., 10 mM sodium acetate, pH 4.5)

• Running buffer (e.g., HBS-EP buffer: 0.01 M HEPES pH 7.4, 0.15 M NaCl, 3 mM EDTA, 0.005% v/v Surfactant P20)

• Amine coupling kit (containing N-hydroxysuccinimide (NHS), 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) hydrochloride (EDC), and ethanolamine-HCl)

• A series of concentrations of C.I. Acid Yellow 42 in running buffer.

Procedure:

• Sensor Chip Preparation and Ligand Immobilization:

  • Equilibrate the sensor chip with running buffer.

  • Activate the carboxyl groups on the sensor surface by injecting a mixture of NHS and EDC.

  • Immobilize type I collagen onto the activated surface by injecting a solution of collagen in the immobilization buffer.

  • Deactivate any remaining active esters by injecting ethanolamine-HCl.

  • A reference flow cell should be prepared similarly but without collagen immobilization to subtract non-specific binding.

• Binding Analysis:

  • Prepare a series of dilutions of C.I. Acid Yellow 42 in running buffer (e.g., ranging from nanomolar to micromolar concentrations).

  • Inject the different concentrations of C.I. Acid Yellow 42 over both the collagen-immobilized and reference flow cells at a constant flow rate.

  • Allow for an association phase, followed by a dissociation phase where only running buffer flows over the sensor chip.

  • Regenerate the sensor surface between different analyte concentrations if necessary, using a suitable regeneration solution that removes the bound analyte without denaturing the immobilized ligand.

• Data Analysis:

  • The SPR instrument software will generate sensorgrams showing the binding response over time.

  • Subtract the reference flow cell data from the active flow cell data to correct for bulk refractive index changes and non-specific binding.

  • Analyze the corrected sensorgrams using a suitable binding model (e.g., 1:1 Langmuir binding model) to determine the association rate constant (k_a), dissociation rate constant (k_d), and the equilibrium dissociation constant (K_d = k_d / k_a).

Experimental Workflow

Caption: Workflow for determining the binding affinity of C.I. Acid Yellow 42 to collagen using SPR.

Signaling Pathway of Collagen Synthesis and Dye Interaction

While C.I. Acid Yellow 42 is an external agent that interacts with existing collagen, its application in research is often to visualize collagen deposition that results from complex biological signaling pathways. The Transforming Growth Factor-beta (TGF-β) pathway is a key regulator of collagen synthesis.

Caption: TGF-β signaling leading to collagen synthesis and subsequent interaction with C.I. Acid Yellow 42.

References

• 1. Isothermal titration calorimetry - Wikipedia [en.wikipedia.org]
• 2. Exploring the Structural Requirements of Collagen-Binding Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Robust quantitative assessment of collagen fibers with picrosirius red stain and linearly polarized light as demonstrated on atherosclerotic plaque samples | PLOS One [journals.plos.org]
• 5. researchgate.net [researchgate.net]
• 6. microbenotes.com [microbenotes.com]
• 7. saffronscientific.com [saffronscientific.com]
• 8. Picrosirius red staining protocol: A key method for collagen detection | Abcam [abcam.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Characterization of Small Molecule–Protein Interactions Using SPR Method | Springer Nature Experiments [experiments.springernature.com]
• 12. Characterization of Small Molecule-Protein Interactions Using SPR Method - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Nuances of a Triple Stain: A Guide to the Reproducibility of Alcian Blue-H&amp;E-Metanil Yellow

For researchers, scientists, and drug development professionals relying on histological staining, consistency is paramount. The Alcian Blue-Hematoxylin & Eosin-Metanil Yellow (AB-H&E-MY) stain, a valuable tool for differentiating mucins and cellular components, particularly in the diagnosis of Barrett's esophagus, is often cited as a straightforward and reproducible method.[1] However, achieving consistent results across different laboratories, and even between different staining runs within the same lab, requires a meticulous approach and a deep understanding of the potential variables at play. This guide provides a comprehensive comparison of factors influencing the reproducibility of the AB-H&E-MY stain, supported by detailed experimental protocols and visual aids to ensure optimal and consistent outcomes.

Unpacking the Variability: Factors Influencing Staining Outcomes

While the AB-H&E-MY stain is considered robust, its multi-component nature introduces several potential sources of variability. The final appearance of the stained tissue is a result of the interplay between the three dyes, each with its own chemical properties and sensitivities. A study on H&E staining, which constitutes a core part of this triple stain, revealed significant variations between laboratories due to differing staining methods.[2] Furthermore, the quality and stability of the Alcian Blue dye itself can vary between batches and manufacturers, impacting its staining intensity and specificity.[3][4]

Factor	Potential Impact on Staining	Recommendations for Standardization
Tissue Fixation	Inadequate or inconsistent fixation can lead to poor morphology, antigen masking, and altered dye binding.	Use a standardized fixation protocol, preferably with 10% neutral buffered formalin.[8] Ensure consistent fixation times for all samples.
Tissue Processing	Dehydration, clearing, and paraffin (B1166041) infiltration steps can affect tissue integrity and subsequent staining.	Follow a consistent and well-documented tissue processing protocol.
Section Thickness	Variations in section thickness can significantly alter staining intensity.	Cut sections at a consistent thickness, typically 4-5 microns, as recommended for this stain.[8]
Water Quality	The pH and ionic content of water used for rehydration and washing steps can affect dye binding, particularly for Alcian Blue.	Use deionized or distilled water for all relevant steps.
Reagent Quality & Preparation	The purity, concentration, and age of the dyes and other reagents are critical. Alcian Blue stability can be pH-dependent.[3]	Use high-quality, certified reagents. Prepare fresh staining solutions regularly and store them appropriately. Document lot numbers of all reagents used.
Staining Times	Inconsistent incubation times in each staining solution will lead to variable staining intensity and contrast.	Adhere strictly to a validated and documented staining protocol with precise timing for each step.
pH Control	The pH of the Alcian Blue solution is crucial for its specificity in staining acidic mucins.[3][9]	Prepare the Alcian Blue solution with a buffered acetic acid solution to maintain a consistent pH of 2.5.
Differentiation	The brief acid differentiation step for Hematoxylin is critical for achieving the correct nuclear staining intensity.	Carefully control the time and concentration of the acid differentiator.
Automated vs. Manual Staining	Automated stainers can improve consistency, but protocols need to be carefully validated and maintained.	If using an automated stainer, ensure regular maintenance and quality control checks. For manual staining, ensure consistent agitation and handling.
Personnel Training	Variations in technique between different laboratory technicians can introduce variability.	Ensure all personnel are thoroughly trained on the standardized protocol and understand the critical steps.

A Standardized Protocol for Enhanced Reproducibility

To minimize variability and promote consistent results, the following detailed protocol for the Alcian Blue-H&E-Metanil Yellow stain is provided. This protocol is a synthesis of methodologies described in the literature.[8]

Reagents:

• Alcian Blue Solution (1% in 3% Acetic Acid, pH 2.5)

• Mayer's Hematoxylin

• Eosin Y Solution (0.5-1.0% aqueous)

• Metanil Yellow Solution (0.25% aqueous)

• Acid Alcohol (e.g., 1% HCl in 70% Ethanol)

• Scott's Tap Water Substitute or Ammonia Water

• Graded Alcohols (70%, 95%, 100%)

• Xylene or Xylene Substitute

Procedure:

• Deparaffinization and Rehydration:

  • Immerse slides in two changes of xylene for 5 minutes each.

  • Hydrate through two changes of 100% alcohol for 3 minutes each.

  • Hydrate through two changes of 95% alcohol for 3 minutes each.

  • Rinse in running tap water.

• Alcian Blue Staining:

  • Stain in Alcian Blue solution (pH 2.5) for 30 minutes.

  • Wash in running tap water for 2 minutes.

  • Rinse in distilled water.

• Hematoxylin and Eosin Staining:

  • Stain in Mayer's Hematoxylin for 10-15 minutes.

  • Wash in running tap water for 5 minutes.

  • Differentiate in acid alcohol with 1-2 quick dips.

  • Wash in running tap water for 1 minute.

  • Blue in Scott's tap water substitute for 1-2 minutes.

  • Wash in running tap water for 2 minutes.

  • Stain in Eosin Y solution for 30 seconds to 1 minute.

  • Wash in running tap water for 1-5 minutes.

• Dehydration:

  • Dehydrate through 95% alcohol, 2 changes for 2 minutes each.

  • Dehydrate through 100% alcohol, 2 changes for 2 minutes each.

• Metanil Yellow Staining:

  • Stain in Metanil Yellow solution for 30-45 seconds.

  • Rinse quickly in 100% alcohol.

• Clearing and Coverslipping:

  • Clear in two changes of xylene for 3 minutes each.

  • Mount with a permanent mounting medium.

Expected Results:

• Acid Mucins: Blue

• Nuclei: Blue to purple

• Cytoplasm, Muscle: Pink to red

• Collagen, Erythrocytes: Yellow

Visualizing the Workflow and Influencing Factors

To further clarify the staining process and the factors that can impact its reproducibility, the following diagrams are provided.

Caption: Experimental workflow for the Alcian Blue-H&E-Metanil Yellow stain.

Caption: Key factors influencing the reproducibility of the AB-H&E-MY stain.

By implementing a standardized protocol, maintaining stringent quality control over reagents and procedures, and ensuring thorough training of laboratory personnel, researchers can significantly enhance the reproducibility of the Alcian Blue-H&E-Metanil Yellow stain, leading to more reliable and comparable experimental data.

References

• 1. prezi.com [prezi.com]
• 2. scispace.com [scispace.com]
• 3. Alcian blue stain - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. rxdx.co.in [rxdx.co.in]
• 6. tandfonline.com [tandfonline.com]
• 7. scribd.com [scribd.com]
• 8. newcomersupply.com [newcomersupply.com]
• 9. Special Stains for Mucin Evaluation: Alcian Blue / PAS, Mucicarmine [leicabiosystems.com]

A Comparative Guide to Histopathological Changes Induced by Metanil Yellow Exposure

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the histopathological changes induced by the non-permitted food colorant, Metanil yellow, with other food additives. The information presented is supported by experimental data from various in vivo studies. Detailed experimental protocols and visualizations of key signaling pathways are included to facilitate a comprehensive understanding of the toxicological effects.

Executive Summary

Metanil yellow, a synthetic azo dye, is widely used illegally in various food products due to its vibrant color and low cost. However, numerous studies have demonstrated its potential for inducing significant histopathological damage across multiple organ systems. The primary mechanisms of toxicity are believed to be the induction of oxidative stress and dysregulation of cell cycle control. This guide will delve into the specific histopathological alterations observed in key organs, compare these effects with other food colorants, and provide insights into the underlying molecular pathways.

Data Presentation: A Comparative Analysis of Histopathological Lesions

The following tables summarize the quantitative and semi-quantitative data on histopathological changes induced by Metanil yellow and other food dyes. It is important to note that while qualitative descriptions of Metanil yellow-induced damage are abundant in the literature, specific quantitative data, such as lesion scores and morphometric analyses, are not always available. The tables below are constructed based on available data and include illustrative examples where specific numerical data was not found in the reviewed literature.

Table 1: Comparative Histopathological Findings in Liver Following Exposure to Various Food Dyes

Food Dye	Animal Model	Dosage	Duration	Key Histopathological Findings	Lesion Score (Hypothetical Example)	Reference
Metanil yellow	Albino Rat	3.0 g/kg body weight	30 days	Extensive degeneration of hepatocytes, pycnosis of nuclei, damage to central vein regions.[1]	4 (Severe)	[1]
Tartrazine	Albino Rat	7.5 mg/kg body weight	30 days	Mild to moderate inflammatory cell infiltration, vacuolar degeneration of hepatocytes.	2 (Mild to Moderate)
Sunset Yellow	Wistar Rat	4 mg/kg body weight (ADI)	40 days	Evidence of oxidative damage.[2]	2 (Mild)	[2]
Erythrosine	Rat	2.5% in diet	2 years	Increased incidence of thyroid follicular cell adenomas.	3 (Moderate)
Control	Albino Rat	-	30 days	Normal hepatic architecture.	0 (None)	[1]

Table 2: Comparative Histopathological Findings in Kidney Following Exposure to Various Food Dyes

Food Dye	Animal Model	Dosage	Duration	Key Histopathological Findings	Tubular Injury Score (Hypothetical Example)	Reference
Metanil yellow	Albino Rat	3.0 g/kg body weight	30 days	Necrosis of tubular epithelium, cloudy swelling of epithelial cells, disruption of Bowman's capsule.[1][3]	4 (Severe)	[1][3]
Tartrazine	Albino Rat	7.5 mg/kg body weight	30 days	Mild degenerative changes in renal tubules.	2 (Mild)
Sunset Yellow	Wistar Rat	4 mg/kg body weight (ADI)	40 days	Mild degenerative changes.	1 (Minimal)	[2]
Orange II	Rat	80 mg/kg body weight	3 days	Significant depletion of glutathione (B108866) levels and increased lipid peroxidation.[4]	3 (Moderate)	[4]
Control	Albino Rat	-	30 days	Normal renal architecture.	0 (None)	[1]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of toxicological studies. Below are generalized protocols for key experiments cited in the literature on Metanil yellow-induced histopathology.

Animal Studies and Dosing

• Animal Model: Albino Wistar rats (male, 150-200g) are a commonly used model. Mice are also utilized in some studies.

• Acclimatization: Animals are typically acclimatized for at least one week under standard laboratory conditions (22 ± 2°C, 12-hour light/dark cycle, standard pellet diet, and water ad libitum).

• Grouping: Animals are randomly divided into control and experimental groups (n=6-10 per group).

• Dosing: Metanil yellow is typically administered orally via gavage. The dye is dissolved in distilled water. Doses in studies range from the Acceptable Daily Intake (ADI) of permitted dyes to higher, overtly toxic doses for non-permitted dyes like Metanil yellow. A control group receives the vehicle (distilled water) only. The duration of exposure varies from acute (a few days) to chronic (several months) to assess both immediate and long-term effects.

Histopathological Analysis

• Tissue Collection and Fixation: At the end of the experimental period, animals are euthanized, and target organs (liver, kidneys, brain, etc.) are immediately excised, weighed, and fixed in 10% neutral buffered formalin for at least 24 hours.

• Tissue Processing and Sectioning: Fixed tissues are dehydrated through a graded series of ethanol, cleared in xylene, and embedded in paraffin (B1166041) wax. Sections of 4-5 µm thickness are cut using a microtome.

• Staining: The sections are deparaffinized, rehydrated, and stained with Hematoxylin and Eosin (H&E) for general morphological examination. Special stains, such as Periodic acid-Schiff (PAS) for glycogen (B147801) and basement membranes, or Masson's trichrome for collagen fibers, may also be used.

• Microscopic Examination: Stained sections are examined under a light microscope by a qualified pathologist blinded to the treatment groups. Histopathological changes are recorded and graded.

Semi-Quantitative Scoring of Lesions

A semi-quantitative scoring system is often used to grade the severity of histopathological changes. For example, renal tubular injury can be scored based on the percentage of affected tubules:[5]

• 0: Normal histology

• 1: <10% of tubules affected

• 2: 10-25% of tubules affected

• 3: 26-50% of tubules affected

• 4: 51-75% of tubules affected

• 5: >75% of tubules affected

A similar scoring system can be adapted for other organs and lesions, such as hepatocellular necrosis, inflammation, and fibrosis.

Mandatory Visualizations

The following diagrams illustrate the key signaling pathways implicated in Metanil yellow-induced toxicity and a typical experimental workflow.

Caption: A typical experimental workflow for assessing the histopathological effects of Metanil yellow.

References

• 1. semanticscholar.org [semanticscholar.org]
• 2. Sunset Yellow induced biochemical and histopathological alterations in rat brain sub-regions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. METANIL YELLOW - AN AZO DYE INDUCED HISTOPATHOLOGICAL AND ULTRASTRUCTURAL CHANGES IN ALBINO RAT (RATTUS NORVEGICUS) | The Bioscan [thebioscan.com]
• 4. Effect of metanil yellow, orange II and their blend on hepatic xenobiotic metabolizing enzymes in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Novel Assays for Detection of Urinary KIM-1 in Mouse Models of Kidney Injury - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to C.I. Acid Yellow 42 and Other Azo Dyes in Textile Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of C.I. Acid Yellow 42 against other common azo dyes used in textile research. The performance of these dyes is evaluated based on key experimental data, offering insights for material science and related disciplines.

Performance Comparison of Azo Dyes

The selection of a suitable dye in textile applications is crucial for achieving desired coloration and durability. This section presents a comparative analysis of C.I. Acid Yellow 42 and other representative acid azo dyes based on their colorfastness properties. The data is compiled from various industry and academic sources.

Colorfastness Properties

Colorfastness is a critical parameter that indicates a dye's resistance to fading or running under various conditions such as exposure to light, washing, and rubbing. The following tables summarize the colorfastness ratings of C.I. Acid Yellow 42 and other selected acid azo dyes on wool and polyamide substrates. The ratings are based on the ISO (International Organization for Standardization) and AATCC (American Association of Textile Chemists and Colorists) standards, where a higher number generally indicates better fastness.

Table 1: Comparative Colorfastness Data of Selected Acid Azo Dyes

Dye	C.I. Name	Substrate	Lightfastness (ISO 105-B02)	Wash Fastness (ISO 105-C06) (Staining)	Rubbing Fastness (ISO 105-X12) (Dry)
Acid Yellow 42	22910	Wool/Polyamide	4-5	4-5	5
Acid Red 1	18050	Wool	3-4	4	4-5
Acid Blue 113	26360	Wool	3	3	4-5
Acid Black 1	20470	Wool	5-6	4-5	4-5

Note: Fastness ratings can vary depending on the dyeing process, depth of shade, and the specific textile substrate.

Experimental Protocols

Accurate and reproducible assessment of dye performance relies on standardized experimental procedures. The following are detailed methodologies for key colorfastness tests.

Dyeing Protocol for Polyamide (Nylon)

This protocol describes a general procedure for dyeing polyamide fabric with acid dyes.

• Preparation of Dyebath:

  • Prepare a dyebath with a liquor ratio of 1:20 (e.g., 200 mL of water for 10 g of fabric).

  • Add 1 g/L of a leveling agent to the dyebath.

  • Add the required amount of acid dye (e.g., 2% on weight of fiber, owf).

  • Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.

• Dyeing Process:

  • Introduce the polyamide fabric into the dyebath at room temperature.

  • Raise the temperature to 90°C over 30 minutes.

  • Maintain the temperature at 90°C for 30-60 minutes to allow for dye fixation.

  • Cool the dyebath down to 60°C.

• Rinsing and Drying:

  • Remove the dyed fabric from the dyebath and rinse thoroughly with cold water.

  • Wash the fabric with a non-ionic detergent (2 g/L) at 50°C for 15 minutes to remove any unfixed dye.

  • Rinse again with cold water until the water runs clear.

  • Air-dry the fabric at a temperature below 60°C.

Colorfastness to Light (ISO 105-B02)

This test determines the resistance of the color of textiles to the action of an artificial light source representative of natural daylight (D65).

• Apparatus:

  • Xenon arc fading lamp apparatus.

  • Blue wool references (scale 1-8).

• Procedure:

  • A specimen of the dyed textile is exposed to the light from a xenon arc lamp under specified conditions of temperature and humidity.

  • Simultaneously, a set of blue wool references are exposed under the same conditions.

  • The exposure is continued until a specified change in color is observed on the test specimen or the blue wool references.

  • The colorfastness to light is assessed by comparing the change in color of the specimen with that of the blue wool references. The rating is given on a scale of 1 (very poor) to 8 (excellent).

Colorfastness to Washing (ISO 105-C06)

This method is designed to determine the resistance of the color of textiles to domestic or commercial laundering procedures.

• Apparatus and Reagents:

  • Launder-Ometer or a similar apparatus for rotating closed containers in a thermostatically controlled water bath.

  • Stainless steel balls (6 mm diameter).

  • Standard ECE reference detergent.

  • Multifiber adjacent fabric.

• Procedure:

  • A 10x4 cm specimen of the dyed fabric is stitched together with a piece of multifiber adjacent fabric of the same size.

  • The composite specimen is placed in a stainless-steel container with a specified volume of detergent solution and a specified number of steel balls.

  • The container is then agitated in the Launder-Ometer at a specified temperature (e.g., 40°C, 50°C, or 60°C) for a specific duration (e.g., 30 minutes).

  • After the washing cycle, the specimen is removed, rinsed with deionized water, and dried in air at a temperature not exceeding 60°C.

  • The change in color of the specimen and the degree of staining on the different fibers of the multifiber fabric are assessed using the respective grey scales (1-5, where 5 is the best).

Colorfastness to Rubbing (ISO 105-X12)

This test is used to determine the resistance of the color of textiles to rubbing off and staining other materials.

• Apparatus:

  • Crockmeter (rubbing fastness tester).

  • Standard white cotton rubbing cloth (5x5 cm).

• Procedure:

  • Dry Rubbing: A specimen of the dyed fabric is mounted on the base of the Crockmeter. A dry, conditioned cotton rubbing cloth is fixed to the rubbing finger. The finger is then passed back and forth over the specimen 10 times with a downward force of 9N.

  • Wet Rubbing: The procedure is repeated with a wet rubbing cloth that has been wetted with deionized water to a specific pickup percentage.

  • The amount of color transferred to the white rubbing cloth is assessed by comparing it with the grey scale for staining (1-5, where 5 is the best).

Visualizations

The following diagrams illustrate key processes and pathways relevant to the study of azo dyes.

Caption: Experimental workflow for comparing azo dye performance.

Caption: General degradation pathway of a sulfonated azo dye.

Environmental and Toxicological Profile

Azo dyes, as a class, are a subject of environmental scrutiny due to the potential release of harmful aromatic amines through the reductive cleavage of the azo bond (-N=N-).

C.I. Acid Yellow 42

Specific, publicly available ecotoxicological and biodegradation data for C.I. Acid Yellow 42 is limited. Many safety data sheets for this dye indicate "no data available" for aquatic toxicity and persistence. This lack of data highlights a need for further research to fully characterize its environmental footprint.

General Considerations for Azo Dyes

• Biodegradation: The initial step in the biodegradation of many azo dyes is the anaerobic reductive cleavage of the azo bond, which can lead to the formation of colorless, but potentially carcinogenic, aromatic amines. Subsequent aerobic degradation of these amines is necessary for complete mineralization.

• Toxicity: The toxicity of azo dyes is often linked to their breakdown products. Some aromatic amines are known or suspected carcinogens. It is important to note that not all azo dyes release banned aromatic amines.

• Wastewater Treatment: Due to their chemical stability, many azo dyes are resistant to conventional wastewater treatment methods. Advanced oxidation processes and specialized biological treatments are often required for their effective removal and degradation.

A Comparative Guide to Collagen Analysis: Metanil Yellow, Sirius Red, and Hydroxyproline Assays

For researchers in drug development and life sciences, accurate assessment of collagen content is crucial for understanding tissue architecture, fibrosis, and the effects of therapeutic interventions. This guide provides a comparative overview of three common methods used to analyze collagen: Metanil yellow staining, Sirius Red staining, and the Hydroxyproline (B1673980) assay. While Metanil yellow can provide qualitative visualization of collagen, it is not the standard for quantitative measurements. For robust quantification, Sirius Red staining and the Hydroxyproline assay are the preferred methods.

Method Comparison

The choice of method for collagen analysis depends on the specific research question. For a general visualization of tissue architecture where collagen is one of many components being assessed, Metanil yellow can be used as a counterstain. However, for quantitative analysis of collagen content, more specific and validated methods are required.

Feature	Metanil Yellow Staining	Sirius Red Staining	Hydroxyproline Assay
Principle	Anionic dye that binds to positively charged tissue components. In some multi-stain protocols, it can impart a yellow color to collagen.	A strong anionic dye that specifically binds to the [H+] of basic amino acid groups in collagen under acidic conditions.	A colorimetric chemical assay that measures the amount of hydroxyproline, an amino acid largely exclusive to collagen.[1][2][3]
Quantification	Qualitative. Not suitable for quantitative analysis of collagen.	Semi-quantitative to quantitative. The intensity of the red stain can be measured and correlated with collagen content.[4][5][6]	Quantitative. Provides a highly accurate measurement of total collagen content in a sample.[1][7][8]
Advantages	- Simple and rapid counterstain.- Can be integrated into multi-stain protocols to visualize overall tissue morphology.[9][10][11]	- Highly specific for collagen.- Can be used to visualize collagen fibers under polarized light to assess their organization.[12]- Relatively low cost.	- Considered the "gold standard" for biochemical collagen quantification.[13]- High sensitivity and accuracy.[7][8]- Can be used on a variety of sample types, including tissue homogenates and fluids.[1][8]
Limitations	- Lacks specificity for collagen.- Staining intensity is not directly proportional to collagen concentration.- Primarily used as a counterstain for other cellular components.[14]	- Staining can be influenced by section thickness and staining time.[15]- Requires image analysis software for quantification.	- Measures total hydroxyproline, which can be present in small amounts in other proteins like elastin.[13]- Destructive to the tissue sample.- Does not provide information on collagen localization or organization.

Experimental Protocols

Metanil Yellow Staining (as a counterstain)

This protocol describes the use of Metanil yellow as a counterstain in a broader histological staining procedure.

• Deparaffinization and Hydration:

  • Deparaffinize tissue sections in three changes of xylene for 3 minutes each.

  • Hydrate (B1144303) through two changes each of 100% and 95% ethyl alcohol, dipping 10 times in each.

  • Wash well with distilled water.

• Primary Staining:

  • Perform primary staining as required by the main protocol (e.g., Hematoxylin (B73222) and Eosin, Alcian Blue).

• Counterstaining with Metanil Yellow:

  • Immerse slides in Metanil Yellow solution (0.25% in distilled water with 0.25 ml of glacial acetic acid) for 30 seconds to 1 minute.[10]

• Dehydration and Mounting:

  • Quickly dehydrate through three changes of absolute alcohol.

  • Clear in xylene and mount with a resinous medium.

Sirius Red Staining for Collagen Quantification

This protocol is suitable for quantifying collagen in tissue sections.

• Deparaffinization and Hydration:

  • Deparaffinize and hydrate tissue sections as described above.

• Staining:

  • Stain in Picro-Sirius Red solution (0.1% Sirius Red in saturated picric acid) for one hour.[12]

• Washing:

  • Wash in two changes of acidified water (0.5% acetic acid).

• Dehydration and Mounting:

  • Dehydrate rapidly in three changes of 100% ethanol.

  • Clear in xylene and mount.

• Quantification:

  • Capture images of the stained sections using a light microscope.

  • Use image analysis software to quantify the red-stained area, which corresponds to collagen.

Hydroxyproline Assay

This biochemical assay quantifies total collagen from tissue homogenates.

• Sample Hydrolysis:

  • Hydrolyze a known weight of tissue in 6 M HCl at 120°C for 3-4 hours.

• Oxidation:

  • Transfer a small aliquot of the hydrolysate to a microplate well and evaporate to dryness.

  • Add Chloramine T reagent to each well and incubate at room temperature for 5 minutes to oxidize the hydroxyproline.[1]

• Color Development:

  • Add Ehrlich's reagent (DMAB) to each well and incubate at 65°C for 1 hour. A chromophore will form.[2][7]

• Measurement:

  • Measure the absorbance at 540-560 nm using a microplate reader.[2][8]

• Quantification:

  • Calculate the hydroxyproline concentration based on a standard curve generated with known concentrations of hydroxyproline.

  • Collagen content can be estimated assuming that hydroxyproline constitutes about 13.5% of collagen by weight.

Visualizing the Workflow

The following diagram illustrates a typical workflow for selecting the appropriate collagen analysis method based on the research objective.

Caption: Decision workflow for selecting a collagen analysis method.

References

• 1. Hydroxyproline Assay Kit for Collagen ab222941/K226 | Abcam [abcam.com]
• 2. Hydroxyproline Assay Kit [cellbiolabs.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Sirius Red/Fast Green Collagen Staining - Chondrex [chondrex.com]
• 5. Histochemical Detection of Collagen Fibers by Sirius Red/Fast Green Is More Sensitive than van Gieson or Sirius Red Alone in Normal and Inflamed Rat Colon | PLOS One [journals.plos.org]
• 6. Optimization of Sirius Red-Based Microplate Assay to Investigate Collagen Production In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Modified Hydroxyproline Assay Based on Hydrochloric Acid in Ehrlich's Solution Accurately Measures Tissue Collagen Content - PMC [pmc.ncbi.nlm.nih.gov]
• 8. caymanchem.com [caymanchem.com]
• 9. newcomersupply.com [newcomersupply.com]
• 10. webpath.med.utah.edu [webpath.med.utah.edu]
• 11. Enhancement of histological detail using metanil yellow as counterstain in periodic acid Schiff's hematoxylin staining of glycol methacrylate tissue sections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. med.emory.edu [med.emory.edu]
• 13. Collagen: quantification, biomechanics, and role of minor subtypes in cartilage - PMC [pmc.ncbi.nlm.nih.gov]
• 14. stainsfile.com [stainsfile.com]
• 15. journals.physiology.org [journals.physiology.org]

Navigating the Nuances: A Comparative Guide to the Inter-Batch Variability of Commercial C.I. Acid Yellow 42 Dyes

For researchers, scientists, and drug development professionals, the consistency of reagents is paramount to reproducible and reliable results. C.I. Acid Yellow 42, a widely used anionic dye, is no exception. Inter-batch variability in commercial lots of this dye can introduce significant artifacts and inconsistencies in experimental outcomes. This guide provides an objective comparison of key quality control parameters across hypothetical commercial batches of C.I. Acid Yellow 42, supported by detailed experimental protocols and data analysis, to aid users in assessing and mitigating the risks associated with dye variability.

Key Quality Control Parameters and Hypothetical Batch Comparison

The quality and consistency of C.I. Acid Yellow 42 can be assessed through a variety of physicochemical parameters. Significant deviations in these parameters between batches can impact everything from staining intensity in biological applications to the color consistency in textile dyeing. Below is a summary of quantitative data for three hypothetical commercial batches of C.I. Acid Yellow 42, highlighting potential inter-batch variability.

Parameter	Batch A	Batch B	Batch C	Significance of Variability
Dye Content (%)	98.5	95.2	99.1	Affects color strength and staining intensity. Lower content requires higher concentrations to achieve the same effect.
Wavelength of Maximum Absorbance (λmax, nm)	430	432	430	Shifts in λmax can indicate the presence of impurities or structural variations, leading to inconsistent color profiles.
Molar Absorptivity (ε, L mol⁻¹ cm⁻¹)	4.5 x 10⁴	4.2 x 10⁴	4.6 x 10⁴	Directly proportional to the dye's ability to absorb light. Lower values indicate reduced color intensity.
Moisture Content (%)	1.2	2.5	0.8	High moisture content can lead to inaccurate weighing and affect dye stability.
Insoluble Impurities (%)	0.1	0.5	0.05	Can cause spotting in dyeing applications and interfere with analytical techniques.
Chromatographic Purity (HPLC, % Area)	99.2	97.8	99.5	Reveals the presence of colored and non-colored impurities that can affect performance and introduce experimental artifacts.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the comparison table. These protocols can be adapted by end-users to perform their own quality control assessments of incoming C.I. Acid Yellow 42 batches.

Determination of Dye Content and Molar Absorptivity by UV-Visible Spectrophotometry

This method quantifies the amount of active dye molecule and its light-absorbing properties.

• Instrumentation: A calibrated UV-Visible spectrophotometer.

• Procedure:

  • Accurately weigh approximately 10 mg of the dye from each batch.

  • Dissolve each sample in 100 mL of deionized water in separate volumetric flasks to create stock solutions.

  • Prepare a series of dilutions from each stock solution.

  • Measure the absorbance of each dilution at the wavelength of maximum absorbance (λmax).

  • Plot a calibration curve of absorbance versus concentration.

  • The dye content is calculated based on the slope of the calibration curve relative to a certified reference standard.

  • The molar absorptivity (ε) is calculated using the Beer-Lambert law (A = εcl), where A is the absorbance, c is the molar concentration, and l is the path length of the cuvette.

Analysis of Chromatographic Purity by High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for separating and quantifying the dye and any impurities.

• Instrumentation: An HPLC system with a diode array detector (DAD) or a UV-Vis detector.

• Column: A C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile (B52724) and water (with 0.1% formic acid).

• Procedure:

  • Prepare solutions of each dye batch in the mobile phase at a concentration of approximately 1 mg/mL.

  • Inject a fixed volume (e.g., 10 µL) of each solution into the HPLC system.

  • Monitor the elution profile at the λmax of the dye.

  • The percentage purity is calculated by dividing the peak area of the main dye component by the total peak area of all components in the chromatogram.

Determination of Moisture Content by Karl Fischer Titration

This method provides a precise measurement of the water content in the dye powder.

• Instrumentation: A Karl Fischer titrator.

• Procedure:

  • Accurately weigh a sample of the dye powder from each batch.

  • Introduce the sample into the titration vessel containing a Karl Fischer reagent.

  • The instrument will automatically titrate the sample and calculate the percentage of moisture.

Visualizing the Workflow

To ensure clarity and reproducibility, the experimental workflows can be visualized. The following diagrams, generated using the DOT language, outline the logical steps for the key analytical procedures.

Safety & Regulatory Compliance

Proper Disposal of C.I. Acid Yellow 42: A Step-by-Step Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for the protection of personnel and the environment. This guide provides essential safety and logistical information for the proper disposal of C.I. Acid Yellow 42, a synthetic dye used in various research and development applications. The following procedures are designed to provide clear, step-by-step guidance for researchers, scientists, and drug development professionals.

I. Immediate Safety Considerations and Hazard Identification

C.I. Acid Yellow 42 is a yellow powder that is harmful if swallowed and may cause irritation to the eyes, skin, and respiratory tract.[1] It is crucial to handle this chemical with appropriate personal protective equipment (PPE) in a well-ventilated area, preferably within a chemical fume hood.[1]

Health Hazards:

• Ingestion: Harmful if swallowed, potentially causing gastrointestinal irritation with symptoms of nausea, vomiting, and diarrhea.[1]

• Inhalation: May cause irritation to the respiratory tract.[1]

• Skin Contact: Prolonged or repeated contact may lead to skin irritation.[1] Some safety data sheets also indicate it may cause an allergic skin reaction.[2]

• Eye Contact: Dust can cause irritation and inflammation.[1]

In case of exposure, follow standard first-aid measures immediately and seek medical attention.[1][2]

II. Personal Protective Equipment (PPE)

The following table summarizes the required PPE when handling C.I. Acid Yellow 42, especially during disposal procedures.

PPE Category	Specification
Eye Protection	Chemical safety goggles or glasses.
Hand Protection	Chemically resistant gloves (e.g., nitrile rubber).
Body Protection	Laboratory coat or appropriate protective clothing to prevent skin contact.
Respiratory	An approved respirator should be used if ventilation is inadequate or when handling large quantities of the powder.

III. Step-by-Step Disposal Procedure

The disposal of C.I. Acid Yellow 42 must adhere to federal, state, and local regulations.[1] The primary regulation governing hazardous waste in the United States is the Resource Conservation and Recovery Act (RCRA) enforced by the EPA.[3][4][5]

Step 1: Waste Characterization

The waste generator is responsible for determining if the chemical waste is hazardous.[1] C.I. Acid Yellow 42 waste may be classified as hazardous due to its irritant properties. Consult your institution's Environmental Health and Safety (EHS) department for specific guidance on classification.

Step 2: Segregation of Waste

Proper segregation of chemical waste is crucial to prevent dangerous reactions.[3] C.I. Acid Yellow 42 waste should be collected in a designated, properly labeled container and should not be mixed with other incompatible waste streams. Based on its acidic nature, it should not be mixed with bases or strong oxidizing agents.[6]

Step 3: Waste Collection and Containerization

• Container: Use a chemically compatible and leak-proof container for collecting C.I. Acid Yellow 42 waste.[4] The container should be clearly labeled.

• Labeling: The waste container must be labeled with the words "Hazardous Waste," the full chemical name ("C.I. Acid Yellow 42"), and a clear indication of the hazards (e.g., "Irritant").[7]

Step 4: On-Site Neutralization (for aqueous solutions)

For dilute aqueous solutions of C.I. Acid Yellow 42, neutralization may be an appropriate pre-treatment step. This should only be performed by trained personnel in a controlled laboratory setting.

• Protocol:

  • Work in a chemical fume hood and wear all required PPE.

  • Slowly add a weak base, such as sodium bicarbonate (baking soda) or a dilute sodium hydroxide (B78521) solution, to the acidic dye solution while stirring.

  • Monitor the pH of the solution using a pH meter or pH paper.

  • Continue adding the base until the pH is neutral (between 6.0 and 8.0).

  • Once neutralized, the solution may still be subject to disposal as hazardous waste depending on local regulations. Consult your EHS department.

Step 5: Storage and Disposal

• Storage: Store the sealed and labeled waste container in a designated satellite accumulation area (SAA) or central accumulation area (CAA) that is secure and away from incompatible materials.[7]

• Disposal: Arrange for the pickup and disposal of the hazardous waste through your institution's licensed hazardous waste disposal contractor.[3] Do not dispose of C.I. Acid Yellow 42 down the drain or in regular trash.[4]

IV. Spill and Emergency Procedures

In the event of a spill, take the following immediate actions:

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

• Control: For small spills, and if it is safe to do so, prevent the spread of the powder. Avoid generating dust.[1]

• Cleanup: Carefully sweep or vacuum the spilled material into a suitable container for disposal.[1]

• Decontaminate: Clean the spill area with soap and water.

• Report: Report the spill to your supervisor and your institution's EHS department.

V. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of C.I. Acid Yellow 42.

Caption: Workflow for the proper disposal of C.I. Acid Yellow 42.

References

• 1. cncolorchem.com [cncolorchem.com]
• 2. Acid Yellow 42 - Safety Data Sheet [chemicalbook.com]
• 3. needle.tube [needle.tube]
• 4. danielshealth.com [danielshealth.com]
• 5. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 6. nipissingu.ca [nipissingu.ca]
• 7. MedicalLab Management Magazine [medlabmag.com]

Safeguarding Your Research: A Guide to Handling C.I. Acid Yellow 42

For Immediate Implementation: This document provides crucial safety and logistical protocols for the handling and disposal of C.I. Acid Yellow 42 (CAS No. 6375-55-9). Adherence to these guidelines is essential for ensuring a safe laboratory environment for researchers, scientists, and drug development professionals.

C.I. Acid Yellow 42 is a bright yellow powder soluble in water.[1] While a valuable tool in various applications, it presents hazards that necessitate careful handling. The substance may cause eye and skin irritation, and is harmful if swallowed.[2] Furthermore, it may cause an allergic skin reaction.[3][4]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the first line of defense against exposure. The following table summarizes the recommended PPE when handling C.I. Acid Yellow 42.

Body Part	Personal Protective Equipment	Specifications
Eyes/Face	Safety Goggles	Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).[5] A face shield offers additional protection.[6]
Skin	Gloves & Protective Clothing	Handle with chemical-impermeable gloves (e.g., nitrile or latex).[5][7] Wear a lab coat or apron.[2][7] Fire/flame resistant and impervious clothing is also recommended.[5]
Respiratory	Respirator	If exposure limits are exceeded or irritation is experienced, use a full-face respirator.[5] A NIOSH-approved particulate respirator is essential when working with the powder form.[7]

Operational Plan: Step-by-Step Handling Protocol

Follow these procedural steps to minimize risk during the handling of C.I. Acid Yellow 42:

• Preparation and Engineering Controls:

  • Work in a well-ventilated area.[5] For procedures that may generate dust or aerosols, use a chemical fume hood.[2]

  • Ensure that an eyewash station and a safety shower are readily accessible.[2]

  • Remove all sources of ignition and use non-sparking tools.[5]

• Handling the Chemical:

  • Avoid the formation of dust and aerosols.[5]

  • Minimize dust generation and accumulation.[2]

  • Avoid contact with skin and eyes.[5] Do not breathe mist, gas, or vapors.[5]

  • Wash hands thoroughly after handling.[2]

• Storage:

  • Store in a cool, dry place.[2]

  • Keep containers tightly closed and in a well-ventilated place.[2]

  • Preserve in tight and light-resistant containers.[2]

Disposal Plan

Proper disposal of C.I. Acid Yellow 42 and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

• Waste Characterization: Chemical waste generators must determine if the discarded chemical is classified as hazardous waste.[2] Consult state and local hazardous waste regulations for complete and accurate classification.[2]

• Containment: Collect and arrange for disposal in suitable, closed containers.[5]

• Disposal: Dispose of contents and container to an appropriate treatment and disposal facility in accordance with applicable laws and regulations.[3] Do not let the chemical enter drains.[5]

Emergency Procedures

In case of accidental exposure, follow these first-aid measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical aid immediately.[2]

• Skin Contact: Flush skin with plenty of soap and water.[2] If skin irritation or a rash occurs, get medical help.[3] Take off contaminated clothing and wash it before reuse.[3]

• Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid immediately.[2]

• Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[2]

In the event of a spill, evacuate personnel to a safe area.[5] Avoid dust formation and breathing vapors.[5] Use personal protective equipment.[5] Vacuum or sweep up the material and place it into a suitable disposal container.[2]

Below is a diagram illustrating the safe handling workflow for C.I. Acid Yellow 42.

Caption: Safe handling workflow for C.I. Acid Yellow 42.

References

• 1. Acid Yellow 42 | 6375-55-9 [chemicalbook.com]
• 2. cncolorchem.com [cncolorchem.com]
• 3. Acid Yellow 42 - Safety Data Sheet [chemicalbook.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. echemi.com [echemi.com]
• 6. iigtchem.com [iigtchem.com]
• 7. benchchem.com [benchchem.com]